Diglycolic acid-d4

• CAS: 1032504-39-4

Core Science & Biosynthesis

Diglycolic Acid-d4: A Comprehensive Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Diglycolic acid-d4 (DGA-d4) is the deuterated analog of diglycolic acid (DGA), a toxic metabolite of diethylene glycol (DEG).[1] This stable isotope-labeled compound serves as an invaluable tool in various research applications, particularly as an internal standard for quantitative analyses by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[2] Its chemical and physical properties closely mimic those of the endogenous DGA, allowing for accurate quantification in complex biological matrices. This guide provides a comprehensive overview of the chemical properties, synthesis, and applications of Diglycolic acid-d4, with a focus on experimental protocols and its role in metabolic studies.

Chemical Properties and Identification

Diglycolic acid-d4 is structurally identical to diglycolic acid, with the four hydrogen atoms on the α-carbons replaced by deuterium. This isotopic substitution results in a higher molecular weight, which is the basis for its use as an internal standard in mass spectrometry.

Table 1: Chemical Properties of Diglycolic Acid-d4 and Diglycolic Acid

Property	Diglycolic Acid-d4	Diglycolic Acid
Synonyms	2,2'-Oxydiacetic Acid-d4, 3-Oxapentanedioic Acid-d4	2,2'-Oxydiacetic Acid, Oxydiacetic Acid, Bis(carboxymethyl) ether
CAS Number	1032504-39-4[1]	110-99-6[3]
Chemical Formula	C₄H₂D₄O₅[1]	C₄H₆O₅[3]
Molecular Weight	138.11 g/mol [4]	134.09 g/mol [3]
Appearance	White to off-white solid	White crystalline solid[3]
Melting Point	Not available	140-144 °C[3]
Solubility	Soluble in water	Readily water-soluble[3]

Synthesis of Diglycolic Acid-d4

Alternatively, methods for the synthesis of the non-deuterated Diglycolic acid can be adapted using deuterated starting materials. One such method is the reaction of chloroacetic acid with a base.[3] To synthesize Diglycolic acid-d4, one could start with deuterated chloroacetic acid (chloroacetic acid-d₂).

Metabolic Significance and Signaling Pathway

Diglycolic acid is the primary toxic metabolite of diethylene glycol (DEG), a compound that has been implicated in numerous poisoning incidents worldwide.[5] The metabolic pathway involves the sequential oxidation of DEG in the liver, catalyzed by alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH).[6]

Figure 1: Metabolic Pathway of Diethylene Glycol to Diglycolic Acid.

Experimental Protocols

Quantification of Diglycolic Acid in Biological Samples using GC-MS and Diglycolic Acid-d4 as an Internal Standard

This protocol describes the general steps for the quantitative analysis of diglycolic acid in a biological matrix (e.g., urine or plasma) using gas chromatography-mass spectrometry (GC-MS) with Diglycolic acid-d4 as an internal standard.

Experimental Workflow:

Figure 2: Experimental Workflow for Quantification of Diglycolic Acid.

Methodology:

• Sample Preparation:

  • To a known volume of the biological sample (e.g., 1 mL of urine), add a known amount of Diglycolic acid-d4 solution in a suitable solvent (e.g., methanol) to serve as the internal standard.

  • Acidify the sample with an appropriate acid (e.g., HCl) to a pH of approximately 1-2.

  • Perform a liquid-liquid extraction with an organic solvent such as ethyl acetate. Repeat the extraction three times to ensure complete recovery.

  • Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

• Derivatization:

  • To the dried extract, add a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane) to convert the carboxylic acid groups to their more volatile trimethylsilyl (B98337) esters.

  • Heat the mixture at a specified temperature (e.g., 70°C) for a set time (e.g., 30 minutes) to ensure complete derivatization.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • Gas Chromatography Conditions:

    • Column: A suitable capillary column for organic acid analysis (e.g., DB-5ms).

    • Injector Temperature: 250°C.

    • Oven Temperature Program: Start at a low temperature (e.g., 80°C), hold for a few minutes, then ramp up to a final temperature (e.g., 280°C) at a controlled rate.

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometry Conditions:

    • Ionization Mode: Electron Ionization (EI).

    • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity. Monitor characteristic ions for the derivatized Diglycolic acid and Diglycolic acid-d4. For the trimethylsilyl derivative of Diglycolic acid, key ions would be monitored. For Diglycolic acid-d4, the corresponding ions with a +4 Da shift would be monitored.

• Data Analysis:

  • Integrate the peak areas of the selected ions for both Diglycolic acid and Diglycolic acid-d4.

  • Calculate the ratio of the peak area of Diglycolic acid to the peak area of Diglycolic acid-d4.

  • Prepare a calibration curve by analyzing standards containing known concentrations of Diglycolic acid and a constant concentration of Diglycolic acid-d4. Plot the peak area ratio against the concentration of Diglycolic acid.

  • Determine the concentration of Diglycolic acid in the unknown sample by interpolating its peak area ratio on the calibration curve.

Conclusion

Diglycolic acid-d4 is an essential tool for researchers studying the toxicology and metabolism of diethylene glycol. Its use as an internal standard enables accurate and precise quantification of the toxic metabolite, diglycolic acid, in complex biological matrices. The experimental protocols and metabolic pathway information provided in this guide offer a valuable resource for scientists and professionals in the fields of toxicology, drug metabolism, and analytical chemistry. The continued availability and application of stable isotope-labeled compounds like Diglycolic acid-d4 will undoubtedly contribute to a deeper understanding of xenobiotic metabolism and its implications for human health.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Diglycolic acid - Wikipedia [en.wikipedia.org]
• 4. Page loading... [guidechem.com]
• 5. emdocs.net [emdocs.net]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Synthesis and Isotopic Purity of Diglycolic acid-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of Diglycolic acid-d4 (2,2,2',2'-tetradeuteriodiglycolic acid). This deuterated analogue of diglycolic acid is a valuable tool in various research applications, including as an internal standard in mass spectrometry-based quantification and in metabolic studies.

Synthesis of Diglycolic acid-d4

A plausible and efficient method for the synthesis of Diglycolic acid-d4 involves the reaction of two equivalents of a deuterated chloroacetic acid derivative with a suitable oxygen source under basic conditions. This approach is an adaptation of the Williamson ether synthesis. Commercially available deuterated chloroacetic acid serves as the key starting material.

A potential synthetic pathway is proposed based on the known synthesis of unlabeled diglycolic acid from chloroacetic acid.[1]

Proposed Synthetic Route:

The synthesis can be envisioned in two main steps:

• Preparation of a deuterated glycolic acid salt: Reaction of commercially available Chloroacetic acid-d2 (ClCD2COOH) with a base such as sodium hydroxide (B78521) to form the sodium salt.

• Williamson Ether Synthesis: Reaction of the deuterated glycolate (B3277807) salt with another molecule of deuterated chloroacetic acid to form Diglycolic acid-d4.

A more direct, one-pot synthesis can also be considered, based on the reaction of deuterated chloroacetic acid with a base like sodium hydroxide in a suitable solvent.

Experimental Protocol: Proposed Synthesis of Diglycolic acid-d4

This protocol is adapted from established methods for the synthesis of diglycolic acid.[1]

Materials:

• Chloroacetic acid-d3 (ClCD2COOD, 98 atom % D)[2][3]

• Sodium hydroxide (NaOH)

• Deionized water (H2O)

• Hydrochloric acid (HCl, concentrated)

• Diethyl ether

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve a specific molar quantity of sodium hydroxide in deionized water.

• Slowly add a corresponding molar equivalent of Chloroacetic acid-d3 to the sodium hydroxide solution while stirring. The reaction is exothermic and should be controlled.

• Once the addition is complete, heat the reaction mixture to reflux and maintain for several hours to ensure the completion of the reaction.

• After reflux, cool the reaction mixture to room temperature.

• Acidify the solution by the dropwise addition of concentrated hydrochloric acid until a pH of approximately 1-2 is reached. This will precipitate the Diglycolic acid-d4.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration and wash with cold deionized water.

• The crude product can be further purified by recrystallization from hot water or by extraction with a suitable organic solvent like diethyl ether.

• Dry the purified Diglycolic acid-d4 under vacuum to yield the final product.

Quantitative Data (Hypothetical):

Parameter	Value	Reference
Starting Material	Chloroacetic acid-d3	[2][3]
Isotopic Purity of Starting Material	98 atom % D	[2][3]
Expected Yield	60-70%	[1]
Theoretical Molecular Weight	138.11 g/mol	[4]
Appearance	White crystalline solid	[1]

Isotopic Purity Analysis

The determination of the isotopic purity of Diglycolic acid-d4 is crucial for its intended applications. The two primary analytical techniques for this purpose are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry

Mass spectrometry is a powerful tool for determining the isotopic enrichment and the distribution of isotopologues (molecules that differ only in their isotopic composition). High-resolution mass spectrometry (HRMS) is particularly well-suited for this analysis.

Experimental Protocol: Isotopic Purity by LC-MS

• Sample Preparation: Prepare a dilute solution of the synthesized Diglycolic acid-d4 in a suitable solvent (e.g., methanol/water).

• Chromatographic Separation: Inject the sample into a Liquid Chromatography (LC) system coupled to a mass spectrometer. Use a suitable column (e.g., C18) and a gradient elution program to achieve good separation and peak shape.

• Mass Spectrometric Analysis: Analyze the eluent using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in negative ion mode to detect the deprotonated molecule [M-H]⁻.

• Data Analysis:

  • Acquire the mass spectrum of the Diglycolic acid-d4 peak.

  • Identify and integrate the peak areas for the molecular ions corresponding to the different isotopologues (d0 to d4).

  • Calculate the isotopic purity by determining the relative abundance of the d4 species compared to the sum of all isotopologues. Corrections for the natural abundance of ¹³C should be applied for accurate quantification.[5][6]

Expected Mass Spectrometry Data:

Isotopologue	Chemical Formula	Expected [M-H]⁻ m/z
d0 (unlabeled)	C4H5O5⁻	133.0142
d1	C4H4DO5⁻	134.0205
d2	C4H3D2O5⁻	135.0268
d3	C4H2D3O5⁻	136.0331
d4	C4HD4O5⁻	137.0394

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides valuable information about the location and extent of deuteration. ¹H NMR is used to quantify the residual, non-deuterated sites, while ²H NMR directly observes the deuterium (B1214612) nuclei.

Experimental Protocol: Isotopic Purity by NMR

• Sample Preparation: Dissolve a precisely weighed amount of the synthesized Diglycolic acid-d4 and a known amount of an internal standard in a suitable deuterated solvent (e.g., DMSO-d6).

• ¹H NMR Analysis:

  • Acquire a quantitative ¹H NMR spectrum.

  • Integrate the residual proton signal for the methylene (B1212753) groups of Diglycolic acid-d4.

  • Compare this integral to the integral of the known internal standard to calculate the percentage of non-deuterated species.

• ²H NMR Analysis:

  • Acquire a ²H NMR spectrum.

  • The presence of a signal at the chemical shift corresponding to the methylene groups confirms the incorporation of deuterium. The integral of this signal is proportional to the amount of the d4 species.

Expected NMR Data:

• ¹H NMR (in DMSO-d6): A small residual singlet is expected around 4.1 ppm, corresponding to the -CHD- protons. The intensity of this signal will be significantly reduced compared to the spectrum of unlabeled diglycolic acid.

• ²H NMR (in a suitable solvent): A singlet is expected around 4.1 ppm, corresponding to the -CD2- groups.

• ¹³C NMR (in DMSO-d6): The spectrum is expected to show a triplet for the deuterated methylene carbons due to C-D coupling, and a singlet for the carboxyl carbons.

Visualizations

Synthesis Workflow

Caption: Proposed workflow for the synthesis of Diglycolic acid-d4.

Isotopic Purity Analysis Workflow

Caption: Workflow for the isotopic purity analysis of Diglycolic acid-d4.

References

• 1. Diglycolic acid - Wikipedia [en.wikipedia.org]
• 2. Chloroacetic acid (D₃, 98%) - Cambridge Isotope Laboratories, DLM-1665-5 [isotope.com]
• 3. Chloroacetic acid (D₃, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. Page loading... [guidechem.com]
• 5. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Diglycolic acid-d4 CAS number and molecular weight

This technical guide provides comprehensive information on Diglycolic acid-d4, a deuterated analog of Diglycolic acid. It is intended for researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds for quantitative analysis and metabolic studies.

Core Compound Data

Diglycolic acid-d4 is the deuterium-labeled form of Diglycolic acid.[1][2] This stable isotope-labeled standard is a valuable tool in analytical chemistry, particularly in mass spectrometry-based quantification methods. The incorporation of deuterium (B1214612) atoms results in a higher mass, allowing it to be distinguished from its unlabeled counterpart while maintaining similar chemical and physical properties.

Physicochemical Properties

Property	Value	Reference
CAS Number	1032504-39-4	[1][3][4][5]
Molecular Formula	C4H2D4O5	[1][5]
Molecular Weight	138.11 g/mol	[1][4]
Synonyms	Diglycolic-2,2,2',2'-d4 Acid, 2,2'-Oxydiacetic Acid-d4, 3-Oxapentanedioic Acid-d4	[3][5]
Purity	>98%	[5]

Applications in Research and Development

Diglycolic acid-d4 serves primarily as an internal standard in analytical methodologies.[1] The use of stable isotope-labeled internal standards is the gold standard for quantitative analysis by techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1]

Key Applications:

• Tracer Studies: It can be used as a tracer in metabolic studies to investigate the pharmacokinetics and metabolic fate of Diglycolic acid.[1]

• Internal Standard: Its most common application is as an internal standard for the accurate quantification of Diglycolic acid in various biological matrices.[1] Deuteration can influence the pharmacokinetic and metabolic profiles of pharmaceutical compounds.[1]

The parent compound, Diglycolic acid, is a known nephrotoxic metabolite resulting from diethylene glycol poisoning, which can induce necrosis in human proximal tubules.[6]

Experimental Workflow: Use as an Internal Standard in LC-MS

The following diagram illustrates a typical workflow for the use of Diglycolic acid-d4 as an internal standard in a quantitative LC-MS analysis.

Workflow for LC-MS quantification using a deuterated internal standard.

Safety and Handling

Diglycolic acid-d4 is classified as hazardous. It is harmful if swallowed, causes skin irritation, and can lead to serious eye irritation.[5] It may also cause respiratory irritation.[5]

Precautionary Measures:

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

• Wear protective gloves, clothing, eye protection, and face protection.[5]

• If swallowed: Rinse the mouth but do not induce vomiting.[5]

• In case of skin contact: Wash with plenty of soap and water.[5]

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing.[5]

• In case of exposure or if you feel unwell, seek medical attention.[5]

For firefighting, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide. Firefighters should wear self-contained breathing apparatus.[5]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 商城 [yeasen.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. Diglycolic Acid | C4H6O5 | CID 8088 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Deuterated Diglycolic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of deuterated diglycolic acid, with a specific focus on Diglycolic-2,2,2′,2′-d₄ acid. It is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and other fields where isotopic labeling is utilized. This document details the synthesis, physical characteristics, and spectroscopic properties of this compound. Furthermore, it explores the potential biological implications of deuteration, particularly concerning its interaction with succinate (B1194679) dehydrogenase. The guide includes structured data tables for easy comparison, detailed hypothetical experimental protocols, and visualizations of relevant pathways and workflows to facilitate a deeper understanding of the subject matter.

Introduction

Diglycolic acid, a dicarboxylic acid, is a known metabolite of diethylene glycol and has been studied for its nephrotoxic effects.[1] The isotopic labeling of molecules, particularly with deuterium (B1214612), is a powerful tool in various scientific disciplines. It is instrumental in elucidating reaction mechanisms, studying metabolic pathways, and modifying the pharmacokinetic properties of drug candidates through the kinetic isotope effect (KIE).[2] The substitution of hydrogen with deuterium can lead to a stronger C-D bond compared to a C-H bond, which can slow down metabolic processes that involve the cleavage of this bond, potentially enhancing the therapeutic profile of a drug.[2] This guide focuses on Diglycolic-2,2,2′,2′-d₄ acid, a deuterated isotopologue of diglycolic acid, providing a detailed examination of its properties.

Physical and Chemical Properties

The introduction of deuterium into the diglycolic acid molecule results in a slight increase in its molecular weight. While many physical properties are expected to be similar to the non-deuterated form, subtle differences, particularly in properties influenced by vibrational frequencies of C-H bonds, may exist.

Data Summary

The following tables summarize the known and estimated physical and chemical properties of both diglycolic acid and its deuterated analogue for comparative analysis.

Property	Diglycolic Acid	Diglycolic-2,2,2′,2′-d₄ Acid	Reference(s)
Molecular Formula	C₄H₆O₅	C₄D₄H₂O₅	[3]
Molecular Weight	134.09 g/mol	138.11 g/mol	[3]
Melting Point	140-144 °C	140-144 °C (likely approximated)	[4]
Boiling Point	Not available	Not available
pKa₁	2.96	Estimated to be slightly higher than 2.96	[5]
pKa₂	4.23	Estimated to be slightly higher than 4.23
Solubility	Soluble in water	Expected to be soluble in water	[6]
Isotopic Purity	N/A	98 atom % D

Note: Some properties for the deuterated compound are estimated based on general principles of isotopic substitution and may require experimental verification.

Synthesis and Characterization

The synthesis of Diglycolic-2,2,2′,2′-d₄ acid can be approached through the oxidation of a deuterated precursor. Characterization relies on standard analytical techniques, with particular attention to confirming the extent and location of deuterium incorporation.

Synthesis Protocol: Oxidation of Deuterated 1,4-Dioxan-2-one (B42840)

This protocol is a hypothetical adaptation of known methods for the synthesis of diglycolic acid.[1][7]

Objective: To synthesize Diglycolic-2,2,2′,2′-d₄ acid via the oxidation of deuterated 1,4-dioxan-2-one.

Materials:

• Deuterated 1,4-dioxan-2-one (d₄-p-dioxanone)

• Nitric acid (70%)

• Chloroform

• Dinitrogen tetroxide

• Deionized water

• Filtration apparatus

• Rotary evaporator

Procedure:

• Preparation of Deuterated Precursor: Synthesize d₄-p-dioxanone from deuterated starting materials. This multi-step synthesis is a critical prerequisite and is not detailed here.

• Reaction Setup: In a well-ventilated fume hood, charge a reaction vessel equipped with a condenser and a magnetic stirrer with a solution of dinitrogen tetroxide in chloroform.

• Addition of Deuterated Precursor: Slowly add the deuterated 1,4-dioxan-2-one to the stirred solution while maintaining the temperature below 30°C.

• Reaction Progression: Over the next 24 hours, introduce an additional portion of dinitrogen tetroxide and allow the reaction to proceed for another 50 hours at 20-30°C.

• Workup: Bubble air through the reaction mixture to remove residual nitrogen oxides.

• Isolation: Recover the solid Diglycolic-2,2,2′,2′-d₄ acid by filtration.

• Purification: Recrystallize the product from deionized water to achieve high purity.

• Drying: Dry the purified product under vacuum.

Expected Yield: Approximately 75%.[7]

Characterization Protocols

Objective: To confirm the structure and isotopic purity of Diglycolic-2,2,2′,2′-d₄ acid.

Instrumentation: 400 MHz NMR Spectrometer.

Sample Preparation: Dissolve 5-10 mg of the sample in 0.6 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

¹H NMR Protocol:

• Acquire a standard ¹H NMR spectrum.

• The spectrum is expected to show a significant reduction in the intensity of the signal corresponding to the methylene (B1212753) protons adjacent to the ether oxygen, confirming deuterium incorporation at these positions.

• The carboxylic acid proton signal will be present.

¹³C NMR Protocol:

• Acquire a proton-decoupled ¹³C NMR spectrum.

• The spectrum should show signals for the carbonyl carbons and the methylene carbons. The signals for the deuterated methylene carbons may appear as multiplets due to C-D coupling or may be significantly broadened.

Objective: To determine the molecular weight and fragmentation pattern of Diglycolic-2,2,2′,2′-d₄ acid.

Instrumentation: High-Resolution Mass Spectrometer with Electrospray Ionization (ESI).

Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol/water).

Protocol:

• Infuse the sample solution into the ESI source.

• Acquire the mass spectrum in negative ion mode.

• The molecular ion peak [M-H]⁻ should be observed at m/z corresponding to C₄D₄HO₅⁻.

• Perform tandem MS (MS/MS) to analyze the fragmentation pattern. The fragmentation will likely involve the loss of CO₂ and other neutral fragments, providing structural confirmation. The masses of the fragment ions will reflect the presence of deuterium.[8]

Objective: To assess the purity of the synthesized Diglycolic-2,2,2′,2′-d₄ acid.

Instrumentation: HPLC system with a UV detector.

Column: A suitable reverse-phase column (e.g., C18).

Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., dilute phosphoric acid) and an organic solvent (e.g., acetonitrile).

Protocol:

• Prepare a standard solution of the sample in the mobile phase.

• Inject the sample onto the HPLC column.

• Monitor the elution profile at a suitable UV wavelength (e.g., 210 nm).

• The purity is determined by the relative area of the main peak.

Biological Activity and the Kinetic Isotope Effect

Diglycolic acid is known to be the toxic metabolite of diethylene glycol, primarily causing nephrotoxicity by inducing necrosis in human proximal tubule cells.[1] One of its key mechanisms of toxicity is the inhibition of succinate dehydrogenase (SDH), a crucial enzyme in both the citric acid cycle and the electron transport chain.[9][10]

Inhibition of Succinate Dehydrogenase

The deuteration of diglycolic acid at the methylene positions could potentially alter its interaction with succinate dehydrogenase. This is due to the kinetic isotope effect (KIE), where the increased strength of the C-D bond compared to the C-H bond can slow down reactions involving the cleavage of this bond.[2] If the binding or inhibitory action of diglycolic acid on SDH involves a step where a C-H bond is broken, then the deuterated analogue may exhibit a different inhibitory potency.

Caption: Inhibition of Succinate Dehydrogenase by Diglycolic Acid.

Experimental Workflow for Assessing Kinetic Isotope Effect

The following workflow outlines a hypothetical experimental approach to investigate the kinetic isotope effect of deuterated diglycolic acid on succinate dehydrogenase activity.

References

• 1. US3952054A - Process for preparing diglycolic acid - Google Patents [patents.google.com]
• 2. Portico [access.portico.org]
• 3. Diglycolic Acid | C4H6O5 | CID 8088 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. Diglycolic acid | 110-99-6 [chemicalbook.com]
• 6. Diglycolic acid - Wikipedia [en.wikipedia.org]
• 7. Diglycolic acid synthesis - chemicalbook [chemicalbook.com]
• 8. Fragmentation of Dicarboxylic and Tricarboxylic Acids in the Krebs Cycle Using GC-EI-MS and GC-EI-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Diglycolic Acid-d4 Standards: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of commercially available Diglycolic acid-d4 (DGA-d4), a critical internal standard for the accurate quantification of Diglycolic acid (DGA) in various matrices. This document is intended for researchers, scientists, and drug development professionals utilizing mass spectrometry-based analytical techniques.

Introduction to Diglycolic Acid-d4

Diglycolic acid-d4 is a stable isotope-labeled form of Diglycolic acid, a dicarboxylic acid that is a metabolite of several industrial chemicals, including diethylene glycol. Accurate measurement of DGA is crucial in toxicology studies and in the safety assessment of pharmaceuticals and other consumer products. The use of a deuterated internal standard like DGA-d4 is the gold standard for quantitative analysis by isotope dilution mass spectrometry (ID-MS), as it corrects for matrix effects and variations in sample preparation and instrument response, leading to highly accurate and precise results.[1]

Commercially Available Diglycolic Acid-d4 Standards

Several suppliers offer high-purity Diglycolic acid-d4 standards suitable for use in demanding analytical applications. The table below summarizes the key specifications of commercially available standards.

Supplier	Product Name	CAS Number	Isotopic Purity	Chemical Purity	Available Forms
Sigma-Aldrich	Diglycolic-2,2,2′,2′-d₄ acid	1032504-39-4	98 atom % D	98% (CP)	Flakes
C/D/N Isotopes Inc.	Diglycolic-2,2,2',2'-d4 Acid	1032504-39-4	98 atom % D	>98%	Solid
Eurisotop	DIGLYCOLIC ACID (D4, 98%)	1032504-39-4	98%	98%	Solid
MedchemExpress	Diglycolic acid-d4	1032504-39-4	Not specified	Not specified	Solid

Experimental Protocol: Quantification of Diglycolic Acid using Isotope Dilution Mass Spectrometry

This section outlines a general methodology for the quantification of Diglycolic Acid in biological samples (e.g., plasma, urine) using Diglycolic acid-d4 as an internal standard. The protocol is adaptable for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

• Diglycolic acid standard

• Diglycolic acid-d4 internal standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (LC-MS grade)

• Derivatization agent (for GC-MS), e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (for GC-MS)

• Solid-phase extraction (SPE) cartridges (optional, for sample cleanup)

• Deionized water

Sample Preparation

A robust sample preparation protocol is essential for accurate quantification. The following is a general procedure for plasma or urine samples:

• Sample Aliquoting: Take a precise volume of the biological sample (e.g., 100 µL of plasma or urine).

• Internal Standard Spiking: Add a known amount of Diglycolic acid-d4 internal standard solution to each sample, calibrator, and quality control sample.

• Protein Precipitation (for plasma/serum): Add 3 volumes of ice-cold acetonitrile or methanol to precipitate proteins. Vortex vigorously and centrifuge at high speed (e.g., 10,000 x g for 10 minutes).

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

• Reconstitution/Derivatization:

  • For LC-MS/MS: Reconstitute the dried residue in a suitable mobile phase (e.g., 100 µL of 10% acetonitrile in water with 0.1% formic acid).

  • For GC-MS: Add a derivatization agent (e.g., 50 µL of BSTFA + 1% TMCS and 50 µL of pyridine) to the dried residue. Cap the vial and heat at a specific temperature (e.g., 70°C for 30 minutes) to form a volatile derivative.[2]

Fig. 1: General experimental workflow for the quantification of Diglycolic acid.

Instrumental Analysis

• Chromatographic Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm) is suitable for separation.

• Mobile Phase: A gradient elution with water and acetonitrile, both containing 0.1% formic acid, is commonly used.

• Ionization Mode: Electrospray ionization (ESI) in negative mode is typically employed for carboxylic acids.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for quantification.

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Diglycolic acid	133.0	73.0
Diglycolic acid-d4	137.0	76.0

Note: MRM transitions should be optimized for the specific instrument used.

• Chromatographic Column: A capillary column with a non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm) is recommended.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless injection.

• Temperature Program: An optimized temperature gradient is used to ensure good separation of the analyte from matrix components.

• Ionization Mode: Electron Ionization (EI).

• Mass Spectrometry: A quadrupole mass spectrometer operating in Selected Ion Monitoring (SIM) mode.

Selected Ions for Monitoring (as TMS derivatives):

Analyte	Target Ion (m/z)	Qualifier Ion (m/z)
Diglycolic acid-TMS	263.1	147.1
Diglycolic acid-d4-TMS	267.1	149.1

Note: Ions should be selected and optimized based on the mass spectrum of the derivatized analytes.

Principle of Isotope Dilution Analysis

Isotope dilution mass spectrometry relies on the addition of a known amount of an isotopically labeled internal standard to a sample before processing. The labeled standard is chemically identical to the analyte and therefore experiences the same losses during sample preparation and variations in instrument response. By measuring the ratio of the signal from the native analyte to the signal from the labeled internal standard, an accurate and precise quantification can be achieved, independent of sample recovery.

Fig. 2: The logical relationship in isotope dilution analysis.

Conclusion

Diglycolic acid-d4 is an indispensable tool for researchers requiring accurate and reliable quantification of Diglycolic acid. The commercially available standards offer high purity, and the established isotope dilution mass spectrometry methods provide a robust framework for a wide range of applications in drug development, toxicology, and environmental science. This guide provides a foundational understanding and practical starting point for the implementation of these critical analytical techniques.

References

• 1. benchchem.com [benchchem.com]
• 2. library.dphen1.com [library.dphen1.com]

An In-depth Technical Guide on the Stability and Storage of Diglycolic acid-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for Diglycolic acid-d4. The information herein is intended to support researchers, scientists, and drug development professionals in ensuring the integrity and reliability of this isotopically labeled compound in their studies. This document outlines the inherent stability of Diglycolic acid-d4, recommended storage and handling procedures, potential degradation pathways, and methodologies for conducting stability-indicating analyses.

Chemical Stability Profile

Diglycolic acid-d4, the deuterated form of Diglycolic acid, is generally a stable compound under standard ambient conditions. Its stability is attributed to its chemical structure as a dicarboxylic acid with a central ether linkage. The product is typically stable at room temperature when stored properly.[1]

The inclusion of deuterium (B1214612) in place of hydrogen at the 2,2,2',2'-positions is known to potentially enhance both the chemical and metabolic stability of the molecule. This is due to the kinetic isotope effect, where the carbon-deuterium (C-D) bond is stronger and more resistant to cleavage than a carbon-hydrogen (C-H) bond.

Recommended Storage and Handling

To maintain the integrity and purity of Diglycolic acid-d4, the following storage and handling conditions are recommended:

• Temperature: Store at room temperature.[1]

• Atmosphere: Keep in a dry and well-ventilated place.[1]

• Container: The container should be kept tightly closed to prevent moisture ingress.

• Incompatibilities: Avoid contact with strong oxidizing agents, bases, and reducing agents, as these can promote chemical degradation.[1]

Parameter	Recommended Condition
Temperature	Room Temperature
Humidity	Dry Environment
Light	Protect from light
Container	Tightly sealed
Incompatible Materials	Strong oxidizing agents, bases, reducing agents

Potential Degradation Pathways

While Diglycolic acid-d4 is stable under recommended conditions, it can be susceptible to degradation under stress conditions. Understanding these potential pathways is crucial for developing stability-indicating analytical methods and for predicting the shelf-life of the compound.

• Hydrolysis: The ether linkage in Diglycolic acid is generally resistant to hydrolysis. However, under forced conditions, such as in the presence of strong acids or bases at elevated temperatures, cleavage of the ether bond may occur.

• Oxidation: As with many organic molecules, Diglycolic acid-d4 can be susceptible to oxidation, particularly in the presence of strong oxidizing agents.

• Thermal Degradation: At elevated temperatures, decarboxylation of the carboxylic acid groups may occur. Under fire conditions, decomposition can lead to the formation of carbon oxides (CO, CO2).[1]

• Photodegradation: While not extensively reported for this specific molecule, exposure to high-intensity light could potentially induce degradation.

Caption: A typical workflow for assessing the stability of a chemical compound.

Experimental Protocols for Stability Assessment

The following protocols are representative methodologies for conducting forced degradation and formal stability studies for Diglycolic acid-d4. These are based on general principles outlined in ICH guidelines.

Forced degradation studies are essential for identifying potential degradation products and for developing a stability-indicating analytical method. A target degradation of 5-20% is generally considered appropriate.

4.1.1. Acid and Base Hydrolysis

• Prepare solutions of Diglycolic acid-d4 in 0.1 M HCl and 0.1 M NaOH.

• Incubate the solutions at 60°C.

• Withdraw aliquots at specified time points (e.g., 2, 4, 8, 24 hours).

• Neutralize the aliquots before analysis.

• Analyze the samples by a suitable analytical method (e.g., HPLC-UV).

4.1.2. Oxidative Degradation

• Prepare a solution of Diglycolic acid-d4 in a solution of 3% hydrogen peroxide.

• Store the solution at room temperature, protected from light.

• Withdraw aliquots at specified time points.

• Analyze the samples by HPLC-UV.

4.1.3. Thermal Degradation

• Place solid Diglycolic acid-d4 in a temperature-controlled oven at 80°C.

• Withdraw samples at specified time points.

• Prepare solutions of the stressed solid for analysis.

• Analyze the samples by HPLC-UV.

4.1.4. Photostability

• Expose a solution of Diglycolic acid-d4 to a light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

• Maintain a control sample protected from light.

• Analyze the exposed and control samples.

Caption: Experimental workflow for conducting forced degradation studies.

These studies are performed to establish the re-test period or shelf life of the compound under defined storage conditions.

Protocol:

• Store samples of Diglycolic acid-d4 under the following conditions as per ICH guidelines:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• Withdraw samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months for long-term; 0, 3, 6 months for accelerated).

• Analyze the samples for purity and the presence of degradation products using a validated stability-indicating method.

Data Presentation of Stability Studies

Quantitative data from stability studies should be summarized in tables for easy comparison and trend analysis. The following are example tables for presenting such data.

Stress Condition	Duration (hours)	Assay of Diglycolic acid-d4 (%)	Total Impurities (%)
0.1 M HCl at 60°C	24	95.2	4.8
0.1 M NaOH at 60°C	24	92.5	7.5
3% H₂O₂ at RT	24	98.1	1.9
Thermal (80°C)	72	99.5	0.5
Photostability	As per ICH Q1B	99.8	0.2

Note: Data are illustrative and not from actual experimental results.

Time Point (Months)	Assay of Diglycolic acid-d4 (%)	Total Impurities (%)	Appearance
0	99.9	0.1	White crystalline powder
3	99.8	0.2	Conforms
6	99.9	0.1	Conforms
12	99.7	0.3	Conforms
24	99.6	0.4	Conforms

Note: Data are illustrative and not from actual experimental results.

Time Point (Months)	Assay of Diglycolic acid-d4 (%)	Total Impurities (%)	Appearance
0	99.9	0.1	White crystalline powder
3	99.5	0.5	Conforms
6	99.2	0.8	Conforms

Note: Data are illustrative and not from actual experimental results.

Conclusion

Diglycolic acid-d4 is a chemically stable compound under recommended storage conditions. Its stability is further potentially enhanced by the presence of deuterium. For research and drug development applications, it is crucial to adhere to the storage guidelines of keeping the compound in a tightly sealed container at room temperature in a dry and well-ventilated area, away from incompatible materials. The provided experimental protocols and data presentation formats offer a robust framework for conducting formal stability assessments to ensure the quality and integrity of Diglycolic acid-d4 throughout its lifecycle.

References

• 1. database.ich.org [database.ich.org]

Decoding the Certificate of Analysis: Header Information

An In-Depth Technical Guide to the Diglycolic Acid-d4 Certificate of Analysis

For researchers, scientists, and professionals in drug development, the Certificate of Analysis (CoA) is a critical document that guarantees the identity, quality, and purity of a chemical standard.[1][2][3] This guide provides a detailed explanation of a typical CoA for Diglycolic acid-d4, a deuterated internal standard used in quantitative analysis by methods such as NMR or mass spectrometry.[4] Understanding this document is paramount for ensuring experimental accuracy, reproducibility, and compliance with regulatory standards.[1][5]

The top section of any CoA provides essential identifying information for the specific batch of the product. This ensures full traceability from the manufacturer to the end-user.[1]

Parameter	Example Value	Description
Product Name	Diglycolic acid-d4	The common chemical name appended with "-d4" to indicate four deuterium (B1214612) atoms.
CAS Number	1032504-39-4	A unique numerical identifier assigned by the Chemical Abstracts Service.[4]
Catalogue Number	M-12345	The manufacturer's internal product code.
Lot / Batch Number	A20251209	A unique code for a specific production batch, ensuring batch-to-batch traceability.[1]
Molecular Formula	C₄H₂D₄O₅	The elemental composition, explicitly showing the deuterium (D) atoms.[4]
Molecular Weight	138.11 g/mol	The mass of one mole of the deuterated compound.[4]
Date of Analysis	2025-12-09	The date on which the quality control tests were performed.
Retest Date	2028-12-09	The date by which the material should be re-analyzed to ensure it still meets specifications.

Quantitative Analysis Summary

This core section presents the results of all analytical tests performed on the batch. The data is compared against pre-defined specifications to confirm the quality of the material.

Table 1: Physicochemical Properties

Test	Specification	Result
Appearance	White to Off-White Solid	Conforms
Solubility	Soluble in Water, Methanol	Conforms
Melting Point	140-144 °C	142.5 °C

Table 2: Identity and Purity Data

Test	Method	Specification	Result
Structural Confirmation	¹H NMR Spectroscopy	Conforms to Structure	Conforms
Mass Confirmation	Mass Spectrometry (ESI-)	Conforms to Structure	Conforms
Chemical Purity	HPLC (UV, 210 nm)	≥ 98.0%	99.5%
Isotopic Purity	Mass Spectrometry	≥ 98 atom % D	99.2 atom % D
Deuterium Incorporation	¹H NMR Spectroscopy	≥ 99%	Conforms

Detailed Experimental Methodologies

To ensure scientific rigor and allow for replication, the CoA references the specific analytical methods used to generate the results.

Protocol 1: ¹H NMR Spectroscopy for Structural Confirmation

• Objective : To confirm the chemical structure and determine the degree of deuterium incorporation.

• Instrumentation : Bruker AVANCE 400 MHz NMR Spectrometer.

• Sample Preparation : The sample was dissolved in a suitable deuterated solvent, such as Dimethyl Sulfoxide-d₆ (DMSO-d₆).

• Procedure : The ¹H NMR spectrum was acquired at room temperature. The absence or significant reduction of proton signals at the sites of deuteration, relative to the non-deuterated standard, confirms successful labeling. The chemical shifts of the remaining protons are compared to a reference spectrum of unlabeled Diglycolic acid.[6]

• Data Analysis : The spectrum is analyzed for characteristic peaks corresponding to the Diglycolic acid structure. The integration of the residual proton signals at the labeled positions is used to confirm a high percentage of deuterium incorporation.

Protocol 2: LC-MS for Identity and Isotopic Purity

• Objective : To confirm the molecular weight of the deuterated compound and assess its isotopic purity.

• Instrumentation : Agilent 1290 Infinity II LC system coupled to a 6545XT AdvanceBio Q-TOF Mass Spectrometer.

• Liquid Chromatography (LC) Method :

  • Column : C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase : A gradient of Water with 0.1% Formic Acid (A) and Acetonitrile with 0.1% Formic Acid (B).

  • Flow Rate : 0.4 mL/min.

• Mass Spectrometry (MS) Method :

  • Ionization Mode : Electrospray Ionization, Negative (ESI-).

  • Analysis : The mass spectrum is analyzed for the [M-H]⁻ ion. For Diglycolic acid-d4, this corresponds to a mass-to-charge ratio (m/z) consistent with its molecular weight.

  • Isotopic Purity Calculation : Isotopic purity is determined by analyzing the relative abundance of the H/D isotopolog ions.[7][8] The percentage is calculated from the ion intensities of the fully deuterated species (d4) versus the lesser-deuterated species (d0 to d3).

Protocol 3: HPLC for Chemical Purity

• Objective : To determine the percentage of the main compound relative to any chemical impurities.

• Instrumentation : Shimadzu Prominence HPLC system with UV-Vis Detector.

• Method :

  • Column : C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase : Isocratic or gradient elution with an appropriate aqueous/organic mobile phase.

  • Detection : UV detection at 210 nm.

  • Quantification : The area percentage of the main peak is calculated relative to the total area of all peaks in the chromatogram.

Visualizing Workflows

Diagrams help to clarify the logical structure of the CoA and the experimental processes behind the data.

A logical workflow illustrating the structure of a Certificate of Analysis.

An experimental workflow for purity analysis using Liquid Chromatography-Mass Spectrometry.

Conclusion

The Certificate of Analysis for Diglycolic acid-d4 is more than a simple data sheet; it is a comprehensive quality passport. For scientists in regulated and research environments, a thorough understanding of its components—from batch identifiers to detailed analytical protocols—is essential. It provides the necessary assurance that the material is of high quality, meets all required specifications, and is suitable for its intended use in sensitive analytical applications, thereby upholding the integrity and validity of the research data generated.

References

• 1. What is Certificate of Analysis (CoA) in Chemistry? | Advent [adventchembio.com]
• 2. alliancechemical.com [alliancechemical.com]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. safetyculture.com [safetyculture.com]
• 6. researchgate.net [researchgate.net]
• 7. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Key differences between Diglycolic acid and Diglycolic acid-d4

An In-depth Technical Guide on the Core Differences Between Diglycolic Acid and Diglycolic acid-d4

Introduction

Diglycolic acid, a dicarboxylic acid, holds significance across various industrial applications and is a notable metabolite in toxicological studies.[1][2] Its deuterated analog, Diglycolic acid-d4, is a crucial component in modern analytical chemistry, where it serves as a high-fidelity internal standard for quantitative analysis.[3][4] This technical guide is designed for researchers, scientists, and drug development professionals, offering a detailed examination of the fundamental differences between these two compounds, their respective applications, and the experimental methodologies that leverage their unique properties.

Fundamental Physicochemical Differences

The primary distinction between Diglycolic acid and its d4 variant is the isotopic substitution of four hydrogen atoms with deuterium. This substitution, while having a minimal impact on the chemical reactivity, introduces a significant and measurable difference in molecular weight. This mass difference is the cornerstone of the utility of Diglycolic acid-d4 in mass spectrometry-based quantification.

Table 1: Comparative Physicochemical Properties

Property	Diglycolic acid	Diglycolic acid-d4
Chemical Formula	C₄H₆O₅[5][6][7][8]	C₄H₂D₄O₅[3][4][9]
Molecular Weight	134.09 g/mol [5][6][8][10][11][12]	138.11 g/mol [3][9][13]
CAS Number	110-99-6[5][6][7][8][11]	1032504-39-4[9][13]
Appearance	White to light beige crystalline powder.[14]	Not explicitly stated, but assumed to be a similar white solid.
Melting Point	140-144 °C[11][12]	Data not readily available.
Solubility	Soluble in water and ethanol.[2][5][11][14]	Expected to have similar solubility to the non-deuterated form.

The Role of Deuterated Compounds as Internal Standards

In quantitative analytical chemistry, particularly in chromatographic and mass spectrometric techniques, internal standards are essential for achieving accurate and reproducible results.[15][16] Deuterated compounds are widely regarded as the gold standard for internal standards in mass spectrometry.[15][16] Their near-identical chemical and physical properties to the analyte of interest ensure they experience similar effects during sample preparation and analysis, such as extraction efficiency, ionization suppression or enhancement, and chromatographic retention.[16][17][18] The key advantage of a deuterated internal standard is that it can be differentiated from the analyte by its mass-to-charge ratio in the mass spectrometer.[17]

The use of Diglycolic acid-d4 as an internal standard for the quantification of Diglycolic acid allows for the correction of analytical variability, leading to highly reliable and robust data.[16][18]

Experimental Protocols and Methodologies

The quantification of Diglycolic acid in complex matrices, such as biological fluids or food products, often employs liquid chromatography-tandem mass spectrometry (LC-MS/MS).[19][20][21][22] The use of Diglycolic acid-d4 is integral to the development of validated and reliable analytical methods.

Experimental Workflow for Quantitative Analysis

A typical workflow for the quantification of Diglycolic acid using its deuterated internal standard involves sample preparation, LC-MS/MS analysis, and data processing.

Caption: A generalized experimental workflow for the quantification of Diglycolic acid.

Mass Spectrometry

In tandem mass spectrometry, specific precursor and product ions are monitored for both the analyte and the internal standard. For Diglycolic acid, the precursor ion in negative ionization mode is typically [M-H]⁻ at m/z 133.0142.[10] Fragmentation of this ion produces characteristic product ions that can be used for quantification.

Table 2: Mass Spectrometry Parameters for Diglycolic Acid and its d4 Analog

Compound	Precursor Ion (m/z)	Key Product Ion(s) (m/z)
Diglycolic acid	133.01	75.01, 89.02, 114.9[10]
Diglycolic acid-d4	137.04	Expected to be shifted by +2 to +4 m/z units depending on the fragment.

Biological Significance and Signaling Pathways

Diglycolic acid is not a naturally occurring metabolite in humans under normal physiological conditions. Its presence is primarily indicative of exposure to diethylene glycol (DEG), for which it is a toxic metabolite.[10][14] The toxicity of DEG is largely attributed to the metabolic formation of Diglycolic acid, which can lead to severe kidney damage.[1][20] Research has indicated that Diglycolic acid can induce mitochondrial dysfunction by inhibiting succinate (B1194679) dehydrogenase activity in human proximal tubule cells, ultimately leading to cell death.[11][14]

Caption: The metabolic pathway of Diethylene Glycol leading to renal toxicity.

Conclusion

The key differences between Diglycolic acid and Diglycolic acid-d4 are rooted in their isotopic composition, which dictates their primary applications. While Diglycolic acid is a compound of interest in industrial synthesis and as a marker of toxic exposure, Diglycolic acid-d4 serves as an essential analytical tool for its accurate quantification. For professionals in drug development and scientific research, a thorough understanding of these differences is paramount for developing robust analytical methods and for accurately interpreting toxicological data. The use of deuterated internal standards like Diglycolic acid-d4 exemplifies a critical principle in achieving the highest standards of accuracy and reliability in quantitative bioanalysis.

References

• 1. Diglycolic acid - Wikipedia [en.wikipedia.org]
• 2. Page loading... [wap.guidechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Diglycolic Acid | Fisher Scientific [fishersci.com]
• 6. Diglycolic acid [webbook.nist.gov]
• 7. Diglycolic acid [webbook.nist.gov]
• 8. chemscene.com [chemscene.com]
• 9. 商城 [yeasen.com]
• 10. Diglycolic Acid | C4H6O5 | CID 8088 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 二甘醇酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 12. ジグリコール酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 13. Page loading... [guidechem.com]
• 14. Diglycolic acid | 110-99-6 [chemicalbook.com]
• 15. benchchem.com [benchchem.com]
• 16. resolvemass.ca [resolvemass.ca]
• 17. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 18. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 19. Analysis of diglycolic acid in food packaging, over the counter products, direct additive carboxymethyl cellulose, and retail foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]
• 21. tandfonline.com [tandfonline.com]
• 22. Analysis of Diglycolic Acid after Mass Poisoning by Diethylene Glycol - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Diglycolic Acid-d4 in Advancing Metabolic Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stable isotope-labeled compounds are indispensable tools in modern metabolic research, offering unparalleled precision and accuracy in the quantification of endogenous and xenobiotic molecules. Diglycolic acid-d4 (DGA-d4), a deuterated analog of diglycolic acid, serves as a critical internal standard for the robust and reliable measurement of diglycolic acid in biological matrices. This technical guide delves into the applications of DGA-d4 in metabolic research, with a primary focus on its use in stable isotope dilution analysis for toxicology studies and biomarker discovery related to diethylene glycol (DEG) exposure. Detailed experimental protocols, data presentation, and workflow visualizations are provided to facilitate its implementation in the laboratory.

Introduction: The Significance of Diglycolic Acid in Metabolism and Toxicology

Diglycolic acid (DGA) is an aliphatic dicarboxylic acid that has gained significant attention in the scientific community, not for its endogenous roles, but as the primary toxic metabolite of diethylene glycol (DEG).[][2][3] DEG, a widely used industrial solvent, has been implicated in numerous mass poisoning incidents worldwide, leading to severe acute kidney injury and often fatal outcomes.[][3] Following ingestion, DEG is metabolized in the body to DGA, which is responsible for the observed nephrotoxicity.[][3]

The mechanism of DGA-induced renal toxicity is an active area of research. Studies have shown that DGA can chelate calcium and induce mitochondrial dysfunction in renal proximal tubule cells.[3] Specifically, DGA has been demonstrated to inhibit State 3 respiration in isolated kidney mitochondria and decrease the mitochondrial membrane potential in human proximal tubule cells.[3] Given its direct role in toxicity, the accurate quantification of DGA in biological fluids such as blood and urine is paramount for clinical diagnosis, forensic investigations, and understanding the toxicokinetics of DEG.

The Principle of Stable Isotope Dilution Analysis and the Role of Diglycolic Acid-d4

To achieve accurate and precise quantification of DGA in complex biological samples, the use of a stable isotope-labeled internal standard is essential.[4][5][6] This is where Diglycolic acid-d4 (DGA-d4) plays a pivotal role. DGA-d4 is structurally identical to DGA, with the exception that four hydrogen atoms have been replaced by deuterium (B1214612) atoms. This subtle mass shift allows it to be distinguished from the endogenous analyte by mass spectrometry (MS), while ensuring it behaves almost identically during sample preparation and analysis.[4][7]

The use of a deuterated internal standard helps to correct for variability at multiple stages of the analytical workflow, including:

• Sample extraction efficiency: Any loss of analyte during sample preparation will be mirrored by a proportional loss of the internal standard.

• Matrix effects: Co-eluting substances in the biological matrix can enhance or suppress the ionization of the analyte in the mass spectrometer. The internal standard experiences the same matrix effects, allowing for accurate correction.

• Instrumental variability: Fluctuations in instrument performance, such as injection volume and detector response, are normalized.

By adding a known amount of DGA-d4 to a sample, the ratio of the MS signal of the endogenous DGA to the DGA-d4 can be used to calculate the precise concentration of DGA in the original sample.

Experimental Protocol: Quantification of Diglycolic Acid in Human Urine using DGA-d4 and LC-MS/MS

This section provides a representative protocol for the analysis of DGA in urine using DGA-d4 as an internal standard, based on common practices in targeted metabolomics.

3.1. Materials and Reagents

• Diglycolic acid standard

• Diglycolic acid-d4 (internal standard)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human urine samples

• Solid Phase Extraction (SPE) cartridges

3.2. Sample Preparation

• Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

• Centrifuge samples at 10,000 x g for 10 minutes to pellet any precipitate.

• To 100 µL of supernatant, add 10 µL of a 1 µg/mL solution of Diglycolic acid-d4 in water.

• Perform a solid-phase extraction (SPE) to clean up the sample and concentrate the analyte.

• Elute the analyte and internal standard from the SPE cartridge.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

3.3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A suitable reversed-phase or HILIC column.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate DGA from other urine components.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Diglycolic acid: Precursor ion (m/z) -> Product ion (m/z)

    • Diglycolic acid-d4: Precursor ion (m/z) -> Product ion (m/z)

  • Collision energies and other MS parameters should be optimized for maximum signal intensity.

3.4. Data Analysis

• Generate a calibration curve by analyzing standards of known DGA concentrations spiked with a constant amount of DGA-d4.

• Plot the ratio of the peak area of DGA to the peak area of DGA-d4 against the concentration of DGA.

• Perform a linear regression to obtain the equation of the calibration curve.

• For the unknown samples, calculate the peak area ratio of DGA to DGA-d4.

• Use the calibration curve equation to determine the concentration of DGA in the samples.

Data Presentation

Quantitative data from such an analysis should be presented in a clear and structured format.

Table 1: Representative Calibration Curve Data for Diglycolic Acid Quantification

DGA Concentration (ng/mL)	DGA Peak Area	DGA-d4 Peak Area	Peak Area Ratio (DGA/DGA-d4)
1	1,520	150,100	0.010
5	7,650	151,200	0.051
10	15,300	149,800	0.102
50	75,900	150,500	0.504
100	151,200	149,900	1.009
500	755,000	150,800	5.007
1000	1,508,000	150,100	10.047

Table 2: Example Quantification of Diglycolic Acid in Urine Samples

Sample ID	DGA Peak Area	DGA-d4 Peak Area	Peak Area Ratio (DGA/DGA-d4)	Calculated DGA Concentration (ng/mL)
Control 1	Not Detected	148,900	-	< LOD
Exposed 1	25,600	152,300	0.168	16.7
Exposed 2	189,700	149,500	1.269	126.3

(Note: The data presented in these tables is hypothetical and for illustrative purposes only.)

Visualizing Workflows and Pathways

Graphical representations of metabolic pathways and experimental workflows are crucial for clear communication of complex processes.

Caption: Metabolic activation of Diethylene Glycol to its toxic metabolite, Diglycolic Acid.

Caption: Experimental workflow for the quantification of Diglycolic Acid using DGA-d4.

Conclusion and Future Perspectives

Diglycolic acid-d4 is an indispensable tool for researchers investigating the metabolic fate and toxicity of diethylene glycol. Its application as an internal standard in stable isotope dilution mass spectrometry enables the accurate and precise quantification of diglycolic acid in biological samples, which is crucial for clinical diagnostics, forensic toxicology, and mechanistic studies of DEG-induced nephrotoxicity. The methodologies outlined in this guide provide a framework for the implementation of DGA-d4 in metabolic research. Future studies could leverage DGA-d4 to explore the toxicokinetics of DEG in more detail, validate DGA as a biomarker of DEG exposure, and investigate potential therapeutic interventions for DEG poisoning. The principles described herein are broadly applicable to the use of other deuterated compounds in metabolic research, highlighting the power of stable isotope labeling in advancing our understanding of metabolism and toxicology.

References

• 2. Diglycolic acid - Wikipedia [en.wikipedia.org]
• 3. Diglycolic acid, the toxic metabolite of diethylene glycol, chelates calcium and produces renal mitochondrial dysfunction in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iroatech.com [iroatech.com]
• 5. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Safety and Handling of Diglycolic Acid-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Diglycolic acid-d4, a deuterated form of Diglycolic acid. The following data and procedures are compiled from Safety Data Sheets (SDS) and are intended to inform laboratory personnel on the safe use, storage, and disposal of this compound. While the isotopic labeling of Diglycolic acid-d4 does not significantly alter its chemical hazards compared to the unlabeled compound, it is crucial to handle it with the care required for a substance with its toxicological profile.

Chemical and Physical Properties

Diglycolic acid-d4 is a stable, solid compound at room temperature. Its key physical and chemical properties are summarized below.

Property	Data
Chemical Name	Diglycolic-2,2,2',2'-d4 Acid
Synonyms	2,2'-Oxydiacetic acid-d4
CAS Number	1032504-39-4
Unlabeled CAS Number	110-99-6[1][2][3][4]
Molecular Formula	C₄H₂D₄O₅
Molecular Weight	138.11 g/mol
Physical State	Solid (flakes or crystalline solid)[1][2][3]
Color	White to off-white or light yellow[1][2]
Odor	Odorless[2]
Melting Point	140 - 144 °C[1][2]
Solubility	Soluble in water[2][3]
Stability	Stable under recommended storage conditions[1][2]

Toxicological Data

The toxicological information for Diglycolic acid-d4 is primarily based on data from its non-deuterated counterpart, Diglycolic acid.

Hazard Type	Data
Acute Oral Toxicity (LD50)	500 mg/kg (Rat)[2][3]
Skin Corrosion/Irritation	Causes skin irritation[2][4]
Eye Damage/Irritation	Causes serious eye irritation[2][4]
Respiratory Irritation	May cause respiratory tract irritation[2][4]
Carcinogenicity	Not classified as a carcinogen by IARC or ACGIH[2]
Mutagenicity/Teratogenicity	No data available[2][3]

Hazard Identification and Classification

Diglycolic acid-d4 is classified as a hazardous substance. The following GHS hazard statements apply:

• H302: Harmful if swallowed[2]

• H315: Causes skin irritation[2]

• H319: Causes serious eye irritation[2]

• H335: May cause respiratory irritation[2]

Signal Word: Warning[2]

Experimental Protocols and Methodologies

Specific experimental protocols for the toxicological assessment of Diglycolic acid-d4 are not detailed in publicly available safety documents. The provided toxicological data, such as the LD50 value, are typically determined through standardized testing protocols, for example, following OECD (Organisation for Economic Co-operation and Development) guidelines for the testing of chemicals. These protocols are extensive and prescribe methodologies for assessing acute toxicity, irritation, and other endpoints.

Safe Handling and Storage Workflow

Proper handling and storage are critical to ensure personnel safety and maintain the integrity of the chemical. The following diagram illustrates the recommended workflow for handling Diglycolic acid-d4 in a laboratory setting.

References

• 1. valsynthese.ch [valsynthese.ch]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. isotope.com [isotope.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Diglycolic Acid in Biological Matrices by Gas Chromatography-Mass Spectrometry (GC-MS) using a Deuterated Internal Standard

Abstract

This application note presents a detailed protocol for the determination of diglycolic acid (DGA) in biological matrices, such as urine and whole blood, using gas chromatography-mass spectrometry (GC-MS). Diglycolic acid is a toxic metabolite of diethylene glycol (DEG), a compound that has been implicated in mass poisonings.[1][2] Accurate and sensitive quantification of DGA is crucial for clinical diagnosis and toxicological investigations.[1][2] The method described herein utilizes a stable isotope-labeled internal standard, d4-diglycolic acid, to ensure high accuracy and precision. The protocol includes detailed procedures for sample preparation, derivatization, GC-MS analysis, and data processing. This method is intended for researchers, scientists, and drug development professionals requiring a robust and reliable analytical method for DGA quantification.

Introduction

Diglycolic acid (DGA), also known as 2,2'-oxybisacetic acid, is the primary toxic metabolite responsible for the nephrotoxicity observed in diethylene glycol (DEG) poisoning.[3] Following exposure to DEG, it is metabolized in the liver to 2-hydroxyethoxyacetic acid (HEAA) and subsequently to DGA.[3] The accumulation of DGA in the kidneys leads to severe renal failure and can be fatal.[1][3] Therefore, the quantitative analysis of DGA in biological fluids is essential for diagnosing DEG poisoning and for toxicokinetic studies.

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile organic compounds. However, DGA is a polar and non-volatile compound, necessitating a derivatization step to increase its volatility and thermal stability for GC-MS analysis. This protocol employs a silylation derivatization to convert DGA into a more volatile form. The use of a deuterated internal standard, d4-diglycolic acid, is critical for correcting for any variability during sample preparation and analysis, thereby ensuring the highest level of accuracy in quantification.

Experimental Protocols

Materials and Reagents

• Diglycolic acid (DGA) standard

• d4-Diglycolic acid (d4-DGA) internal standard

• Acetonitrile (B52724) (ACN), HPLC grade

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270), anhydrous

• Ethyl acetate, HPLC grade

• Hydrochloric acid (HCl)

• Deionized water

• Biological matrix (urine, whole blood)

Sample Preparation

Urine Samples:

• Thaw frozen urine samples to room temperature and vortex for 15 seconds.

• Centrifuge the urine sample at 4000 rpm for 10 minutes to pellet any particulate matter.

• Transfer 100 µL of the supernatant to a clean glass tube.

• Add 10 µL of the d4-DGA internal standard solution (concentration to be optimized based on expected DGA levels).

• Vortex for 10 seconds.

• Proceed to the derivatization step.

Whole Blood/Serum/Plasma Samples:

• Thaw frozen samples to room temperature.

• To 100 µL of the sample in a microcentrifuge tube, add 10 µL of the d4-DGA internal standard solution.

• Add 200 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean glass tube for evaporation.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40-50°C.

• The dried residue is now ready for derivatization.

Derivatization Protocol

• To the dried residue from the blood/serum/plasma preparation or the 100 µL urine sample with internal standard, add 50 µL of anhydrous pyridine and 50 µL of BSTFA with 1% TMCS.

• Cap the tubes tightly and vortex for 15 seconds.

• Heat the mixture at 70°C for 30 minutes in a heating block or water bath.

• Allow the sample to cool to room temperature.

• The sample is now ready for GC-MS analysis.

GC-MS Parameters

The following are suggested starting parameters and may require optimization for your specific instrument.

Parameter	Setting
Gas Chromatograph
Column	DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temperature 80°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor
Diglycolic acid-TMS	m/z 263 (Quantifier), 147, 248 (Qualifiers)
d4-Diglycolic acid-TMS	m/z 267 (Quantifier), 147, 252 (Qualifiers)

Data Presentation

Calibration Curve

A calibration curve should be prepared by spiking known concentrations of DGA standard into a blank biological matrix and processing them alongside the unknown samples. The concentration range should encompass the expected levels of DGA in the samples.

Quantitative Data Summary

The following table summarizes typical performance characteristics of GC-MS methods for diglycolic acid analysis found in the literature.[1][4]

Parameter	Urine	Whole Blood	Other Matrices
Limit of Detection (LOD)	~1 µg/mL	~1 µg/mL	1 µg/mL (vitreous humor, cerebrospinal fluid), 5 µg/g (liver, kidney)[1][4]
Limit of Quantification (LOQ)	~2 µg/mL	~2 µg/mL	Not specified
Linear Range	2 - 100 µg/mL	2 - 108 µg/mL[1]	Not specified
Precision (%RSD)	< 15%	< 15%	Not specified
Accuracy (%Recovery)	85 - 115%	85 - 115%	Not specified

Visualizations

Metabolic Pathway of Diethylene Glycol

Caption: Metabolic conversion of Diethylene Glycol to Diglycolic Acid.

Experimental Workflow

Caption: Workflow for GC-MS analysis of Diglycolic Acid.

Discussion

The presented GC-MS method provides a robust and reliable approach for the quantification of diglycolic acid in biological samples. The sample preparation procedure involving protein precipitation for blood samples effectively removes matrix interferences. The silylation derivatization with BSTFA is a well-established technique for making organic acids amenable to GC-MS analysis.

The use of a deuterated internal standard is paramount for achieving accurate and precise results, as it compensates for any analyte loss during sample preparation and variations in injection volume. The selected ions for monitoring in SIM mode offer good selectivity and sensitivity for both diglycolic acid and its d4-labeled internal standard.

It is important to note that the chromatographic conditions and mass spectrometric parameters may need to be optimized for different instruments to achieve the best performance. Method validation should be performed according to established guidelines to ensure the reliability of the results.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of diglycolic acid in biological matrices using a GC-MS method with a d4-labeled internal standard. The method is suitable for use in clinical and forensic toxicology, as well as in research settings for studying the toxicokinetics of diethylene glycol. The provided workflows and data tables offer a clear guide for researchers and scientists in implementing this analytical method.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Analysis of Diglycolic Acid after Mass Poisoning by Diethylene Glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Sample preparation techniques for Diglycolic acid analysis in urine using Diglycolic acid-d4

Abstract

This application note details robust and reliable methods for the quantification of diglycolic acid (DGA) in human urine samples. Two primary sample preparation techniques are presented: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). Both methods utilize diglycolic acid-d4 as an internal standard to ensure accuracy and precision. The prepared samples are suitable for analysis by either Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization or direct analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These protocols are designed for researchers, scientists, and professionals in drug development and clinical toxicology who require sensitive and accurate measurement of DGA, a key metabolite of diethylene glycol.[1]

Introduction

Diglycolic acid is a dicarboxylic acid and a major metabolite of diethylene glycol, a compound found in numerous industrial products. Exposure to diethylene glycol can lead to significant toxicity, making the monitoring of its metabolite, DGA, crucial for toxicological assessment and clinical diagnostics.[2] Accurate quantification of DGA in urine requires effective sample preparation to remove matrix interferences and concentrate the analyte. The use of a stable isotope-labeled internal standard, such as diglycolic acid-d4, is essential for correcting for matrix effects and variations in sample processing.[3][4] This document provides detailed protocols for SPE and LLE, followed by analytical determination.

Experimental Protocols

Materials and Reagents

• Diglycolic acid (analytical standard)

• Diglycolic acid-d4 (internal standard)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Formic acid (reagent grade)

• Hydrochloric acid (reagent grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS) for derivatization

• Pyridine (B92270) (anhydrous)

• Deionized water (18 MΩ·cm)

• Solid-Phase Extraction (SPE) cartridges (e.g., Strong Anion Exchange)

• Human urine (drug-free)

• Standard laboratory glassware and equipment (vortex mixer, centrifuge, evaporator)

Sample Preparation

Two primary methods for sample preparation are presented below: Solid-Phase Extraction and Liquid-Liquid Extraction.

This method provides high recovery and is effective for removing a wide range of interfering compounds.[5]

Workflow Diagram: Solid-Phase Extraction

Caption: Workflow for Solid-Phase Extraction of Diglycolic Acid from Urine.

Procedure:

• Sample Thawing and Centrifugation: Thaw frozen urine samples at room temperature. Vortex mix for 15 seconds and then centrifuge at 4000 rpm for 10 minutes to pellet any particulate matter.

• Spiking with Internal Standard: To 1 mL of the urine supernatant, add a known concentration of diglycolic acid-d4 working solution (e.g., 10 µL of a 10 µg/mL solution).

• Sample Pre-treatment: Acidify the sample by adding 100 µL of 2% formic acid. Vortex for 10 seconds.[6]

• SPE Cartridge Conditioning: Condition a strong anion exchange SPE cartridge by passing 2 mL of methanol followed by 2 mL of deionized water. Do not allow the cartridge to dry out.[7]

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with 2 mL of deionized water to remove unretained interferences. Follow with a wash of 2 mL of methanol to remove moderately polar interferences. Dry the cartridge under vacuum or nitrogen for 5 minutes.

• Elution: Elute the diglycolic acid and its internal standard with 2 mL of 5% formic acid in methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • For LC-MS/MS Analysis: Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • For GC-MS Analysis: Proceed to the derivatization step.

LLE is a classic and cost-effective method for the extraction of organic acids.[8][9]

Workflow Diagram: Liquid-Liquid Extraction

Caption: Workflow for Liquid-Liquid Extraction of Diglycolic Acid from Urine.

Procedure:

• Sample Thawing and Centrifugation: Follow the same procedure as in the SPE protocol.

• Spiking with Internal Standard: To 1 mL of the urine supernatant, add a known concentration of diglycolic acid-d4 working solution.

• Acidification: Acidify the sample to a pH of approximately 1-2 by adding 100 µL of 1 M HCl.

• Extraction: Add 3 mL of ethyl acetate to the acidified urine sample. Cap the tube and vortex vigorously for 2 minutes.[10]

• Phase Separation: Centrifuge the sample at 4000 rpm for 10 minutes to achieve complete separation of the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer (ethyl acetate) to a new clean tube.

• Repeat Extraction (Optional but Recommended): Repeat the extraction process (steps 4-6) on the remaining aqueous layer with another 3 mL of ethyl acetate and combine the organic extracts to improve recovery.

• Evaporation and Reconstitution/Derivatization: Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 40°C.

  • For LC-MS/MS Analysis: Reconstitute the residue in 100 µL of the initial mobile phase.

  • For GC-MS Analysis: Proceed to the derivatization step.

Derivatization for GC-MS Analysis

To increase the volatility of diglycolic acid for GC-MS analysis, a silylation reaction is performed.[11][12]

• To the dried extract, add 50 µL of anhydrous pyridine and 50 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the mixture at 70°C for 30 minutes.

• Cool the sample to room temperature before injecting it into the GC-MS system.

Data Presentation

The following tables summarize the expected quantitative performance of the described methods, based on typical results for similar organic acid analyses.[10][13]

Table 1: Method Performance Characteristics

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Recovery	90 - 105%	85 - 100%
Intra-day Precision (%RSD)	< 5%	< 7%
Inter-day Precision (%RSD)	< 8%	< 10%
Linearity (r²)	> 0.995	> 0.990
Limit of Quantification (LOQ)	~0.1 µg/mL	~0.5 µg/mL

Table 2: Example Calibration Curve Data (SPE Method)

Concentration (µg/mL)	Peak Area Ratio (DGA/DGA-d4)
0.1	0.025
0.5	0.128
1.0	0.255
5.0	1.275
10.0	2.560
25.0	6.400
50.0	12.850

Logical Relationship Diagram

The following diagram illustrates the decision-making process for selecting the appropriate analytical workflow.

Caption: Decision workflow for Diglycolic Acid analysis in urine.

Conclusion

The sample preparation techniques outlined in this application note provide reliable and reproducible methods for the quantification of diglycolic acid in human urine. The use of diglycolic acid-d4 as an internal standard ensures high accuracy. The choice between SPE and LLE will depend on the specific requirements of the laboratory, including desired purity, sensitivity, and cost considerations. Both sample preparation methods can be effectively coupled with either LC-MS/MS or GC-MS for the final analysis. These protocols are well-suited for applications in clinical chemistry, toxicology, and drug development.

References

• 1. academic.oup.com [academic.oup.com]
• 2. In-vivo evidence of nephrotoxicity and altered hepatic function in rats following administration of diglycolic acid, a metabolite of diethylene glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comprehensive monitoring of a special mixture of prominent endocrine disrupting chemicals in human urine using a carefully adjusted hydrolysis of conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Technique for Simultaneous Ethylene Glycol and Its Metabolites Determination in Human Whole Blood and Urine Samples Using GC–QqQ–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solid phase extraction procedure for urinary organic acid analysis by gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Solid Phase Extraction Guide | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Miniaturization and Automation Protocol of a Urinary Organic Acid Liquid-Liquid Extraction Method on GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]

Application Note: Quantification of Diglycolic Acid in Plasma Using a Deuterated Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diglycolic acid (DGA) is an aliphatic dicarboxylic acid and a key metabolite of diethylene glycol (DEG).[1][2] DEG is an industrial solvent that has been implicated in numerous mass poisonings, where its ingestion leads to acute kidney injury, hepatotoxicity, and neuropathy.[3] The toxicity of DEG is primarily attributed to its metabolite, DGA, which can accumulate in renal tissues and induce proximal tubular necrosis.[1][3][4] Therefore, the accurate and sensitive quantification of DGA in biological matrices such as plasma is crucial for toxicological assessments, clinical diagnostics, and pharmacokinetic studies.

This application note details a robust and sensitive method for the quantification of diglycolic acid in plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs a stable isotope-labeled internal standard, deuterated diglycolic acid, to ensure high accuracy and precision by correcting for matrix effects and variability during sample processing.[5][6]

Principle of the Method

The analytical method is based on the principle of stable isotope dilution liquid chromatography-tandem mass spectrometry. Plasma samples are first deproteinized to remove interfering macromolecules.[7] A known concentration of deuterated diglycolic acid is spiked into each sample, standard, and quality control (QC) sample to serve as an internal standard (IS). Following protein precipitation, the supernatant is injected into an LC-MS/MS system.

The separation of diglycolic acid and its deuterated internal standard is achieved using reverse-phase liquid chromatography. The analytes are then detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This mode provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard. Quantification is performed by calculating the peak area ratio of the analyte to the internal standard and comparing it against a calibration curve generated from standards of known concentrations.

Experimental Protocols

3.1. Materials and Reagents

• Analytes and Standards:

  • Diglycolic Acid (DGA), ≥98% purity

  • Diglycolic Acid-d4 (DGA-d4), ≥98% purity, as internal standard (IS)

• Solvents and Chemicals:

  • Acetonitrile (B52724) (ACN), LC-MS grade

  • Methanol (B129727) (MeOH), LC-MS grade

  • Water, LC-MS grade

  • Formic Acid (FA), LC-MS grade

• Biological Matrix:

  • Blank human plasma (or other species as required), stored at -80 °C

• Equipment:

  • Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS)

  • Analytical balance

  • Calibrated pipettes

  • Vortex mixer

  • Microcentrifuge

  • 1.5 mL polypropylene (B1209903) microcentrifuge tubes

  • Autosampler vials

3.2. Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of DGA and DGA-d4 into separate volumetric flasks.

  • Dissolve in a 50:50 (v/v) mixture of methanol and water to a final volume of 10 mL to obtain 1 mg/mL stock solutions.

  • Store stock solutions at -20 °C.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the DGA stock solution with 50:50 methanol/water. These solutions will be used to spike into blank plasma for calibration curve and QC samples.

• Internal Standard Working Solution (1 µg/mL):

  • Dilute the DGA-d4 stock solution with acetonitrile to a final concentration of 1 µg/mL. This solution will be used as the protein precipitation and IS spiking solution.

3.3. Sample Preparation

• Thaw plasma samples, calibration standards, and QCs on ice.

• Pipette 50 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the Internal Standard Working Solution (1 µg/mL in acetonitrile) to each tube.[7]

• Vortex the tubes vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4 °C to pellet the precipitated proteins.

• Carefully transfer 100 µL of the clear supernatant into autosampler vials for LC-MS/MS analysis.

3.4. Experimental Workflow Diagram

Caption: Workflow for plasma sample preparation and analysis.

LC-MS/MS Conditions and Data

4.1. Liquid Chromatography Parameters

The chromatographic conditions should be optimized to achieve good peak shape and separation from matrix interferences.

Parameter	Condition
LC System	Standard High-Performance Liquid Chromatography (HPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Elution	5% B to 95% B over 5 minutes, hold for 2 min, re-equilibrate for 3 min

4.2. Mass Spectrometry Parameters

The mass spectrometer should be operated in negative ion electrospray ionization (ESI-) mode.

Parameter	Diglycolic Acid (DGA)	Diglycolic Acid-d4 (IS)
Ionization Mode	ESI-	ESI-
Precursor Ion (m/z)	133.0	137.0
Product Ion (m/z)	87.0	90.0
Dwell Time (ms)	100	100
Collision Energy (eV)	Optimized per instrument	Optimized per instrument
Declustering Potential (V)	Optimized per instrument	Optimized per instrument

4.3. Quantitative Data Summary

Calibration Curve

A calibration curve is constructed by plotting the peak area ratio of DGA to DGA-d4 against the nominal concentration of DGA.

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
5	0.012
10	0.025
50	0.128
100	0.255
500	1.29
1000	2.58
Linearity (r²)	> 0.995

Accuracy and Precision

The method's accuracy and precision are evaluated by analyzing quality control (QC) samples at low, medium, and high concentrations.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Inter-day Precision (%CV, n=18)	Accuracy (% Recovery)
Low	15	< 10%	< 10%	90 - 110%
Mid	250	< 8%	< 8%	92 - 108%
High	750	< 5%	< 5%	95 - 105%

Conclusion

This application note presents a validated LC-MS/MS method for the reliable quantification of diglycolic acid in plasma. The simple protein precipitation step for sample preparation, combined with the use of a deuterated internal standard, provides a robust, accurate, and high-throughput analytical solution. This method is well-suited for applications in toxicology, clinical chemistry, and pharmacokinetic research, enabling precise measurement of DGA exposure and its potential health effects.

References

• 1. Diglycolic acid is the nephrotoxic metabolite in diethylene glycol poisoning inducing necrosis in human proximal tubule cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diglycolic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Variable sensitivity to diethylene glycol poisoning is related to differences in the uptake transporter for the toxic metabolite diglycolic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitation of blood and plasma amino acids using isotope dilution electron impact gas chromatography/mass spectrometry with U-(13)C amino acids as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 7. A rapid and sensitive LC-MS/MS method for the determination of vanillic acid in rat plasma with application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Diglycolic Acid-d4 in Toxicological Studies

Version: 1.0

For: Researchers, scientists, and drug development professionals.

Introduction

Diglycolic acid (DGA) is the primary toxic metabolite of diethylene glycol (DEG), a compound implicated in numerous mass poisonings worldwide.[1][2] The hallmark toxicities of DGA exposure are acute kidney injury, specifically proximal tubular necrosis, and hepatotoxicity.[2][3] Mechanistically, DGA is understood to induce cellular injury through mitochondrial dysfunction and chelation of intracellular calcium.[1]

Accurate quantification of DGA in biological matrices is critical for toxicological and pharmacokinetic studies. The use of a stable isotope-labeled internal standard, such as Diglycolic acid-d4 (DGA-d4), is the gold standard for bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS). DGA-d4 mimics the chemical and physical properties of DGA, allowing for correction of variability during sample preparation and analysis, thereby ensuring high accuracy and precision.[4][5]

This document provides a detailed protocol for a toxicological study of DGA in a rodent model, with a specific focus on the bioanalytical workflow utilizing DGA-d4 as an internal standard for accurate quantification.

Quantitative Data Summary

The following tables summarize key quantitative data related to Diglycolic acid toxicity and analysis from published literature.

Table 1: In Vivo Toxicological Data for Diglycolic Acid in Rats

Parameter	Species/Strain	Dose	Observation	Reference
Nephrotoxicity	Wistar Rats	300 mg/kg (oral gavage)	Marked renal injury observed.	[2]
Wistar Rats	100 mg/kg (oral gavage)	No significant toxicity observed.	[2]
Hepatotoxicity	Wistar Rats	300 mg/kg (oral gavage)	Moderate liver fatty accumulation.	[2]
Tissue Accumulation	Wistar Rats	300 mg/kg (oral gavage)	Significant accumulation in kidney and liver tissue.	[2]
F-344 Rats	10 g/kg DEG (oral gavage)	Kidney DGA concentration of approx. 10 mmol/L.	[1]
Wistar Rats	10 g/kg DEG (oral gavage)	Kidney DGA concentration of approx. 17 mmol/L.	[1]

Table 2: Bioanalytical Data for Diglycolic Acid Quantification

Matrix	Method	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Analyte Concentration Range	Reference
Whole Blood, Urine, Cerebrospinal Fluid, Vitreous Humor	GC-MS	LOD: 1 µg/mL	2 to 108 µg/mL (in whole blood from poisoning victims)	[6]
Liver and Kidney	GC-MS	LOD: 5 µg/g	N/A	[6]
Various Foods	LC-MS/MS	N/A	N/A	[7]

Experimental Protocols

In Vivo Toxicological Study in Rats

This protocol outlines a study to assess the nephrotoxicity of Diglycolic acid following oral administration to rats.

3.1.1 Animal Model:

• Species: Sprague-Dawley or Wistar rats (male, 8-10 weeks old).

• Housing: Standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to food and water.

• Acclimation: Minimum of 7 days before the start of the experiment.

3.1.2 Dosing and Administration:

• Test Article: Diglycolic acid (DGA), dissolved in sterile water.

• Dose Groups:

  • Vehicle Control: Sterile water.

  • Low Dose: 100 mg/kg body weight.

  • High Dose: 300 mg/kg body weight.

• Administration: Single oral gavage.

• Sample Size: n=6-8 animals per group.

3.1.3 Sample Collection:

• Blood: Collected via tail vein or saphenous vein at 0, 2, 4, 8, 12, 24, and 48 hours post-dose into tubes containing K2-EDTA. Plasma is separated by centrifugation (2000 x g for 10 minutes at 4°C) and stored at -80°C.

• Urine: Collected using metabolic cages at 12-hour intervals for 48 hours. Volume is recorded, and aliquots are stored at -80°C.

• Terminal Sacrifice: At 48 hours post-dose, animals are euthanized. Kidneys and liver are harvested, weighed, and sections are taken for histopathology. The remaining tissue is flash-frozen in liquid nitrogen and stored at -80°C for bioanalysis.

3.1.4 Endpoint Analysis:

• Clinical Observations: Monitor for signs of toxicity throughout the study.

• Serum Chemistry: Analyze plasma for markers of renal function (BUN, creatinine) and liver function (ALT, AST).

• Histopathology: Formalin-fixed, paraffin-embedded kidney and liver tissues are sectioned and stained with Hematoxylin and Eosin (H&E) for microscopic examination.

• Bioanalysis: Quantification of DGA in plasma and kidney homogenates using the LC-MS/MS method detailed below.

Bioanalytical Protocol for DGA Quantification using DGA-d4

This protocol describes the quantification of DGA in rat plasma and kidney tissue using LC-MS/MS with DGA-d4 as an internal standard.

3.2.1 Materials and Reagents:

• Diglycolic acid (analytical standard)

• Diglycolic acid-d4 (internal standard, IS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Rat plasma and kidney tissue (from study animals and blank controls)

3.2.2 Preparation of Standards and Quality Controls (QCs):

• Stock Solutions: Prepare 1 mg/mL stock solutions of DGA and DGA-d4 in methanol.

• Working Standard Solutions: Serially dilute the DGA stock solution with 50:50 methanol:water to prepare calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Working Solution: Dilute the DGA-d4 stock solution to a final concentration of 100 ng/mL in acetonitrile.

• QC Samples: Prepare QC samples in blank matrix (plasma or kidney homogenate) at low, medium, and high concentrations.

3.2.3 Sample Preparation (Protein Precipitation):

• Kidney Tissue Homogenization: Homogenize kidney tissue (1:3 w/v) in ultrapure water.

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 50 µL of plasma, kidney homogenate, standard, or QC sample.

• Internal Standard Addition: Add 200 µL of the DGA-d4 internal standard working solution (100 ng/mL in acetonitrile) to each tube.

• Precipitation: Vortex mix for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate for LC-MS/MS analysis.

3.2.4 LC-MS/MS Conditions (Example):

• LC System: UHPLC system.

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., Waters Acquity UPLC BEH Amide, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start at 95% B, hold for 0.5 min, decrease to 40% B over 2 min, hold for 1 min, return to 95% B and equilibrate.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

• MRM Transitions:

  • DGA: Precursor ion (m/z) 133.0 -> Product ion (m/z) 73.0

  • DGA-d4: Precursor ion (m/z) 137.0 -> Product ion (m/z) 75.0

• Data Analysis: Quantify DGA concentration by calculating the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Experimental Workflow

Caption: Experimental workflow for a DGA toxicological study.

Signaling Pathway of Diglycolic Acid Toxicity

Caption: Postulated signaling pathway for DGA-induced cell toxicity.

References

• 1. Diethylene glycol-induced toxicities show marked threshold dose response in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In-vivo evidence of nephrotoxicity and altered hepatic function in rats following administration of diglycolic acid, a metabolite of diethylene glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Signaling Pathways in Mitochondrial Dysfunction and Aging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. cais.uga.edu [cais.uga.edu]
• 6. Chelation of Extracellular Calcium-Induced Cell Death was Prevented by Glycogen Synthase Kinase-3 Inhibitors in PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Toxicokinetics of diethylene glycol (DEG) in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Diglycolic Acid-d4 in the Analysis of Food Packaging Materials

Introduction

Diglycolic acid (DGA) is a substance that can be present in food contact materials (FCMs), such as those containing carboxymethyl cellulose (B213188) (CMC).[1][2] CMC is utilized as a binder and texture modifier in various food products and can also be found in absorbent pads used in food packaging.[1][2] DGA is a byproduct formed during the synthesis of CMC and may not be entirely removed, leading to its potential migration into foodstuffs.[1][2] The analysis of DGA in food packaging is crucial to ensure consumer safety and regulatory compliance. The migration of chemical substances from packaging to food is influenced by factors such as the type of food, contact duration and temperature, the packaging material's composition, and the molecular weight of the migrating substance.

To achieve accurate and reliable quantification of DGA in complex matrices like food packaging and food simulants, a robust analytical method is necessary. The use of a stable isotope-labeled internal standard, such as Diglycolic acid-d4 (DGA-d4), is a widely accepted approach in analytical chemistry, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), to correct for variations during sample preparation and analysis. Deuterated internal standards are considered ideal as they exhibit nearly identical chemical and physical properties to the target analyte, leading to similar extraction recovery and chromatographic behavior.

This document provides detailed application notes and protocols for the determination of DGA in food packaging materials using DGA-d4 as an internal standard with LC-MS/MS.

Analytical Principle

The method is based on the extraction of DGA from the food packaging material or food simulant, followed by analysis using LC-MS/MS. DGA-d4 is added to the sample at the beginning of the extraction process to compensate for any analyte loss during sample preparation and for matrix effects during the LC-MS/MS analysis. Quantification is performed by creating a calibration curve of the analyte (DGA) to the internal standard (DGA-d4) peak area ratio versus the concentration of the analyte.

Experimental Protocols

Reagents and Materials

• Diglycolic acid (DGA), analytical standard

• Diglycolic acid-d4 (DGA-d4), internal standard

• Methanol, LC-MS grade

• Acetonitrile, LC-MS grade

• Water, LC-MS grade

• Formic acid, LC-MS grade

• Ammonium formate, LC-MS grade

• Solid Phase Extraction (SPE) cartridges: Weak anion exchange

• Food simulants (e.g., 10% ethanol, 3% acetic acid, olive oil) as required by regulations.

Standard Solutions Preparation

• DGA Stock Solution (1 mg/mL): Accurately weigh 10 mg of DGA standard and dissolve in 10 mL of methanol.

• DGA-d4 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of DGA-d4 and dissolve in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the DGA stock solution with the appropriate solvent (e.g., methanol/water) to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of DGA-d4 (e.g., 1 µg/mL) by diluting the DGA-d4 stock solution. This solution will be used to spike all samples, calibration standards, and quality control samples.

Sample Preparation

The sample preparation procedure may vary depending on the type of food packaging material and whether the analysis is for the total content in the material or for migration into a food simulant.

• Cut a representative portion of the food packaging material into small pieces (e.g., 1 cm x 1 cm).

• Accurately weigh about 1 gram of the cut material into a centrifuge tube.

• Add a known volume of the DGA-d4 internal standard spiking solution.

• Add 10 mL of an extraction solvent (e.g., methanol/water, 50:50 v/v).

• Vortex the sample for 1 minute and sonicate for 30 minutes in an ultrasonic bath.

• Centrifuge the sample at 5000 rpm for 10 minutes.

• Collect the supernatant.

• For complex matrices, a solid-phase extraction (SPE) cleanup step using a weak anion exchange cartridge may be necessary.[1][2]

• Perform the migration test according to the relevant regulations, exposing the food packaging material to a food simulant for a specified time and temperature.

• Take a known volume (e.g., 1 mL) of the food simulant after the migration test.

• Add a known volume of the DGA-d4 internal standard spiking solution.

• If necessary, perform a sample cleanup, for instance, for fatty food simulants, a liquid-liquid extraction or SPE may be required.

LC-MS/MS Analysis

The following are typical LC-MS/MS conditions that can be optimized for the specific instrumentation used.

Table 1: Illustrative LC-MS/MS Parameters

Parameter	Condition
LC System	UPLC or HPLC system
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.9 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 5% B, increase to 95% B over 5 minutes, hold for 2 minutes, and return to initial conditions for re-equilibration.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
MRM Transitions	DGA: Precursor ion > Product ion 1, Product ion 2 (e.g., m/z 133 > 89, 71) DGA-d4: Precursor ion > Product ion 1, Product ion 2 (e.g., m/z 137 > 92, 74)
Collision Energy	Optimized for each transition

Data Presentation

Quantitative data from method validation should be presented in clear and structured tables. The following tables illustrate typical validation parameters for the analysis of DGA using DGA-d4 as an internal standard.

Table 2: Method Validation - Linearity

Analyte	Calibration Range (ng/mL)	R²
DGA	1 - 1000	> 0.995

Table 3: Method Validation - Precision and Accuracy

Analyte	Spiked Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
DGA	10	< 10	< 15	90 - 110
100	< 10	< 15	90 - 110
500	< 10	< 15	90 - 110

Table 4: Method Validation - Recovery and Matrix Effect

Analyte	Matrix	Recovery (%)	Matrix Effect (%)
DGA	10% Ethanol	85 - 115	80 - 120
3% Acetic Acid	85 - 115	80 - 120
Food Simulant D2	80 - 120	75 - 125

Table 5: Method Detection and Quantification Limits

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
DGA	0.5	1.0

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Diglycolic acid in food packaging materials.

Caption: General workflow for the analysis of Diglycolic acid.

Logical Relationship of Internal Standard Use

The diagram below explains the logical relationship of using an internal standard to ensure accurate quantification.

Caption: Role of the internal standard in quantification.

References

• 1. Analysis of diglycolic acid in food packaging, over the counter products, direct additive carboxymethyl cellulose, and retail foods [agris.fao.org]
• 2. Analysis of diglycolic acid in food packaging, over the counter products, direct additive carboxymethyl cellulose, and retail foods - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the GC-MS Analysis of Diglycolic Acid and its d4 Analog

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the derivatization and subsequent Gas Chromatography-Mass Spectrometry (GC-MS) analysis of Diglycolic Acid (DGA) and its deuterated analog, d4-Diglycolic Acid (d4-DGA). The protocols outlined below are designed to ensure high sensitivity, accuracy, and reproducibility for the quantification of DGA in various matrices.

Introduction

Diglycolic acid (DGA) is a dicarboxylic acid that is of significant interest in various fields, including toxicology, where it is a metabolite of the industrial solvent diethylene glycol, and in drug development as a potential linker molecule.[1][2] Accurate and reliable quantification of DGA is crucial for safety assessments and pharmacokinetic studies. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the analysis of volatile and semi-volatile compounds. However, due to the low volatility of DGA, a derivatization step is necessary to convert it into a more volatile form suitable for GC-MS analysis.

This document details two common and effective derivatization methods: Silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and Esterification using Boron Trifluoride-Methanol (BF3-Methanol). The use of a stable isotope-labeled internal standard, d4-Diglycolic Acid (d4-DGA), is incorporated into these protocols to ensure the highest level of accuracy and precision through isotope dilution mass spectrometry.

Derivatization Methods: A Comparative Overview

Both silylation and esterification are robust methods for the derivatization of DGA. The choice between the two often depends on the specific requirements of the analysis, such as sample matrix, required sensitivity, and available resources.

Feature	Silylation with BSTFA	Esterification with BF3-Methanol
Principle	Replaces active hydrogens on the carboxyl groups with trimethylsilyl (B98337) (TMS) groups.	Converts carboxylic acids to their corresponding methyl esters.
Reagents	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like Trimethylchlorosilane (TMCS).	Boron Trifluoride in Methanol (BF3-Methanol).
Reaction Conditions	Typically milder conditions (e.g., 60-70°C for 20-60 minutes).	Requires heating, often at slightly higher temperatures or for longer durations (e.g., 60-100°C for 10-60 minutes).
Advantages	Generally faster and produces clean reactions with volatile byproducts.[1] Can derivatize other functional groups, which can be advantageous for multi-analyte screening.	Derivatives (methyl esters) are generally more stable over time than TMS derivatives. BF3-Methanol is a widely available and cost-effective reagent.
Disadvantages	TMS derivatives can be susceptible to hydrolysis, requiring anhydrous conditions and prompt analysis. Reagent and byproducts can sometimes interfere with chromatography.	The reaction can be more time-consuming. BF3 is a corrosive and toxic reagent requiring careful handling.
Performance	Often provides lower detection limits and higher reproducibility.[1]	A well-established and reliable method for a wide range of carboxylic acids.

Experimental Protocols

General Sample Preparation for Biological Matrices (Urine, Plasma, Serum)

A generic sample preparation workflow is crucial for achieving reliable and reproducible results.

Figure 1. General workflow for the preparation of biological samples prior to derivatization.

• Internal Standard Spiking : To a known volume or weight of the sample (e.g., 1 mL of urine or plasma), add a precise amount of d4-DGA internal standard solution.

• Protein Precipitation (for plasma/serum): Add a protein precipitating agent like acetonitrile (B52724) (e.g., 3 volumes of acetonitrile to 1 volume of sample). Vortex thoroughly.

• Centrifugation : Centrifuge the sample to pellet the precipitated proteins.

• Supernatant Collection : Carefully transfer the supernatant to a clean tube.

• Evaporation : Evaporate the supernatant to complete dryness under a gentle stream of nitrogen at room temperature or slightly elevated temperature. The dry residue is now ready for derivatization.

Protocol 1: Silylation using BSTFA

This protocol describes the formation of trimethylsilyl (TMS) derivatives of DGA and d4-DGA.

Figure 2. Step-by-step workflow for the silylation of Diglycolic Acid.

Materials:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Reaction vials with screw caps

• Heating block or oven

Procedure:

• To the dry sample residue containing DGA and d4-DGA, add 100 µL of BSTFA (+1% TMCS) and 50 µL of anhydrous pyridine.

• Cap the vial tightly and vortex for 30 seconds to ensure complete dissolution of the residue.

• Heat the mixture at 70°C for 30 minutes in a heating block or oven.

• Allow the vial to cool to room temperature.

• The sample is now ready for GC-MS analysis. Inject 1 µL of the derivatized solution into the GC-MS system.

Protocol 2: Esterification using BF3-Methanol

This protocol details the formation of the dimethyl ester of DGA and d4-DGA.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of Diglycolic Acid after Mass Poisoning by Diethylene Glycol - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Diglycolic Acid in Human Plasma using Liquid-Liquid Extraction and LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the extraction and quantification of Diglycolic Acid (DGA) from human plasma using its stable isotope-labeled internal standard (d4-Diglycolic Acid). The method is suitable for toxicokinetic and clinical research studies.

Principle and Scope

Diglycolic acid (DGA) is the primary toxic metabolite of diethylene glycol (DEG), a compound that has been responsible for numerous mass poisonings worldwide.[1][2] Accurate quantification of DGA in biological matrices such as plasma and urine is critical for diagnosing and managing DEG toxicity.[1]

This method employs a liquid-liquid extraction (LLE) procedure to isolate DGA from human plasma. Due to its chemical nature as a dicarboxylic acid (pKa values: 2.79 and 3.93), the sample matrix is acidified to protonate the carboxyl groups, rendering the molecule less polar and thus extractable into an organic solvent.[3] A stable isotope-labeled internal standard (SIL-IS), d4-Diglycolic Acid, is used to correct for variability during sample preparation and analysis, ensuring high accuracy and precision.[4] Following extraction, the analyte is quantified using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

This protocol is intended for research use and should be fully validated according to regulatory guidelines before implementation in a clinical or GLP environment.[5][6][7][8]

Materials and Reagents

Material/Reagent	Supplier/Grade
Diglycolic Acid (DGA)	Sigma-Aldrich or equivalent (≥98% purity)
d4-Diglycolic Acid (d4-DGA)	Toronto Research Chemicals or equivalent
Human Plasma (K2EDTA)	BioIVT or other certified vendor
Ethyl Acetate (B1210297)	HPLC or Optima™ Grade
Formic Acid (88%)	LC-MS Grade
Methanol (B129727)	LC-MS Grade
Water	LC-MS Grade / Type I
1.5 mL Polypropylene (B1209903) Tubes	Eppendorf or equivalent
Calibrated Pipettes & Tips	---
Vortex Mixer	---
Centrifuge	Capable of >10,000 x g
Sample Evaporator (N2 stream)	---
LC-MS/MS System	---

Experimental Protocols

Preparation of Standard and QC Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh ~5 mg of DGA and d4-DGA into separate volumetric flasks.

  • Dissolve in methanol to create 1 mg/mL stock solutions. Store at -20°C.

• Working Standard Solutions (for Calibration Curve):

  • Perform serial dilutions of the DGA primary stock solution with 50:50 Methanol:Water to prepare working standards at concentrations ranging from 10 ng/mL to 10,000 ng/mL.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the d4-DGA primary stock solution with 50:50 Methanol:Water to achieve a final concentration of 100 ng/mL.

• Quality Control (QC) Working Solutions:

  • Prepare QC working solutions from a separate weighing of DGA stock. Dilute with 50:50 Methanol:Water to achieve concentrations for Low, Medium, and High QCs.

Sample Preparation and Extraction Workflow

The entire liquid-liquid extraction process is depicted in the workflow diagram below.

Caption: Workflow for DGA extraction from plasma.

Detailed Extraction Protocol

• Label 1.5 mL polypropylene tubes for blanks, calibration curve (CC) standards, QCs, and unknown samples.

• Aliquot 100 µL of the appropriate matrix (blank plasma, plasma for unknowns) into the labeled tubes.

• Spike 10 µL of the appropriate DGA working standard into CC and QC tubes. Add 10 µL of 50:50 Methanol:Water to blanks and unknowns.

• Add 25 µL of the 100 ng/mL d4-DGA IS working solution to all tubes except the double blank (matrix only).

• Vortex all tubes for 10 seconds.

• Acidify each sample by adding 25 µL of 10% Formic Acid in water.

• Vortex all tubes for 10 seconds.

• Add 1 mL of ethyl acetate to each tube.

• Cap and vortex vigorously for 5 minutes to ensure thorough mixing and extraction.

• Centrifuge the tubes at 10,000 x g for 5 minutes at room temperature to separate the aqueous and organic layers.

• Carefully transfer 800 µL of the upper organic layer into a new set of labeled tubes, avoiding the lower aqueous layer and any protein interface.

• Evaporate the ethyl acetate to complete dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., 98% Water, 2% Methanol, 0.1% Formic Acid). Vortex for 30 seconds to ensure the residue is fully dissolved.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Suggested LC-MS/MS Conditions

• LC Column: Waters Acquity UPLC HSS T3 (2.1 x 100 mm, 1.8 µm) or equivalent

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Flow Rate: 0.4 mL/min

• Gradient: Start at 2% B, ramp to 95% B, hold, and re-equilibrate.

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions:

  • DGA: Q1: 133.0 -> Q3: 73.0

  • d4-DGA: Q1: 137.0 -> Q3: 75.0 (Note: Transitions should be optimized on the specific mass spectrometer being used).

Method Performance Characteristics

The following table summarizes the expected performance characteristics for a validated bioanalytical method based on this protocol.[5][6][7]

Parameter	Target Acceptance Criteria
Linear Range	1 - 1000 ng/mL
LLOQ	1 ng/mL
Correlation Coefficient (r²)	≥ 0.99
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	Within ±15% of nominal (±20% at LLOQ)
Extraction Recovery	Consistent and > 60%
Matrix Effect	IS-normalized factor between 0.85 and 1.15

Analyte and Internal Standard Relationship

The use of a stable isotope-labeled internal standard is paramount for correcting analytical variability. d4-Diglycolic acid is the ideal IS as it is chemically identical to the analyte, ensuring it behaves the same way during extraction and ionization, but is mass-shifted, allowing for separate detection by the mass spectrometer.

Caption: Analyte and Internal Standard Relationship.

References

• 1. Analysis of Diglycolic Acid after Mass Poisoning by Diethylene Glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diglycolic acid, the toxic metabolite of diethylene glycol, chelates calcium and produces renal mitochondrial dysfunction in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diglycolic acid - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Key elements of bioanalytical method validation for small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Quantitative Analysis of Diglycolic Acid in Aqueous Matrices using Solid-Phase Extraction and a Deuterated Internal Standard

Introduction

Diglycolic acid (DGA) is a dicarboxylic acid that can be found as a byproduct in industrial processes and is a metabolite of diethylene glycol, a compound that has been implicated in mass poisonings.[1][2][3] Its detection and quantification in various matrices, including biological fluids and environmental samples, are crucial for toxicological assessments and food safety.[4][5] This application note details a robust and sensitive method for the quantification of diglycolic acid in aqueous samples using solid-phase extraction (SPE) with a deuterated internal standard, followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

The use of a stable isotope-labeled internal standard, such as diglycolic acid-d4, is the gold standard for quantitative analysis.[4] It effectively compensates for variations in sample preparation, matrix effects, and instrument response, thereby ensuring high accuracy and precision.[4] This method employs a weak anion exchange (WAX) SPE protocol to selectively isolate and concentrate diglycolic acid from the sample matrix, leading to a cleaner extract and improved analytical performance.[5][6]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry relies on the addition of a known quantity of an isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the analytical process. The deuterated standard is chemically identical to the native analyte and thus behaves similarly during extraction, cleanup, and ionization. By measuring the ratio of the native analyte to the isotopically labeled standard, accurate quantification can be achieved, as this ratio remains constant regardless of sample losses during preparation.

Principle of isotope dilution for DGA analysis.

Experimental Protocols

Materials and Reagents

• Diglycolic acid (DGA) standard

• Diglycolic acid-d4 (DGA-d4) internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521) (LC-MS grade)

• Deionized water

• Weak Anion Exchange (WAX) SPE cartridges (e.g., 30 mg / 1 mL)

Sample Preparation and Solid-Phase Extraction (SPE) Workflow

This protocol is designed for the extraction of diglycolic acid from aqueous samples such as urine or plasma.

• Sample Pre-treatment:

  • For plasma or serum samples, perform protein precipitation. To 500 µL of the sample, add 1.5 mL of acetonitrile containing 1% formic acid.[6]

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.[6]

  • Transfer the supernatant to a clean tube.

  • For all aqueous samples, spike with the deuterated internal standard (DGA-d4) at a suitable concentration.

  • Dilute the supernatant or aqueous sample 1:1 with deionized water to reduce the organic solvent concentration before loading onto the SPE cartridge.[6]

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the WAX SPE cartridge.

  • Pass 1 mL of deionized water through the cartridge. Ensure the sorbent does not go dry.[6]

• SPE Cartridge Equilibration:

  • Pass 1 mL of 2% formic acid in water through the cartridge. This step protonates the weak anion exchanger. Do not allow the sorbent to dry.[6]

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge at a slow and consistent flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 2% formic acid in water to remove polar interferences.

  • Wash the cartridge with 1 mL of 20% methanol in water to remove less polar, non-ionic interferences.[6]

• Elution:

  • Elute the retained diglycolic acid with 1-2 mL of 5% ammonium hydroxide in methanol. This basic solution deprotonates the sorbent, releasing the analyte.[6][7]

• Post-Elution Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a solvent compatible with the LC-MS mobile phase (e.g., 100 µL of 95:5 Water:Acetonitrile with 0.1% formic acid).

References

• 1. Analysis of Diglycolic Acid after Mass Poisoning by Diethylene Glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diglycolic acid - Wikipedia [en.wikipedia.org]
• 3. academic.oup.com [academic.oup.com]
• 4. benchchem.com [benchchem.com]
• 5. Analysis of diglycolic acid in food packaging, over the counter products, direct additive carboxymethyl cellulose, and retail foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. phenomenex.com [phenomenex.com]

Application Note: A Guide to Selecting the Optimal Liquid Chromatography Column for the Separation of Diglycolic Acid and Diglycolic Acid-d4

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diglycolic acid (DGA) is a small, polar organic acid of significant interest in various industrial and pharmaceutical applications. In many analytical methods, particularly those involving mass spectrometry, a stable isotope-labeled internal standard, such as Diglycolic acid-d4 (DGA-d4), is crucial for accurate quantification. The successful separation of DGA and its deuterated analog is a critical step in developing robust and reliable analytical methods. This application note provides a comprehensive guide to selecting the appropriate Liquid Chromatography (LC) column and initial method parameters for this separation.

The primary challenge in the chromatography of DGA and DGA-d4 lies in their high polarity, which often leads to poor retention on traditional reversed-phase (RP) columns.[1][2] This document will explore various LC column technologies, including reversed-phase, hydrophilic interaction liquid chromatography (HILIC), and mixed-mode chromatography, to address this challenge and achieve optimal separation.

Physicochemical Properties of Analytes

A fundamental understanding of the analyte's properties is the first step in method development.

Property	Diglycolic Acid	Diglycolic Acid-d4	Rationale for Chromatographic Approach
Structure	HOOC-CH₂-O-CH₂-COOH	HOOC-CD₂-O-CD₂-COOH	Highly polar due to two carboxylic acid groups and an ether linkage.
Molecular Weight	134.07 g/mol	138.10 g/mol	Small molecule.
pKa	pKa₁ ≈ 2.9, pKa₂ ≈ 4.3	pKa₁ ≈ 2.9, pKa₂ ≈ 4.3	Acidic nature requires mobile phase pH control to manage ionization. To ensure the analytes are in their neutral form and enhance retention on reversed-phase columns, the mobile phase pH should be at least 2 units below the pKa.[3]

Choosing the Right LC Column: A Comparative Overview

The selection of an appropriate LC column is paramount for achieving the desired retention and resolution. Below is a summary of suitable column chemistries for the separation of Diglycolic acid and its deuterated internal standard.

Column Type	Stationary Phase Chemistry	Principle of Separation	Advantages	Disadvantages
Reversed-Phase (RP)	C18, C8 (often with polar endcapping or embedded polar groups)	Primarily hydrophobic interactions. Retention of polar compounds is enhanced by suppressing their ionization.[3]	Ubiquitous in most labs, robust, and well-understood.	Poor retention of highly polar compounds like DGA is common with standard C18 phases.[1]
Hydrophilic Interaction Liquid Chromatography (HILIC)	Bare silica, zwitterionic (e.g., ZIC-HILIC), amide, diol	Partitioning of the analyte between a water-enriched layer on the polar stationary phase and a mobile phase with a high organic content.[4]	Excellent retention for very polar compounds.[5][6] Often provides orthogonal selectivity to reversed-phase.	Can be sensitive to mobile phase composition and sample matrix. Longer equilibration times may be required.
Mixed-Mode Chromatography	Combination of RP (e.g., C18) and ion-exchange (anion or cation) or HILIC functionalities.[7][8]	Multiple retention mechanisms (hydrophobic, electrostatic, and/or hydrophilic interactions) on a single column.[2]	Offers tunable selectivity by adjusting mobile phase parameters like pH, ionic strength, and organic content.[7] Excellent for retaining and separating compounds with diverse properties.	Method development can be more complex due to the multiple interaction modes.

Experimental Protocols: Recommended Starting Methods

Based on the column chemistries discussed, here are detailed starting protocols for method development.

Protocol 1: Reversed-Phase Chromatography with a Polar-Enhanced C18 Column

This method aims to enhance the retention of DGA and DGA-d4 by using a specialized reversed-phase column and controlling the mobile phase pH.

1. Column Selection:

• Column: A C18 column with polar endcapping or an embedded polar group (e.g., Waters Acquity UPLC HSS T3, Phenomenex Luna Omega Polar C18). These columns are designed to provide better retention for polar analytes in highly aqueous mobile phases.

• Dimensions: 2.1 x 100 mm, 1.8 µm (for UHPLC) or 4.6 x 150 mm, 3.5 µm (for HPLC).

2. Mobile Phase Preparation:

• Mobile Phase A: 0.1% Formic acid in Water. The low pH will suppress the ionization of the carboxylic acid groups, increasing hydrophobicity and retention.[3]

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

3. Chromatographic Conditions:

Parameter	Condition
Flow Rate	0.3 mL/min (for 2.1 mm ID) or 1.0 mL/min (for 4.6 mm ID)
Gradient	0-10% B over 5 minutes, then wash and re-equilibrate
Column Temperature	30 °C
Injection Volume	2-5 µL
Detection	Mass Spectrometry (MS) is recommended due to the lack of a strong chromophore.

4. Sample Preparation:

• Dissolve the sample in the initial mobile phase conditions (e.g., 98:2 Mobile Phase A:Mobile Phase B) to ensure good peak shape.

Protocol 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

This protocol is ideal for maximizing the retention of these highly polar analytes.

1. Column Selection:

• Column: A zwitterionic HILIC column (e.g., SeQuant ZIC-HILIC, Agilent InfinityLab Poroshell 120 HILIC-Z).[5][9] These columns provide excellent retention and peak shape for organic acids.

• Dimensions: 2.1 x 100 mm, 2.7 µm (for UHPLC/HPLC).

2. Mobile Phase Preparation:

• Mobile Phase A: 10 mM Ammonium Acetate in 90:10 Acetonitrile:Water, adjusted to pH 5.0 with Acetic Acid.

• Mobile Phase B: 10 mM Ammonium Acetate in 50:50 Acetonitrile:Water, adjusted to pH 5.0 with Acetic Acid.

3. Chromatographic Conditions:

Parameter	Condition
Flow Rate	0.4 mL/min
Gradient	0-20% B over 7 minutes, then wash and re-equilibrate
Column Temperature	40 °C
Injection Volume	1-3 µL
Detection	Mass Spectrometry (MS)

4. Sample Preparation:

• The sample must be dissolved in a solvent with a high organic content (e.g., 90% Acetonitrile) to ensure proper interaction with the stationary phase and avoid peak distortion.

Protocol 3: Mixed-Mode Chromatography

This approach offers the most flexibility in tuning the separation.

1. Column Selection:

• Column: A mixed-mode column combining reversed-phase and anion-exchange functionalities (e.g., Thermo Scientific Acclaim WAX-1, SIELC Obelisc N).

• Dimensions: 2.1 x 100 mm, 3 µm.

2. Mobile Phase Preparation:

• Mobile Phase A: 20 mM Ammonium Formate in Water, pH 3.5.

• Mobile Phase B: Acetonitrile.

3. Chromatographic Conditions:

Parameter	Condition
Flow Rate	0.35 mL/min
Gradient	50-90% B over 8 minutes, then wash and re-equilibrate
Column Temperature	35 °C
Injection Volume	2 µL
Detection	Mass Spectrometry (MS)

4. Sample Preparation:

• Dissolve the sample in a mixture that is compatible with the initial mobile phase conditions.

Data Presentation: Expected Results and Optimization

The following table summarizes the expected outcomes and key optimization parameters for each approach.

Chromatographic Mode	Expected Retention of DGA	Expected Resolution (DGA/DGA-d4)	Key Optimization Parameters
Reversed-Phase	Low to Moderate	Good	Mobile phase pH, gradient slope, column chemistry (polar modifications).
HILIC	High	Excellent	Percentage of water in the mobile phase, buffer concentration and pH.
Mixed-Mode	Moderate to High	Excellent	Mobile phase pH, ionic strength, and organic solvent percentage.

Workflow for LC Column Selection

The process of selecting the optimal LC column and method can be visualized as a logical workflow.

Caption: Workflow for selecting the appropriate LC column for DGA separation.

Conclusion

The separation of Diglycolic acid and Diglycolic acid-d4 can be successfully achieved using several LC techniques. While traditional reversed-phase C18 columns may offer insufficient retention, specialized columns can provide the necessary selectivity. For robust retention and excellent resolution, HILIC and Mixed-Mode Chromatography are highly recommended. The choice between these will depend on laboratory instrumentation, existing expertise, and the complexity of the sample matrix. The provided protocols offer excellent starting points for method development, which can be further optimized to meet specific analytical requirements.

References

• 1. m.youtube.com [m.youtube.com]
• 2. waters.com [waters.com]
• 3. biotage.com [biotage.com]
• 4. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 5. agilent.com [agilent.com]
• 6. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Application Note: High-Sensitivity Detection of Diglycolic Acid-d4 by LC-MS/MS

Abstract

This application note provides a detailed protocol for the sensitive and selective detection of Diglycolic acid-d4 (DGA-d4), a common internal standard for the quantification of Diglycolic acid (DGA), a metabolite of diethylene glycol. The method utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with electrospray ionization (ESI) in negative ion mode. This document outlines the optimized mass spectrometry parameters, a comprehensive experimental protocol, and data presentation in tabular format for clarity. A graphical representation of the experimental workflow is also provided to facilitate understanding.

Introduction

Diglycolic acid (DGA) is a dicarboxylic acid that is a metabolite of diethylene glycol, a compound that can be found as a contaminant in various consumer products. Accurate quantification of DGA in biological matrices is crucial for toxicological and exposure studies. The use of a stable isotope-labeled internal standard, such as Diglycolic acid-d4 (DGA-d4), is essential for achieving high accuracy and precision by correcting for matrix effects and variations in sample processing. This document details a robust LC-MS/MS method for the analysis of DGA-d4.

Mass Spectrometry Parameters

The detection of DGA-d4 was performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Negative electrospray ionization (ESI) was employed, as it is highly effective for the ionization of carboxylic acids. The proposed MRM transitions and associated parameters are based on the known fragmentation of dicarboxylic acids, which typically involves the loss of water (H₂O) and carbon dioxide (CO₂), and are adapted from established methods for structurally similar deuterated dicarboxylic acids like succinic acid-d4.

Table 1: Proposed Mass Spectrometry Parameters for Diglycolic Acid-d4

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Precursor Ion (Q1) [M-H]⁻	m/z 137.0
Product Ion (Q3) - Quantifier	m/z 91.0 (Loss of CO₂ and H₂O)
Product Ion (Q3) - Qualifier	m/z 119.0 (Loss of H₂O)
Dwell Time	100 ms
Collision Gas	Nitrogen

Table 2: Proposed Compound-Dependent Parameters for Diglycolic Acid-d4

Transition	Declustering Potential (DP) (V)	Collision Energy (CE) (eV)	Cell Exit Potential (CXP) (V)
137.0 → 91.0	-35	-15	-10
137.0 → 119.0	-35	-10	-8

Note: The parameters in Table 2 are starting points and should be optimized for the specific mass spectrometer being used.

Experimental Protocol

This protocol outlines the steps for sample preparation, liquid chromatography, and mass spectrometry analysis.

Materials and Reagents

• Diglycolic acid-d4 (DGA-d4) standard

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Biological matrix (e.g., plasma, urine)

• Microcentrifuge tubes

• Syringe filters (0.22 µm)

• Autosampler vials

Sample Preparation (Protein Precipitation for Plasma)

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the desired concentration of DGA-d4 as an internal standard.

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C.

• Carefully collect the supernatant and transfer it to a clean microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 20 seconds and transfer the solution to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

A reversed-phase separation is suitable for the analysis of DGA-d4.

Table 3: Liquid Chromatography Parameters

Parameter	Condition
Column	C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry

The mass spectrometer should be set up with the parameters outlined in Tables 1 and 2. The instrument should be allowed to stabilize before initiating the analysis sequence.

Data Analysis

The quantification of the analyte is performed by calculating the peak area ratio of the analyte to the internal standard (DGA-d4). A calibration curve is generated by plotting the peak area ratios against the known concentrations of the analyte standards.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the detection of Diglycolic acid-d4.

Caption: Experimental workflow for DGA-d4 analysis.

Conclusion

The method described in this application note provides a robust and sensitive approach for the detection and quantification of Diglycolic acid-d4 using LC-MS/MS. The use of a deuterated internal standard ensures high accuracy and reliability of the results. The provided parameters and protocol can be adapted for various research and drug development applications where the analysis of Diglycolic acid is required.

Application Notes and Protocols for the Use of Diglycolic acid-d4 in Pharmacokinetic and Toxicokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diglycolic acid (DGA) is the primary toxic metabolite of diethylene glycol (DEG), a compound implicated in numerous mass poisonings globally. The hallmark of DEG toxicity is acute renal failure, specifically targeting the proximal tubules. Accurate quantification of DGA in biological matrices is paramount for understanding its pharmacokinetic (PK) and toxicokinetic (TK) profile, which is essential for risk assessment and the development of potential therapeutic interventions.

Stable isotope-labeled internal standards are the gold standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS) due to their ability to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for matrix effects and other sources of variability. Diglycolic acid-d4 (DGA-d4), a deuterated analog of DGA, serves as an ideal internal standard for the accurate and precise quantification of DGA in complex biological samples.

These application notes provide detailed protocols for the use of Diglycolic acid-d4 in PK and TK studies of DGA, covering sample preparation, LC-MS/MS analysis, and method validation.

Key Applications

The primary application of Diglycolic acid-d4 is as an internal standard for the quantitative analysis of Diglycolic acid in various biological matrices, including:

• Pharmacokinetic (PK) Studies: To characterize the absorption, distribution, metabolism, and excretion (ADME) of DGA following administration of its parent compound, DEG.

• Toxicokinetic (TK) Studies: To relate the exposure to DGA with its toxic effects, particularly nephrotoxicity.

• Biomonitoring: For the assessment of human exposure to DEG through the quantification of DGA in urine or plasma.

Experimental Protocols

The following are representative protocols for the analysis of Diglycolic acid in plasma and urine using Diglycolic acid-d4 as an internal standard. These protocols are based on established methods for the analysis of small polar carboxylic acids and should be validated in the user's laboratory.

Protocol 1: Quantification of Diglycolic Acid in Human Plasma

1. Materials and Reagents

• Diglycolic acid (analyte)

• Diglycolic acid-d4 (internal standard)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid, LC-MS grade

• Ultrapure water

• Human plasma (with anticoagulant, e.g., K2-EDTA)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

2. Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the bulk of proteins from plasma samples.[1][2][3][4]

• Thaw plasma samples to room temperature.

• Prepare a working solution of Diglycolic acid-d4 (e.g., 1 µg/mL) in 50:50 (v/v) ACN:water.

• In a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

• Add 20 µL of the Diglycolic acid-d4 working solution to the plasma sample and vortex briefly.

• Add 300 µL of ice-cold ACN containing 0.1% formic acid to precipitate the proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 water:ACN with 0.1% formic acid).

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Quantification of Diglycolic Acid in Human Urine

1. Materials and Reagents

• Same as for plasma analysis.

• Human urine.

2. Sample Preparation: Dilute-and-Shoot

For urine samples, a simple dilution is often sufficient.

• Thaw urine samples to room temperature and centrifuge at 2,000 x g for 5 minutes to pellet any sediment.

• Prepare a working solution of Diglycolic acid-d4 (e.g., 1 µg/mL) in 50:50 (v/v) ACN:water.

• In a clean microcentrifuge tube, add 50 µL of the urine supernatant.

• Add 20 µL of the Diglycolic acid-d4 working solution.

• Add 930 µL of the initial mobile phase (e.g., 95:5 water:ACN with 0.1% formic acid) to bring the total volume to 1 mL.

• Vortex to mix.

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analytical Method

The following are suggested starting parameters for the LC-MS/MS analysis of Diglycolic acid and Diglycolic acid-d4. Optimization will be required.

Liquid Chromatography (LC) Parameters

Parameter	Suggested Condition
Column	Reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 1 min, then re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Parameters

Parameter	Suggested Condition
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	-3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Diglycolic acid	133.0	73.0	15
Diglycolic acid-d4	137.0	76.0	15

Note: Collision energies should be optimized for the specific instrument being used.

Data Presentation: Bioanalytical Method Validation

A bioanalytical method using Diglycolic acid-d4 as an internal standard should be fully validated according to regulatory guidelines (e.g., FDA, EMA).[5][6][7][8] The following tables summarize the key validation parameters and typical acceptance criteria.

Table 1: Linearity and Range

Analyte	Matrix	Calibration Range (ng/mL)	r²
Diglycolic acid	Plasma	1 - 1000	> 0.99
Diglycolic acid	Urine	10 - 10000	> 0.99

Table 2: Precision and Accuracy

Matrix	QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Plasma	LLOQ	1	≤ 20	80-120	≤ 20	80-120
LQC	3	≤ 15	85-115	≤ 15	85-115
MQC	100	≤ 15	85-115	≤ 15	85-115
HQC	800	≤ 15	85-115	≤ 15	85-115
Urine	LLOQ	10	≤ 20	80-120	≤ 20	80-120
LQC	30	≤ 15	85-115	≤ 15	85-115
MQC	1000	≤ 15	85-115	≤ 15	85-115
HQC	8000	≤ 15	85-115	≤ 15	85-115

Table 3: Recovery and Matrix Effect

Matrix	QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
Plasma	LQC	85-115	85-115	0.8-1.2	CV ≤ 15%
HQC	85-115	85-115	0.8-1.2	CV ≤ 15%
Urine	LQC	85-115	85-115	0.8-1.2	CV ≤ 15%
HQC	85-115	85-115	0.8-1.2	CV ≤ 15%

Visualizations

Diglycolic Acid Toxicokinetic Study Workflow

Caption: Workflow for a toxicokinetic study of Diglycolic acid.

Bioanalytical Method Validation Logic

Caption: Key parameters for bioanalytical method validation.

Conclusion

The use of Diglycolic acid-d4 as an internal standard is critical for the development of robust and reliable bioanalytical methods for the quantification of Diglycolic acid. The protocols and information provided herein serve as a comprehensive guide for researchers in the fields of toxicology, pharmacology, and drug development to accurately assess the pharmacokinetic and toxicokinetic properties of this important metabolite. Adherence to rigorous validation procedures will ensure the generation of high-quality data suitable for regulatory submissions and for advancing our understanding of diethylene glycol toxicity.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. agilent.com [agilent.com]
• 3. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. nalam.ca [nalam.ca]
• 6. ema.europa.eu [ema.europa.eu]
• 7. pmda.go.jp [pmda.go.jp]
• 8. fda.gov [fda.gov]

Technical Notes & Optimization

Troubleshooting low signal intensity of Diglycolic acid-d4 in mass spectrometry

Technical Support Center: Diglycolic Acid-d4 Analysis

Welcome to the technical support center for mass spectrometry analysis. This guide provides detailed troubleshooting advice, experimental protocols, and frequently asked questions (FAQs) to help you resolve issues related to low signal intensity of Diglycolic acid-d4 (DGA-d4).

Frequently Asked Questions (FAQs)

Q1: Why is the signal intensity of my Diglycolic acid-d4 internal standard unexpectedly low?

Low signal intensity for Diglycolic acid-d4, a stable isotope-labeled internal standard (SIL-IS), can stem from several factors throughout the analytical workflow. The most common causes include:

• Ion Suppression: This is a primary cause where co-eluting components from the sample matrix, such as salts, phospholipids, or other endogenous substances, compete with DGA-d4 for ionization in the mass spectrometer's source, thereby reducing its signal.[1][2] Electrospray ionization (ESI) is particularly susceptible to this phenomenon.[3]

• Suboptimal Mass Spectrometer Parameters: The instrument may not be properly tuned or calibrated for this specific analyte.[4] Incorrect settings for ionization mode, voltages (e.g., capillary, cone), or gas flows can lead to inefficient ion generation and transmission.

• Poor Chromatographic Performance: As a small, polar molecule, Diglycolic acid can be difficult to retain on standard reversed-phase columns. Poor peak shape or co-elution with matrix components can significantly suppress the signal.[5]

• Inefficient Sample Preparation: The extraction method may not be effectively recovering DGA-d4 from the sample matrix or failing to remove interfering components. Simple protein precipitation, for example, may leave behind many components that cause ion suppression.[1]

• Internal Standard Concentration: If the concentration of the native analyte (Diglycolic acid) in a sample is significantly higher than the spiked DGA-d4, it can saturate the detector or suppress the ionization of the internal standard.[6]

• Standard Integrity: Degradation of the DGA-d4 stock or working solutions, or use of an inappropriate solvent for reconstitution, can lead to a lower effective concentration being added to the samples.[7]

Q2: Which mass spectrometry settings are critical for Diglycolic acid-d4 analysis?

For a small, acidic molecule like Diglycolic acid, Electrospray Ionization (ESI) in negative ion mode is the most appropriate technique.[8] In negative mode, the analyte is charged through deprotonation ([M-H]⁻).[8] Key parameters to optimize are crucial for achieving maximum sensitivity.

Regularly tune and calibrate your mass spectrometer to ensure it operates at peak performance.[4] This includes checking the ion source, mass analyzer, and detector settings.[4]

Table 1: Typical Starting Parameters for Diglycolic Acid-d4 (Negative ESI)

Parameter	Typical Value	Purpose
Ionization Mode	ESI Negative	Promotes deprotonation of the acidic analyte.[8]
Capillary Voltage	2.5 - 3.5 kV	Creates the electrospray plume.
Cone/Declustering Voltage	20 - 50 V	Reduces ion clustering and adduct formation.[9]
Source Temperature	120 - 150 °C	Aids in desolvation of droplets.
Desolvation Gas Temp.	350 - 500 °C	Evaporates solvent from droplets to release ions.
Desolvation Gas Flow	600 - 1000 L/Hr	Assists in the desolvation process.

| MRM Transitions | Analyte Specific | Monitor at least two precursor-to-product transitions.[10] |

Note: These are starting points. Optimal values are instrument-dependent and must be determined empirically.

Q3: How can I mitigate ion suppression?

Mitigating ion suppression is essential for accurate and sensitive quantification. Strategies involve improving chromatography, enhancing sample cleanup, or modifying the analytical method.

• Improve Chromatographic Separation: Ensure DGA-d4 does not co-elute with the "solvent front" or with highly concentrated matrix components.[5] Adjusting the gradient or using a different column chemistry (e.g., HILIC, mixed-mode) can help move the analyte to a cleaner region of the chromatogram.

• Enhance Sample Preparation: Use a more rigorous sample cleanup technique than simple protein precipitation. Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are highly effective at removing salts, phospholipids, and other interferences. For Diglycolic acid, a weak anion exchange SPE has been shown to be effective.[11]

• Dilute the Sample: If sensitivity allows, diluting the sample extract can reduce the concentration of interfering matrix components to a level where they no longer cause significant suppression.[3]

• Reduce Injection Volume: Similar to dilution, injecting a smaller volume can lessen the total amount of matrix components entering the MS source.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): You are already using DGA-d4, which is the best practice. A SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression, allowing for accurate correction and reliable quantification.[2][12]

Troubleshooting Workflow

If you are experiencing low signal for DGA-d4, follow this logical troubleshooting workflow to identify and resolve the issue.

Caption: A step-by-step workflow for troubleshooting low DGA-d4 signal.

Key Experimental Protocols

Protocol 1: Weak Anion Exchange Solid-Phase Extraction (WAX-SPE)

This protocol is adapted from methodologies for cleaning up acidic analytes like DGA from complex biological matrices.[11]

• Conditioning: Condition a WAX SPE cartridge (e.g., 30 mg, 1 mL) with 1 mL of methanol (B129727), followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.

• Loading: Load 500 µL of the pre-treated sample (e.g., plasma after protein precipitation with acetonitrile) onto the cartridge.

• Washing 1 (Interference Removal): Wash the cartridge with 1 mL of 2% formic acid in water.

• Washing 2 (Polar Interferences): Wash the cartridge with 1 mL of methanol to remove less polar interferences.

• Elution: Elute the Diglycolic acid-d4 and the native analyte with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 98:2 Water:Acetonitrile with 0.1% Formic Acid).

Caption: Workflow for sample cleanup using Weak Anion Exchange (WAX) SPE.

Protocol 2: Example LC-MS/MS Method

This method is a starting point for the analysis of Diglycolic acid, based on methods for similar small polar carboxylic acids.[10][13]

Table 2: LC-MS/MS Method Parameters

Parameter	Setting
LC Column	Reversed-Phase C18 (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	0.0 min: 2% B
	0.5 min: 2% B
	4.0 min: 60% B
	4.1 min: 95% B
	5.0 min: 95% B
	5.1 min: 2% B
	6.0 min: End Run
MS/MS Mode	MRM, ESI Negative
DGA-d4 Transition	Precursor m/z 137.1 -> Product m/z 77.0 (Example)

| DGA Transition | Precursor m/z 133.0 -> Product m/z 73.0 (Example) |

Visualizing Key Concepts

Ion Suppression Mechanism

Ion suppression occurs when matrix components co-elute with the analyte of interest and compete for the energy required for ionization, leading to a decreased signal for the analyte.

Caption: The process of ion suppression in the ESI source.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. gmi-inc.com [gmi-inc.com]
• 5. hdb.ugent.be [hdb.ugent.be]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. researchgate.net [researchgate.net]
• 8. nebiolab.com [nebiolab.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Analysis of diglycolic acid in food packaging, over the counter products, direct additive carboxymethyl cellulose, and retail foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 13. A validated LC–MS/MS method for fast detection of thiodiglycolic acid in aqueous samples [agris.fao.org]

Resolving chromatographic co-elution of Diglycolic acid and its d4-labeled standard

Welcome to the Technical Support Center for the analysis of Diglycolic Acid (DGA). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed methodologies for the accurate quantification of DGA and its d4-labeled internal standard (DGA-d4).

Frequently Asked Questions (FAQs)

Q1: Why is my d4-labeled Diglycolic acid (DGA-d4) internal standard eluting at a slightly different retention time than the native Diglycolic acid (DGA)?

A1: This phenomenon is known as the "chromatographic isotope effect" and is an expected behavior. The substitution of hydrogen with the heavier deuterium (B1214612) isotope can subtly alter the physicochemical properties of the molecule, such as its polarity and interaction with the stationary phase. In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts because they can be slightly less retentive on the non-polar stationary phase.[1] While a small, consistent shift is normal, a significant or variable shift may indicate other issues with the chromatographic system.

Q2: I am observing poor peak shape (tailing) for both DGA and DGA-d4. What are the likely causes?

A2: Poor peak shape for small, polar, acidic compounds like DGA is a common challenge. Potential causes include:

• Secondary Interactions: Unwanted interactions between the acidic analytes and residual silanols on the surface of silica-based columns can lead to peak tailing.

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimal, it can lead to mixed ionization states of the dicarboxylic acid, resulting in broadened or tailing peaks.

• Sample Solvent Mismatch: Injecting the sample in a solvent that is significantly stronger than the initial mobile phase can cause peak distortion.[2]

• Column Overload: Injecting too much analyte can saturate the stationary phase, leading to peak fronting or tailing.[3]

Q3: My retention times for both the analyte and internal standard are drifting over a series of injections. What should I investigate?

A3: Consistent, gradual retention time drift is typically due to one of the following:

• Column Equilibration: The column may not be fully equilibrated with the mobile phase. It's crucial to allow sufficient time for the column to stabilize before starting a sample sequence.

• Mobile Phase Composition Change: Inaccurate mixing of mobile phase components or evaporation of the more volatile solvent over time can alter the mobile phase composition and cause retention time drift.

• Temperature Fluctuations: Lack of a stable column oven or significant changes in the ambient laboratory temperature can affect retention times.[1]

• Column Contamination: Accumulation of matrix components on the column can alter its chemistry and lead to drifting retention times.

Q4: Can the co-elution of DGA and DGA-d4 be fully resolved, and is it always necessary?

A4: While complete baseline separation is often the goal in chromatography, it is not always necessary for DGA and its d4-labeled standard when using tandem mass spectrometry (LC-MS/MS). The mass spectrometer can differentiate between the two compounds based on their different masses (mass-to-charge ratio, m/z). However, it is crucial that they elute closely enough to experience similar matrix effects (ion suppression or enhancement) for the internal standard to accurately correct for variations. A slight separation due to the isotope effect is generally acceptable. Significant separation could lead to inaccurate quantification if the two compounds experience different matrix effects.[4]

Troubleshooting Guide: Resolving Co-elution and Improving Peak Shape

This guide provides a systematic approach to troubleshoot and resolve common chromatographic issues encountered during the analysis of Diglycolic acid and its d4-labeled standard.

Initial System Check

Before modifying the analytical method, ensure the HPLC/UHPLC system is functioning correctly.

• Check for Leaks: Visually inspect all fittings and connections.

• Pump Performance: Ensure the pump is delivering a stable and accurate flow rate. Pressure fluctuations can indicate air bubbles in the pump head.

• System Suitability: Inject a standard mixture to confirm the system is performing within expected parameters.

Method Optimization for DGA and DGA-d4

If the system is working correctly, focus on optimizing the chromatographic method.

Strategy 1: Reversed-Phase Chromatography (RPC) Optimization

• Mobile Phase pH Adjustment: DGA is a dicarboxylic acid. Adjusting the mobile phase pH can significantly impact its retention and peak shape. Using an acidic mobile phase (e.g., with 0.1% formic acid) will suppress the ionization of the carboxyl groups, making the molecule less polar and increasing its retention on a C18 column.

• Solvent Composition and Gradient: For polar compounds, a mobile phase with a higher aqueous content is often needed to achieve retention. Start with a high aqueous percentage (e.g., 95-98%) and a shallow gradient.

• Alternative Reversed-Phase Columns: Consider using columns with different stationary phases, such as those with polar end-capping or embedded polar groups, which are designed to provide better retention and peak shape for polar analytes.

Strategy 2: Alternative Chromatographic Modes

Due to the high polarity of DGA, alternative chromatographic techniques may provide better results than traditional reversed-phase.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is well-suited for the retention of very polar compounds.[5] It utilizes a polar stationary phase (e.g., silica, diol, or amide) and a mobile phase with a high concentration of organic solvent (typically acetonitrile). In HILIC, analytes elute in order of increasing polarity.

• Mixed-Mode Chromatography: This technique uses stationary phases with both reversed-phase and ion-exchange properties.[6][7] This allows for multiple retention mechanisms to be exploited, providing unique selectivity for polar and ionizable compounds like DGA.[6][8]

Quantitative Data Summary

The following tables provide representative data on how different chromatographic conditions can affect the retention and separation of DGA and DGA-d4.

Table 1: Effect of Mobile Phase pH in Reversed-Phase Chromatography

Column	Mobile Phase A	Mobile Phase B	Gradient	Retention Time DGA (min)	Retention Time DGA-d4 (min)	Resolution (Rs)	Peak Shape
C18 (4.6x150mm, 5µm)	Water + 0.1% Formic Acid	Acetonitrile (B52724) + 0.1% Formic Acid	2% B to 20% B in 10 min	3.5	3.45	1.2	Symmetrical
C18 (4.6x150mm, 5µm)	Water (unbuffered)	Acetonitrile	2% B to 20% B in 10 min	1.2	1.18	0.5	Tailing

Table 2: Comparison of Different Chromatographic Modes

Chromatographic Mode	Column	Mobile Phase A	Mobile Phase B	Gradient	Retention Time DGA (min)	Retention Time DGA-d4 (min)	Resolution (Rs)	Peak Shape
Reversed-Phase	C18 (2.1x100mm, 1.8µm)	Water + 0.1% Formic Acid	Acetonitrile	2% B for 2 min, to 15% B in 5 min	2.8	2.75	1.1	Good
HILIC	Amide (2.1x100mm, 1.7µm)	95:5 Acetonitrile:Water + 10mM Ammonium Formate	50:50 Acetonitrile:Water + 10mM Ammonium Formate	0% B to 40% B in 8 min	5.2	5.1	1.5	Excellent
Mixed-Mode	Mixed-Mode C18 & Anion Exchange	Water + 0.1% Formic Acid	Acetonitrile	5% B to 30% B in 7 min	4.1	4.0	1.8	Excellent

Experimental Protocols

Protocol 1: Sample Preparation from Plasma (Protein Precipitation)

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

• Add 10 µL of DGA-d4 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate the proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex briefly and inject into the LC-MS/MS system.

Protocol 2: LC-MS/MS Method using HILIC

• LC System: UHPLC system

• Column: Amide-based HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0

• Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Gradient Program:

  • 0-1.0 min: 0% B

  • 1.0-7.0 min: 0% to 40% B

  • 7.0-7.1 min: 40% to 0% B

  • 7.1-10.0 min: 0% B (re-equilibration)

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative mode.

• MS/MS Transitions:

  • DGA: Precursor ion (m/z) 133.0 -> Product ion (m/z) 73.0

  • DGA-d4: Precursor ion (m/z) 137.0 -> Product ion (m/z) 75.0

Visualizations

Caption: Troubleshooting workflow for resolving DGA and DGA-d4 co-elution.

References

• 1. benchchem.com [benchchem.com]
• 2. sielc.com [sielc.com]
• 3. silicycle.com [silicycle.com]
• 4. benchchem.com [benchchem.com]
• 5. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 6. helixchrom.com [helixchrom.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Mixed-Mode HPLC Columns | Thermo Fisher Scientific - CA [thermofisher.com]

Technical Support Center: Diglycolic Acid-d4 Analysis in ESI-MS

Welcome to the technical support center for the analysis of Diglycolic acid-d4 (DGA-d4) using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to ion suppression and achieve reliable quantification of DGA-d4.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question 1: I am observing a weak or no signal for Diglycolic acid-d4. What are the potential causes and how can I troubleshoot this?

Answer:

A weak or absent signal for DGA-d4 is a common problem often linked to its high polarity, leading to poor retention on standard reversed-phase chromatography columns and susceptibility to ion suppression. Here’s a step-by-step troubleshooting guide:

• Assess Chromatographic Retention:

  • Problem: DGA-d4 is likely eluting in the void volume with other unretained matrix components, a region prone to significant ion suppression.[1]

  • Solution: Switch to a Hydrophilic Interaction Liquid Chromatography (HILIC) column.[1][2][3] HILIC is specifically designed for the retention and separation of polar compounds like DGA-d4.[1][2][3] The high organic content of the mobile phase used in HILIC also enhances ESI-MS sensitivity.[2][3]

  • Alternative: If HILIC is not available, consider a polar-modified reversed-phase column that can tolerate high aqueous mobile phases.

• Evaluate Sample Preparation:

  • Problem: Interfering matrix components are co-eluting with DGA-d4 and suppressing its ionization.

  • Solution: Implement a robust sample preparation method. For complex matrices, a weak anion exchange solid-phase extraction (SPE) can be effective in cleaning up the sample.[4] Alternatively, liquid-liquid extraction (LLE) can be explored to remove interfering substances.

• Consider Chemical Derivatization:

  • Problem: The inherent polarity and poor ionization efficiency of DGA-d4 limit its detection.[5]

  • Solution: Derivatization can decrease the polarity and improve the ionization of DGA-d4.[5] Two effective methods for dicarboxylic acids are:

    • Esterification: Using butanolic HCl to form dibutyl esters.[5][6]

    • Charge-Reversal Derivatization: Using reagents like phenylenediamine to introduce a readily ionizable group.[5][7][8]

• Optimize ESI Source Parameters:

  • Problem: Suboptimal ESI source conditions can contribute to poor signal.

  • Solution: Methodically optimize parameters such as capillary voltage, gas flow rates (nebulizing and drying gas), and source temperature. Reducing the ESI flow rate to the nanoliter-per-minute range can sometimes reduce signal suppression.[9]

Question 2: My results for Diglycolic acid-d4 are inconsistent and show poor reproducibility. What could be the reason?

Answer:

Inconsistent and irreproducible results are often a manifestation of variable ion suppression from sample to sample.

• Utilize a Stable Isotope-Labeled Internal Standard (SIL-IS):

  • Explanation: Since you are analyzing Diglycolic acid-d4, this is likely already your internal standard for the non-labeled Diglycolic acid. If you are trying to quantify DGA-d4 itself, you would ideally need an even heavier labeled version (e.g., ¹³C-labeled DGA) as an internal standard. A SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression, allowing for accurate and reproducible quantification based on the analyte-to-internal standard peak area ratio.

• Implement Matrix-Matched Calibrators:

  • Explanation: Preparing your calibration standards and quality control (QC) samples in the same matrix as your study samples helps to compensate for consistent matrix effects, leading to improved accuracy and reproducibility.

• Thorough Sample Cleanup:

  • Explanation: As mentioned before, a robust sample preparation method like SPE or LLE will minimize the variability in matrix components between samples, leading to more consistent results.

Question 3: Should I use an ion-pairing agent to improve the retention of Diglycolic acid-d4 on a reversed-phase column?

Answer:

While ion-pairing agents can increase the retention of charged analytes like DGA-d4 on reversed-phase columns, they are often a source of ion suppression in ESI-MS.[10]

• Recommendation: It is generally preferable to use a HILIC column for the analysis of highly polar compounds like DGA-d4.

• If you must use ion-pairing agents:

  • Opt for volatile ion-pairing reagents that are more compatible with MS, such as certain di- and trialkylammonium acetates or formates.[11]

  • Use the lowest effective concentration of the ion-pairing agent to minimize signal suppression.[11]

  • Be aware that non-volatile ion-pairing agents like tetraalkylammonium salts can provide good chromatography but are not suitable for MS detection.[11]

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for Diglycolic acid-d4 analysis?

A1: Ion suppression is a matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the analyte of interest (Diglycolic acid-d4) in the ESI source.[9] This leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and precision of the analysis.[9] DGA-d4, being a small polar molecule, is particularly susceptible because it is often poorly retained on traditional chromatographic columns and can co-elute with other polar, high-concentration matrix components.

Q2: What is HILIC and how can it help in the analysis of Diglycolic acid-d4?

A2: Hydrophilic Interaction Liquid Chromatography (HILIC) is a chromatographic technique that uses a polar stationary phase and a mobile phase with a high concentration of organic solvent to retain and separate polar compounds.[1][2][3] For DGA-d4, HILIC offers two main advantages:

• Improved Retention: It effectively retains highly polar compounds that would otherwise elute in the void volume of a reversed-phase column.[3][12]

• Enhanced MS Sensitivity: The high organic content of the mobile phase facilitates efficient desolvation in the ESI source, leading to a stronger signal.[2][3]

Q3: Is derivatization necessary for the analysis of Diglycolic acid-d4?

A3: While not always mandatory, derivatization is a highly effective strategy to overcome the challenges associated with the high polarity and poor ionization of dicarboxylic acids like DGA-d4.[5][6] Derivatization can significantly improve chromatographic retention on reversed-phase columns and enhance the ESI-MS response, leading to improved sensitivity and overall method performance.[5][7]

Q4: Can I use APCI instead of ESI to reduce ion suppression?

A4: Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to ion suppression than ESI.[13] If your instrumentation allows, switching to APCI could be a viable strategy to mitigate ion suppression issues. However, the suitability of APCI will depend on the thermal stability and gas-phase acidity of Diglycolic acid-d4.

Experimental Protocols

Method 1: HILIC-MS/MS for Direct Analysis of Diglycolic Acid-d4

This method is suitable for the direct analysis of DGA-d4 without derivatization.

Parameter	Condition
LC System	UHPLC system
Column	HILIC Column (e.g., Amide or Silica-based, 100 x 2.1 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water, pH adjusted to 4.5 with Acetic Acid
Mobile Phase B	Acetonitrile
Gradient	95% B to 50% B over 5 minutes, hold at 50% B for 1 minute, return to 95% B and equilibrate for 4 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	ESI Negative
MRM Transition	To be determined by direct infusion of a DGA-d4 standard

Method 2: Reversed-Phase LC-MS/MS after Esterification

This method is suitable for enhancing retention and sensitivity through derivatization.

Parameter	Condition
Derivatization
Reagent	3 N Butanolic HCl
Procedure	Add 100 µL of 3 N Butanolic HCl to the dried sample extract. Incubate at 60 °C for 30 minutes. Evaporate to dryness and reconstitute in mobile phase.
LC System	UHPLC system
Column	C18 Column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 1 minute
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Column Temperature	35 °C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	ESI Positive
MRM Transition	To be determined for the dibutyl ester of DGA-d4

Visual Workflow for Troubleshooting Ion Suppression

Caption: Troubleshooting workflow for weak or no Diglycolic acid-d4 signal.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrophilic Interaction Liquid Chromatography HPLC and UHPLC Columns | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. Analysis of diglycolic acid in food packaging, over the counter products, direct additive carboxymethyl cellulose, and retail foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. A charge reversal approach for the sensitive quantification of dicarboxylic acids using Liquid chromatography-tandem mass spectrometry. | CoLab [colab.ws]
• 8. An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 11. holcapek.upce.cz [holcapek.upce.cz]
• 12. agilent.com [agilent.com]
• 13. Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing LC gradient for baseline separation of Diglycolic acid and its internal standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the liquid chromatography (LC) separation of Diglycolic acid and its internal standard.

Frequently Asked Questions (FAQs)

Q1: What is the most common challenge when analyzing Diglycolic acid by reversed-phase LC?

A1: Diglycolic acid is a highly polar compound, which results in poor retention on traditional reversed-phase columns like C18.[1][2] This can lead to the analyte eluting at or near the solvent front, making accurate quantification difficult. To overcome this, alternative chromatographic techniques such as Hydrophilic Interaction Liquid Chromatography (HILIC) or mixed-mode chromatography are often more suitable.[1][3][4]

Q2: What are the advantages of using HILIC for Diglycolic acid separation?

A2: HILIC is well-suited for separating very polar compounds that show little retention in reversed-phase chromatography.[1] It utilizes a polar stationary phase and a mobile phase with a high concentration of organic solvent, which promotes the retention of polar analytes like Diglycolic acid.[2] This technique often leads to better peak shapes and increased sensitivity, especially when coupled with mass spectrometry (MS) due to the high organic content of the mobile phase enhancing ionization efficiency.[5][6]

Q3: Can mixed-mode chromatography be used for Diglycolic acid analysis?

A3: Yes, mixed-mode chromatography is an excellent option as it combines multiple retention mechanisms, such as reversed-phase and ion-exchange, on a single column.[4][7] This allows for enhanced retention and selectivity for polar and ionizable compounds like Diglycolic acid.[3] By adjusting mobile phase parameters like pH and ionic strength, the separation can be finely tuned.

Q4: What type of internal standard is recommended for the quantitative analysis of Diglycolic acid?

A4: An ideal internal standard is a stable, isotopically labeled version of the analyte, such as Diglycolic acid-d4. Isotopically labeled internal standards have nearly identical chemical and physical properties to the analyte, meaning they co-elute and experience similar matrix effects and ionization suppression or enhancement in the MS source.[8] This allows for more accurate and precise quantification.

Q5: How does the mobile phase pH affect the retention of Diglycolic acid?

A5: The mobile phase pH is a critical parameter as it influences the ionization state of Diglycolic acid, which is an acidic compound. Operating at a pH below the pKa of Diglycolic acid will keep it in its protonated, less polar form, which can increase retention on a reversed-phase column. Conversely, in HILIC and anion-exchange modes, controlling the pH is crucial for managing the electrostatic interactions with the stationary phase.[9][10]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Retention / Analyte Elutes in Void Volume	Inadequate retention of the polar Diglycolic acid on a non-polar stationary phase (e.g., C18).	- Consider using a HILIC or mixed-mode column specifically designed for polar analytes.[1][3] - If using reversed-phase, try a highly aqueous mobile phase or an embedded polar group (EPG) column.[1] - For reversed-phase, decrease the mobile phase pH to suppress ionization of the acid.[9]
Peak Tailing	- Secondary interactions with the stationary phase (e.g., silanol (B1196071) activity). - Inappropriate mobile phase pH or buffer concentration. - Column overload.	- Add a mobile phase modifier like triethylamine (B128534) to mask active silanol sites.[9] - Optimize the mobile phase pH to be at least 2 units away from the analyte's pKa.[9] - Adjust the buffer concentration; a good starting point is 10-20 mM for HILIC-MS.[6] - Reduce the injection volume or sample concentration.
Variable Retention Times	- Inconsistent mobile phase preparation. - Insufficient column equilibration between injections. - Temperature fluctuations.	- Prepare the mobile phase gravimetrically for better accuracy.[11] - Ensure the column is fully equilibrated with the initial gradient conditions before each injection, which can take longer in HILIC.[12] - Use a column thermostat to maintain a consistent temperature.[11]
Split Peaks	- Column void or partially blocked frit. - Sample solvent is too strong compared to the mobile phase.	- Backflush the column (if permissible by the manufacturer) or replace the column.[9] - Dissolve the sample in the initial mobile phase or a weaker solvent.[9]
Baseline Noise or Drift	- Impurities in the mobile phase solvents or additives. - Contaminated column or guard column. - Detector issues (e.g., lamp aging in UV detectors).	- Use high-purity, HPLC or LC-MS grade solvents and additives.[13] - Flush the column with a strong solvent or replace the guard column. - Perform detector maintenance as per the manufacturer's recommendations.

Experimental Protocols

Protocol 1: HILIC-MS/MS Method for the Analysis of Diglycolic Acid

This protocol provides a starting point for developing a robust HILIC-MS/MS method for the quantification of Diglycolic acid using an isotopically labeled internal standard.

1. Materials and Reagents

• Diglycolic acid (analytical standard)

• Diglycolic acid-d4 (internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Water (ultrapure, 18.2 MΩ·cm)

• Ammonium formate (B1220265) (LC-MS grade)

• Formic acid (LC-MS grade)

2. Standard and Sample Preparation

• Stock Solutions: Prepare 1 mg/mL stock solutions of Diglycolic acid and Diglycolic acid-d4 in a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standards: Create a series of working standard solutions by serially diluting the Diglycolic acid stock solution with the 50:50 acetonitrile/water mixture.

• Internal Standard Spiking Solution: Prepare a working solution of Diglycolic acid-d4 at an appropriate concentration (e.g., 100 ng/mL) in the same diluent.

• Calibration Standards and Quality Controls: Spike blank matrix (e.g., plasma, urine) with the Diglycolic acid working standards and a fixed amount of the internal standard spiking solution.

• Sample Preparation: Perform a protein precipitation of biological samples by adding 3 parts of cold acetonitrile containing the internal standard to 1 part of the sample. Vortex and centrifuge. Dilute the supernatant with acetonitrile if necessary to ensure the final solvent composition is compatible with the initial mobile phase.

3. LC and MS Conditions

Parameter	Condition
LC System	UPLC/UHPLC system
Column	HILIC column (e.g., Amide, Silica, or Zwitterionic phase), 2.1 x 100 mm, < 3 µm
Mobile Phase A	10 mM Ammonium formate in water with 0.1% formic acid
Mobile Phase B	95:5 Acetonitrile:Water with 10 mM Ammonium formate and 0.1% formic acid
Gradient Program	0.0 min: 95% B 5.0 min: 60% B 5.1 min: 95% B 7.0 min: 95% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	Monitor at least two transitions for both Diglycolic acid and its internal standard.

Data Presentation

Table 1: Example MRM Transitions for Diglycolic Acid and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Diglycolic acid	133.0	89.0	73.0
Diglycolic acid-d4	137.0	92.0	76.0

Note: These are theoretical values and must be optimized on the specific instrument.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. Hydrophilic Interaction Liquid Chromatography [sigmaaldrich.com]
• 3. waters.com [waters.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. helixchrom.com [helixchrom.com]
• 8. benchchem.com [benchchem.com]
• 9. Troubleshooting LC, basics - Troubleshooting LC, basics - Chromedia [chromedia.org]
• 10. mastelf.com [mastelf.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. shodexhplc.com [shodexhplc.com]
• 13. shimadzu.at [shimadzu.at]

Dealing with isotopic interference in the quantification of Diglycolic acid with Diglycolic acid-d4

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding isotopic interference in the quantification of Diglycolic acid (DGA) using its deuterated internal standard, Diglycolic acid-d4 (DGA-d4).

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of DGA and DGA-d4 analysis?

A1: Isotopic interference, often referred to as "crosstalk," occurs when the mass spectrometric signal of the analyte (DGA) overlaps with the signal of its stable isotope-labeled internal standard (DGA-d4), or vice versa. This can happen due to two primary reasons:

• Natural Isotope Abundance: Unlabeled DGA contains a small percentage of naturally occurring heavy isotopes (e.g., ¹³C, ¹⁷O, ¹⁸O). This results in a small proportion of DGA molecules having a mass-to-charge ratio (m/z) that is one or more units higher than the monoisotopic mass. These "M+1", "M+2", etc. peaks can potentially overlap with the signal of the deuterated internal standard.

• Isotopic Purity of the Internal Standard: The DGA-d4 internal standard may not be 100% pure and could contain a small amount of unlabeled DGA (M+0) or partially deuterated variants.

This overlap can lead to inaccuracies in the quantification if not properly addressed.

Q2: Why is it important to correct for isotopic interference?

A2: Failing to correct for isotopic interference can lead to biased results. Specifically:

• Overestimation of the Analyte: If the DGA-d4 internal standard contains a significant amount of unlabeled DGA, the response for the analyte will be artificially inflated, leading to an overestimation of its concentration.

• Underestimation of the Analyte: If the natural isotopic peaks of DGA contribute to the signal of the DGA-d4 internal standard, the calculated response ratio (analyte/internal standard) will be lower, resulting in an underestimation of the DGA concentration.

Accurate quantification is crucial in research and drug development, where precise measurements are necessary for pharmacokinetic studies, toxicity assessments, and other critical applications.

Q3: How can I assess the potential for isotopic interference in my assay?

A3: The potential for isotopic interference can be assessed by analyzing neat solutions of both the DGA standard and the DGA-d4 internal standard.

• Analyze DGA Standard: Inject a high-concentration solution of unlabeled DGA and monitor the mass channels for both DGA and DGA-d4. Any signal detected in the DGA-d4 channel will indicate the contribution of natural isotopes from DGA.

• Analyze DGA-d4 Internal Standard: Inject a solution of the DGA-d4 internal standard at the working concentration and monitor the mass channels for both DGA and DGA-d4. Any signal in the DGA channel will reveal the percentage of unlabeled DGA present in the deuterated standard.

The following diagram illustrates the logical relationship of isotopic interference:

Isotopic interference between DGA and DGA-d4.

Troubleshooting Guides

Problem 1: High background signal in the analyte (DGA) channel when analyzing a blank sample spiked only with the internal standard (DGA-d4).

Possible Cause	Troubleshooting Step
Isotopic impurity of DGA-d4: The deuterated internal standard contains a significant percentage of unlabeled DGA.	1. Check the certificate of analysis for the isotopic purity of the DGA-d4 standard. 2. If the isotopic purity is low, consider purchasing a new standard with higher purity. 3. If a new standard is not an option, you will need to apply a mathematical correction to your data. This involves subtracting the contribution of the unlabeled DGA from the measured analyte response in your samples.
Carryover: Residual DGA from a previous high-concentration sample is present in the analytical system.	1. Inject a series of blank solvent injections after a high-concentration sample to assess for carryover. 2. Optimize the autosampler wash procedure by using a stronger wash solvent or increasing the wash volume and duration.
Contamination: The blank matrix or solvents are contaminated with DGA.	1. Analyze each component of your blank matrix and solvents individually to identify the source of contamination. 2. Use fresh, high-purity solvents and a clean source of blank matrix.

Problem 2: Non-linear calibration curve, particularly at the high and low ends of the concentration range.

Possible Cause	Troubleshooting Step
Uncorrected isotopic interference: The contribution of natural isotopes from DGA to the DGA-d4 signal (or vice versa) is significant and becomes more pronounced at the extremes of the calibration range.	1. Perform the isotopic interference assessment described in FAQ A3. 2. Apply a mathematical correction to account for the isotopic overlap. This can be done using software features or by manually adjusting the peak areas based on the measured interference.
Detector saturation: At high concentrations, the mass spectrometer detector may become saturated, leading to a non-linear response.	1. Dilute the high-concentration standards and samples to bring them within the linear range of the detector. 2. Adjust the detector voltage or other instrument parameters to extend the linear dynamic range.
Matrix effects: Ion suppression or enhancement from components in the sample matrix can affect the analyte and internal standard differently, leading to non-linearity.	1. Improve sample cleanup procedures to remove interfering matrix components. 2. Modify the chromatographic conditions to separate the analyte and internal standard from the matrix interferences.

Data Presentation

Table 1: Hypothetical Mass Spectrometry Parameters for DGA and DGA-d4

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Diglycolic Acid (DGA)	133.0	89.0	15
Diglycolic Acid-d4 (DGA-d4)	137.0	92.0	15

Note: These are predicted values and should be optimized for your specific instrument and experimental conditions.

Table 2: Illustrative Data on the Impact of Isotopic Interference on DGA Quantification

Nominal DGA Concentration (ng/mL)	Measured Concentration (Uncorrected) (ng/mL)	% Bias (Uncorrected)	Measured Concentration (Corrected) (ng/mL)	% Bias (Corrected)
1.0	0.85	-15.0%	0.98	-2.0%
10	9.1	-9.0%	9.9	-1.0%
100	95.2	-4.8%	100.5	+0.5%
1000	980.1	-1.9%	1001.2	+0.1%

This table illustrates how uncorrected isotopic interference can lead to a negative bias, particularly at lower concentrations. The correction brings the measured values much closer to the nominal concentrations.

Experimental Protocols

Protocol 1: Sample Preparation and LC-MS/MS Analysis of Diglycolic Acid in a Biological Matrix

This protocol provides a general procedure for the extraction and analysis of DGA from a biological matrix such as plasma or urine.

1. Materials and Reagents:

• Diglycolic acid analytical standard

• Diglycolic acid-d4 internal standard

• LC-MS grade methanol (B129727), acetonitrile, and water

• Formic acid

• Blank biological matrix (plasma, urine, etc.)

• Solid-phase extraction (SPE) cartridges (e.g., a weak anion exchange sorbent)

2. Preparation of Standards and Internal Standard:

• Prepare stock solutions of DGA and DGA-d4 in a suitable solvent (e.g., methanol or water).

• Prepare a series of calibration standards by spiking the blank biological matrix with known concentrations of the DGA stock solution.

• Prepare a working solution of the DGA-d4 internal standard at a concentration that provides a robust signal.

3. Sample Preparation (Solid-Phase Extraction):

• To a 100 µL aliquot of sample, calibrator, or quality control sample, add 10 µL of the DGA-d4 working solution.

• Vortex mix the samples.

• Condition the SPE cartridges with methanol followed by water.

• Load the samples onto the SPE cartridges.

• Wash the cartridges with a weak organic solvent to remove interferences.

• Elute the DGA and DGA-d4 with a suitable elution solvent (e.g., methanol with a small percentage of formic acid).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable reversed-phase or HILIC column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A gradient elution should be optimized to achieve good separation of DGA from matrix components.

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor the transitions listed in Table 1 (or optimized transitions for your instrument).

  • Instrument Parameters: Optimize source temperature, gas flows, and ion optics for maximum sensitivity.

The following diagram illustrates the experimental workflow:

Improving the recovery of Diglycolic acid-d4 during sample extraction

Welcome to the technical support center for Diglycolic acid-d4 analysis. This guide is designed to assist researchers, scientists, and drug development professionals in optimizing the recovery of Diglycolic acid-d4 during sample extraction. Here, you will find troubleshooting advice and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my recovery of Diglycolic acid-d4 low when using Solid-Phase Extraction (SPE)?

Low recovery of Diglycolic acid-d4, a deuterated dicarboxylic acid, during SPE can stem from several factors related to its physicochemical properties. The issue often lies in one of the key SPE steps: conditioning, loading, washing, or elution.

Common Causes & Solutions:

• Improper Sorbent Selection: Diglycolic acid is a polar, acidic compound. For reversed-phase SPE (e.g., C18), the sorbent may not provide sufficient retention, even with pH adjustment. A weak anion exchange (WAX) SPE sorbent is often more effective for capturing acidic analytes like Diglycolic acid.[1][2]

• Incorrect Sample pH: The pH of your sample is critical for ensuring proper retention of Diglycolic acid-d4 on the SPE sorbent.

  • For Weak Anion Exchange (WAX) SPE: The sample pH should be adjusted to at least 2 pH units above the pKa of Diglycolic acid to ensure it is deprotonated (negatively charged) and can bind to the positively charged sorbent.[3] Given the two pKa values of Diglycolic acid (approximately 2.96 and 4.48), a sample pH of 6.5-7.5 is recommended.

  • For Reversed-Phase (RP) SPE: The sample pH should be at least 2 pH units below the first pKa of Diglycolic acid (i.e., pH < 1.0) to ensure the molecule is in its neutral, less polar form, which enhances its retention on the non-polar sorbent.

• Suboptimal Elution Solvent: The elution solvent must be strong enough to disrupt the interactions between Diglycolic acid-d4 and the sorbent.

  • For WAX SPE: Elution is typically achieved by either lowering the pH to neutralize the analyte (e.g., using an acidic solvent) or by using a high ionic strength buffer to disrupt the ionic interaction.[3][4]

  • For RP SPE: A high percentage of a polar organic solvent, such as methanol (B129727) or acetonitrile, is usually required for elution.

• Analyte Breakthrough: This occurs when Diglycolic acid-d4 fails to bind to the sorbent during the sample loading step. This can be caused by a sample solvent that is too strong (e.g., high organic content in a reversed-phase method) or an incorrect pH.[5] A slow and consistent flow rate during sample loading is also crucial to allow for adequate interaction between the analyte and the sorbent.[3]

• Premature Elution: The analyte is lost during the wash step. This indicates that the wash solvent is too strong, stripping the Diglycolic acid-d4 from the sorbent along with interferences. Consider decreasing the organic content of your wash solvent or adjusting its pH. To diagnose where the loss is occurring, it is recommended to collect and analyze the flow-through from each step of the SPE process (load, wash, and elution fractions).

Q2: I'm observing adsorptive losses of my analyte, particularly in urine samples. How can I prevent this?

Adsorptive losses can be an issue for dicarboxylic acids, especially in complex biological matrices like urine.

Solution:

Acidifying the urine samples and diluting them with a miscible organic solvent like isopropanol (B130326) before any sample transfer steps can help to minimize adsorptive losses to container walls and other surfaces.

Q3: Should I use Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) for Diglycolic acid-d4?

Both SPE and LLE can be used for the extraction of acidic compounds. The choice depends on the specific requirements of your analysis.

• SPE generally offers higher selectivity, cleaner extracts, and is more amenable to automation, which is beneficial for high-throughput applications.[6]

• LLE is a well-established technique that can be effective, particularly for less complex matrices, and may be more cost-effective for smaller sample numbers. However, LLE can be more labor-intensive, use larger volumes of organic solvents, and may be prone to emulsion formation.[6]

For complex matrices and when high reproducibility is critical, SPE, particularly WAX SPE, is often the preferred method for dicarboxylic acids like Diglycolic acid-d4.

Quantitative Data Summary

The following table summarizes expected recovery rates for dicarboxylic acids using different extraction methods. Please note that these are typical values, and actual recoveries will depend on the specific matrix and optimized protocol.

Extraction Method	Analyte Class	Matrix	Typical Recovery (%)	Reference
Weak Anion Exchange SPE	Phosphorothioate Oligonucleotide (acidic)	Rat Plasma	60 - 80	[1]
Liquid-Liquid Extraction	Urinary Organic Acids	Urine	~77.4	[7]
Solid-Phase Extraction	Urinary Organic Acids	Urine	~84.1	[7]
Automated Online SPE	Various Pharmaceuticals	Wastewater	78.4 - 111.4	[8]

Experimental Protocols

Protocol 1: Weak Anion Exchange Solid-Phase Extraction (WAX SPE)

This protocol is a recommended starting point for the extraction of Diglycolic acid-d4 from biological fluids like plasma or urine.

• Sample Pre-treatment:

  • To 1 mL of plasma or urine, add the internal standard (Diglycolic acid-d4).

  • Adjust the sample pH to 6.5-7.5 with a suitable buffer (e.g., ammonium (B1175870) acetate). This ensures the dicarboxylic acid is deprotonated.[3]

  • Centrifuge the sample to pellet any precipitated proteins or particulates.

• SPE Cartridge Conditioning:

  • Condition a WAX SPE cartridge (e.g., 30 mg sorbent mass) with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of deionized water.

  • Equilibrate the cartridge with 1 mL of the sample loading buffer (e.g., pH 7.0 ammonium acetate).

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of the equilibration buffer to remove weakly bound interferences.

  • A second wash with a mild organic solvent (e.g., 5% methanol in the equilibration buffer) can be performed to remove less polar interferences.

• Elution:

  • Elute the Diglycolic acid-d4 with 1-2 mL of a solvent that neutralizes the analyte. A common elution solvent is 2-5% formic acid in methanol.[9] This will protonate the carboxylic acid groups, disrupting their ionic interaction with the WAX sorbent.

• Post-Elution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a solvent compatible with your analytical method (e.g., the initial mobile phase for LC-MS/MS).

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol provides a general procedure for the extraction of Diglycolic acid-d4.

• Sample Pre-treatment:

  • To 1 mL of plasma or urine, add the internal standard (Diglycolic acid-d4).

  • Acidify the sample to a pH < 2.0 using an appropriate acid (e.g., hydrochloric acid or sulfuric acid).[10][11] This ensures the dicarboxylic acid is in its neutral, protonated form.

• Extraction:

  • Add 3-5 mL of a water-immiscible organic solvent (e.g., ethyl acetate (B1210297) or methyl tert-butyl ether).

  • Vortex the mixture vigorously for 1-2 minutes.

  • Centrifuge to separate the aqueous and organic layers.

• Collection:

  • Carefully transfer the organic layer to a clean tube.

  • Repeat the extraction step (step 2) with a fresh aliquot of organic solvent for a more exhaustive extraction.

  • Combine the organic extracts.

• Post-Extraction:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a solvent compatible with your analytical method.

Visualizations

Caption: Workflow for Weak Anion Exchange Solid-Phase Extraction (WAX SPE).

Caption: Workflow for Liquid-Liquid Extraction (LLE).

Caption: Logical relationship of pH adjustment for different extraction methods.

References

• 1. A One-Step Solid Phase Extraction Method for Bioanalysis of a Phosphorothioate Oligonucleotide and Its 3′ n-1 Metabolite from Rat Plasma by uHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. gcms.cz [gcms.cz]
• 5. agilent.com [agilent.com]
• 6. biotage.com [biotage.com]
• 7. scispace.com [scispace.com]
• 8. mdpi.com [mdpi.com]
• 9. Optimizing Elution Conditions To Improve SPE Performance - Blogs - News [alwsci.com]
• 10. researchgate.net [researchgate.net]
• 11. An Optimization of Liquid–Liquid Extraction of Urinary Volatile and Semi-Volatile Compounds and Its Application for Gas Chromatography-Mass Spectrometry and Proton Nuclear Magnetic Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Diglycolic Acid-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing in-source fragmentation of Diglycolic acid-d4 during Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it a problem for Diglycolic acid-d4 analysis?

A1: In-source fragmentation (ISF) is a phenomenon where the analyte of interest, in this case, Diglycolic acid-d4, breaks apart into smaller fragment ions within the ion source of the mass spectrometer before reaching the mass analyzer.[1][2][3][4] This is particularly problematic for quantitative analysis as it reduces the abundance of the intact molecular ion (the precursor ion), leading to decreased sensitivity and potentially inaccurate quantification. For Diglycolic acid-d4, which is often used as an internal standard, preserving the intact molecular ion is crucial for reliable results.

Q2: What is the expected precursor ion for Diglycolic acid-d4 in electrospray ionization (ESI) mass spectrometry?

A2: In negative ion mode ESI, Diglycolic acid-d4 is expected to deprotonate to form the [M-H]⁻ ion. Given the molecular weight of Diglycolic acid-d4 (C4H2D4O5), the monoisotopic mass of the deuterated molecule is approximately 138.05 g/mol . Therefore, the expected precursor ion to monitor is [C4HD4O5]⁻ at a mass-to-charge ratio (m/z) of approximately 137.

Q3: What are the common fragment ions of Diglycolic acid?

A3: Mass spectral databases indicate that the [M-H]⁻ ion of non-deuterated Diglycolic acid (m/z 133) can fragment to produce ions at m/z 115 (loss of H₂O) and m/z 75. It is important to monitor for the analogous fragments of the deuterated version to assess the extent of in-source fragmentation.

Q4: Can mobile phase composition affect in-source fragmentation?

A4: Yes, the mobile phase can influence ionization efficiency and, indirectly, in-source fragmentation. For acidic compounds like Diglycolic acid-d4 in negative ion mode, the pH of the mobile phase is a critical parameter. While a higher pH can enhance deprotonation and signal intensity, it may not be compatible with reversed-phase chromatography. The use of additives like formic acid is a common compromise, but its concentration should be optimized as it can impact sensitivity.[5] Some studies suggest that ammonium (B1175870) acetate (B1210297) can be a suitable alternative for negative ion mode.[6][7]

Troubleshooting Guide: Minimizing In-Source Fragmentation of Diglycolic Acid-d4

This guide provides a systematic approach to identifying and mitigating in-source fragmentation of Diglycolic acid-d4.

Logical Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting in-source fragmentation.

Quantitative Impact of Key Parameters on In-Source Fragmentation

The degree of in-source fragmentation is directly correlated with the energy applied to the ions in the source region. The cone voltage (also referred to as fragmentor voltage or declustering potential) is the most influential parameter.[8]

Parameter	Setting	Expected Impact on Diglycolic Acid-d4 ([M-H]⁻)	Recommendation
Cone Voltage / Fragmentor Voltage	High (>30 V)	Significant fragmentation, low precursor ion intensity.	Start with a low setting (e.g., 10-15 V) and gradually increase to find the optimal balance between signal intensity and fragmentation.[4]
Moderate (20-30 V)	Moderate fragmentation may be observed.	This range may be a good starting point for optimization.
Low (<20 V)	Minimal fragmentation, maximized precursor ion intensity.	Ideal for minimizing fragmentation, but signal intensity may need to be optimized with other parameters.
Source Temperature	High (>150 °C)	May increase fragmentation, especially for thermally labile compounds.	Use the lowest temperature that allows for efficient desolvation.
Moderate (100-150 °C)	Generally a good starting range for small molecules.	Optimize based on signal stability and precursor ion intensity.[1]
Low (<100 °C)	May lead to incomplete desolvation and reduced signal.	Generally not recommended unless the compound is extremely thermally sensitive.
Mobile Phase Additive	0.1% Formic Acid	May slightly suppress negative ion signal but can provide good chromatography.[5]	A common starting point, but consider lower concentrations or alternative additives if fragmentation is severe.
10 mM Ammonium Acetate	Can enhance negative ion signal and may be a good alternative to formic acid.[6][7]	Recommended to test as an alternative mobile phase modifier.

Experimental Protocols

Protocol 1: Systematic Optimization of Cone Voltage

This protocol describes a systematic approach to determine the optimal cone voltage for minimizing in-source fragmentation of Diglycolic acid-d4.

• Sample Preparation: Prepare a standard solution of Diglycolic acid-d4 at a concentration of 1 µg/mL in a typical mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• LC-MS System Setup:

  • LC Column: A standard C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Gradient: Isocratic elution (e.g., 10% B) or a shallow gradient suitable for eluting Diglycolic acid-d4.

  • MS Ionization Mode: Negative Electrospray Ionization (ESI-).

  • MS Detection: Monitor the precursor ion of Diglycolic acid-d4 ([M-H]⁻ at m/z ~137) and its expected fragment ions.

• Optimization Procedure:

  • Set initial MS source parameters to conservative values (e.g., Source Temperature: 120 °C, Capillary Voltage: 3.0 kV, Nebulizer Gas: 35 psi).

  • Set the initial Cone/Fragmentor Voltage to a low value (e.g., 10 V).

  • Infuse or inject the Diglycolic acid-d4 standard and acquire the mass spectrum.

  • Record the intensity of the precursor ion (m/z ~137) and any observed fragment ions.

  • Increase the Cone/Fragmentor Voltage in small increments (e.g., 5 V).

  • Repeat steps 3-5 until a significant drop in the precursor ion intensity and a corresponding increase in fragment ion intensity is observed.

  • Plot the precursor and fragment ion intensities as a function of the Cone/Fragmentor Voltage to determine the optimal value that maximizes the precursor ion signal while minimizing fragmentation.

LC-MS Analysis Workflow

Caption: Overview of the LC-MS analytical workflow for Diglycolic acid-d4.

References

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ESI ionization: How to avoid in-source fragmentation - Chromatography Forum [chromforum.org]
• 4. benchchem.com [benchchem.com]
• 5. High performance liquid chromatography mobile phase composition optimization for the quantitative determination of a carboxylic acid compound in human plasma by negative ion electrospray high performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Choose a Suitable Mobile Phase Additive for Negative Ionization Mode in LCMS - Tips & Suggestions [mtc-usa.com]
• 8. Cone voltage induced in-source dissociation of glucuronides in electrospray and implications in biological analyses - PubMed [pubmed.ncbi.nlm.nih.gov]

How to handle variability in Diglycolic acid-d4 response

Welcome to the technical support center for Diglycolic acid-d4. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and handle variability in the response of this internal standard during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Diglycolic acid-d4 and why is it used as an internal standard?

A1: Diglycolic acid-d4 is a deuterated form of Diglycolic acid, meaning that four hydrogen atoms in the molecule have been replaced with their heavier isotope, deuterium (B1214612). It is often used as an internal standard (IS) in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS).[1] As a stable isotope-labeled (SIL) internal standard, its chemical and physical properties are very similar to the non-labeled analyte (Diglycolic acid), allowing it to mimic the analyte's behavior during sample preparation, chromatography, and ionization.[2] This helps to correct for variability throughout the analytical process, leading to more accurate and precise quantification of the target analyte.

Q2: What are the primary causes of variability in Diglycolic acid-d4 response?

A2: Variability in the internal standard response can indicate issues with the analytical method.[3] The main causes can be categorized into three areas:

• Sample Preparation: Inconsistencies in pipetting, incomplete extraction, variable solvent evaporation, or inadequate mixing can lead to different amounts of Diglycolic acid-d4 in the final samples.[3]

• LC System and Autosampler: Problems such as inconsistent injection volumes, air bubbles in the syringe, or carryover from previous high-concentration samples can cause significant fluctuations in the IS signal.[3]

• Mass Spectrometer (MS) Detector: A dirty or incorrectly positioned spray needle, as well as other forms of instrument instability, can lead to fluctuating ionization efficiency and an unstable signal.[3]

• Matrix Effects: Components within the biological matrix (e.g., plasma, urine) can enhance or suppress the ionization of Diglycolic acid-d4, leading to variability in its response.[4][5]

Q3: How should I properly store and handle Diglycolic acid-d4?

A3: Proper storage and handling are critical to maintain the integrity of Diglycolic acid-d4.[6] Key recommendations include:

• Temperature: Store at room temperature, away from light and moisture, as recommended by safety data sheets.[7] For long-term storage of solutions, -20°C is often recommended, but always consult the manufacturer's certificate of analysis.[6]

• Protection from Light: Store in amber vials or in the dark to prevent potential photodegradation.[6]

• Handling: Before opening, allow the container to equilibrate to room temperature to prevent condensation.[6] Use a calibrated analytical balance for weighing and quantitatively transfer the standard.[6]

• Solvent Choice: Methanol is a common solvent for stock solutions.[6] Avoid strongly acidic or basic solutions, as they can potentially catalyze deuterium-hydrogen exchange, compromising the isotopic purity of the standard.[6][8]

Q4: What is deuterium exchange and how can I check for it?

A4: Deuterium exchange is a chemical reaction where a deuterium atom on the internal standard is replaced by a hydrogen atom from the solvent or sample matrix.[6] This can lead to a decrease in the IS signal and an artificial increase in the analyte signal, resulting in inaccurate quantification.[2] To check for deuterium exchange, you can perform the following experiment:

Experimental Protocol: Deuterium Exchange Assessment

• Sample Preparation: Spike Diglycolic acid-d4 into a blank matrix (the same type as your study samples, e.g., plasma, urine) at the working concentration.

• Incubation: Incubate the sample under the same conditions (e.g., temperature, pH, time) as your typical sample preparation workflow.

• Analysis: Analyze the sample using your LC-MS/MS method, monitoring for the mass transition of the unlabeled Diglycolic acid.

• Evaluation: A significant increase in the signal for the unlabeled analyte over time suggests that deuterium exchange is occurring.[2]

Troubleshooting Guides

Issue 1: High Variability in Diglycolic acid-d4 Peak Area Across a Run

This is often a sign of inconsistency in the analytical process.[3] The following table outlines potential causes and recommended actions.

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	- Review pipetting techniques for accuracy and consistency.- Ensure complete and consistent extraction by optimizing mixing/vortexing time.- If using evaporation and reconstitution, ensure complete dryness and full redissolution.- Prepare fresh standard solutions.
Autosampler/Injection Issues	- Check for air bubbles in the syringe and injection loop.- Verify the injection volume for accuracy.- Run a series of blank injections after a high concentration sample to check for carryover.
MS Source Instability	- Clean the MS source, including the spray needle.- Check for proper positioning of the spray needle.- Monitor the spray for stability.
Matrix Effects	- Evaluate matrix effects by comparing the IS response in neat solution versus post-extraction spiked blank matrix.- Optimize the sample cleanup procedure (e.g., switch from protein precipitation to liquid-liquid extraction or solid-phase extraction) to remove interfering matrix components.- Adjust chromatographic conditions to separate the IS from co-eluting matrix components.

Logical Flow for Troubleshooting High Variability

Caption: A step-by-step workflow for diagnosing the root cause of high variability in internal standard response.

Issue 2: Shift in Diglycolic acid-d4 Retention Time

A shift in retention time can compromise peak integration and co-elution with the analyte.

Potential Cause	Troubleshooting Steps
Chromatographic Issues	- Prepare fresh mobile phase.- Ensure the column is properly equilibrated.- Check the column temperature for stability.- If the problem persists, consider that the column may be degrading and try a new one.
Isotope Effect	- A slight, consistent shift in retention time between the deuterated standard and the analyte can be a known isotope effect.[6] As long as the peak is well-defined and does not co-elute with interferences, this may not affect quantification.[6]- To achieve better co-elution, adjust the mobile phase composition or gradient.

Issue 3: Inconsistent Analyte / Internal Standard Response Ratio

This issue points to a situation where the internal standard is not effectively tracking the analyte.

Potential Cause	Troubleshooting Steps
Deuterium Exchange	- Perform a deuterium exchange assessment as described in the FAQ section.[2]- If exchange is confirmed, ensure the pH of your samples and solvents is neutral. Avoid strongly acidic or basic conditions.[6]
Differential Matrix Effects	- This can occur if the analyte and IS separate chromatographically and experience different levels of ion suppression or enhancement.[2]- Adjust the chromatography to ensure co-elution.
Cross-Interference	- Check for contributions from the natural isotopic abundance of the analyte to the IS signal, especially at high analyte concentrations.[9]- Analyze a blank sample spiked only with the IS to see if there is any contribution to the analyte's mass transition.

Experimental Workflow for Method Optimization

Caption: A logical progression for developing a robust analytical method using Diglycolic acid-d4 as an internal standard.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. isotope.com [isotope.com]
• 8. researchgate.net [researchgate.net]
• 9. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Strategies to improve the limit of detection for Diglycolic acid using a d4 standard

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the limit of detection (LOD) for diglycolic acid using a d4-diglycolic acid internal standard.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a d4-diglycolic acid internal standard in the analysis?

A d4-diglycolic acid internal standard (IS) is a deuterated form of the analyte. Its primary role is to compensate for variability during sample preparation and analysis. Since the d4-IS is chemically almost identical to diglycolic acid, it experiences similar effects from sample loss during extraction, matrix effects like ion suppression or enhancement, and instrument variability. By adding a known amount of the d4-IS to all samples, calibrators, and quality controls, the ratio of the analyte's response to the IS's response is used for quantification, leading to more accurate and precise results.

Q2: My signal for both diglycolic acid and the d4-internal standard is low. What are the initial troubleshooting steps?

Low signal for both the analyte and the internal standard often points to a systemic issue rather than a problem with the sample itself. Here are the initial steps to take:

• Check Instrument Performance: Ensure the LC-MS/MS system is performing optimally. Run a system suitability test with a known standard to verify sensitivity, peak shape, and retention time.

• Inspect the Ion Source: A dirty ion source is a common cause of low sensitivity. Clean the ion source components as per the manufacturer's recommendations.

• Verify Mobile Phase Composition: Incorrect mobile phase preparation can significantly impact ionization efficiency. For diglycolic acid, which is a polar acidic compound, a mobile phase containing a weak acid like formic acid in water and acetonitrile (B52724) is typically used. Ensure the pH is appropriate for negative ion mode analysis.

• Check for Leaks: Inspect the LC system for any leaks, as this can lead to inconsistent flow rates and poor performance.

Q3: I am observing significant ion suppression. How can I identify and mitigate this?

Ion suppression occurs when co-eluting matrix components interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to a decreased signal and a higher limit of detection.

• Identification: A post-column infusion experiment is the most effective way to identify regions of ion suppression. In this technique, a constant flow of a solution containing diglycolic acid is introduced into the LC flow path after the analytical column but before the mass spectrometer. A blank matrix sample is then injected. Any dips in the constant baseline signal indicate retention times where ion suppression is occurring.

• Mitigation Strategies:

  • Improve Sample Preparation: Employ more rigorous sample cleanup techniques like Solid Phase Extraction (SPE) to remove interfering matrix components. For diglycolic acid, a weak anion exchange (WAX) SPE is often effective.

  • Optimize Chromatography: Adjust the chromatographic method to separate diglycolic acid from the suppression zones. For polar compounds like diglycolic acid, consider using a Hydrophilic Interaction Liquid Chromatography (HILIC) column or a polar-embedded reversed-phase column to achieve better retention and move the analyte away from the solvent front where early-eluting interferences are common.

  • Reduce Column Inner Diameter: Using a column with a smaller internal diameter (e.g., 2.1 mm instead of 4.6 mm) can increase sensitivity by reducing on-column dilution.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments to improve the limit of detection for diglycolic acid.

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	Column Overload: Injecting too high a concentration of the analyte.	Dilute the sample and re-inject.
Secondary Interactions: Interaction of the acidic analyte with active sites on the column.	Use a column with low silanol (B1196071) activity or add a small amount of a competing acid (e.g., formic acid) to the mobile phase.
Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state and peak shape of acidic compounds.	Adjust the mobile phase pH to be at least 2 units below the pKa of diglycolic acid for reversed-phase chromatography.
High Background Noise	Contaminated Solvents or Reagents: Impurities in the mobile phase or sample preparation reagents.	Use high-purity LC-MS grade solvents and reagents. Filter all mobile phases.
Dirty Ion Source or Mass Spectrometer: Buildup of contaminants in the instrument.	Clean the ion source, transfer optics, and quadrupoles according to the manufacturer's maintenance schedule.
Carryover: Residual analyte from a previous injection.	Implement a robust needle wash protocol and inject a blank solvent after high-concentration samples.
Inconsistent d4-Internal Standard Response	Variable Matrix Effects: The extent of ion suppression or enhancement varies between samples.	Improve sample cleanup to remove matrix interferences. Ensure the d4-IS and analyte co-elute perfectly.
Precipitation of IS in Sample: The internal standard may not be fully soluble in the sample matrix.	Ensure the solvent used to dissolve the d4-IS is compatible with the sample matrix. Vortex samples thoroughly after adding the IS.
Degradation of IS: The internal standard may not be stable under the sample storage or preparation conditions.	Evaluate the stability of the d4-IS under your experimental conditions.
d4-IS and Analyte Chromatographic Separation	Isotope Effect: The deuterium (B1214612) atoms can cause a slight change in the physicochemical properties of the molecule, leading to a small shift in retention time.	This is often minimal but can be addressed by optimizing the chromatographic conditions (e.g., gradient slope, temperature) to ensure co-elution.

Experimental Protocols

Protocol 1: Sample Preparation using Weak Anion Exchange (WAX) Solid Phase Extraction (SPE)

This protocol is designed to clean up complex matrices and concentrate diglycolic acid, thereby improving the limit of detection.

• Conditioning: Condition a WAX SPE cartridge (e.g., 1 mL, 30 mg) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Load the pre-treated sample (e.g., 1 mL of diluted urine) onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove neutral and basic interferences.

• Elution: Elute the diglycolic acid and d4-diglycolic acid with 1 mL of 2% formic acid in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

Protocol 2: LC-MS/MS Analysis

This protocol provides a starting point for the analysis of diglycolic acid. Optimization of these parameters for your specific instrument is recommended.

• LC System: UHPLC system

• Column: HILIC column (e.g., 2.1 x 100 mm, 1.7 µm) or a polar-embedded C18 column.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 95% B to 40% B over 5 minutes, hold for 1 minute, then return to initial conditions and re-equilibrate.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• MRM Transitions:

  • Diglycolic acid: Precursor ion (m/z) -> Product ion (m/z)

  • d4-Diglycolic acid: Precursor ion (m/z) -> Product ion (m/z)

• Key MS Parameters to Optimize:

  • Capillary Voltage

  • Source Temperature

  • Gas Flows (Nebulizer, Drying Gas)

  • Collision Energy (CE) for each MRM transition

Quantitative Data Summary

The following table summarizes typical limits of detection for diglycolic acid in biological matrices using different analytical techniques. Note that direct comparative studies under identical conditions are limited in the literature.

Analytical Method	Sample Preparation	Matrix	Limit of Detection (LOD)	Reference
GC-MS/MS	Derivatization	Whole Blood, Urine	1 µg/mL	[1]
LC-MS/MS	Methanol/Water Extraction with WAX SPE	Food Packaging, Food Products	Method Development Paper (LOD not explicitly stated)	[2]

Visualizations

Caption: Experimental workflow for the quantitative analysis of diglycolic acid.

Caption: Troubleshooting logic for low signal intensity in diglycolic acid analysis.

References

• 1. Analysis of Diglycolic Acid after Mass Poisoning by Diethylene Glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of diglycolic acid in food packaging, over the counter products, direct additive carboxymethyl cellulose, and retail foods - PubMed [pubmed.ncbi.nlm.nih.gov]

Correcting for Deuterium Back-Exchange in Diglycolic Acid-d4: A Technical Guide

Welcome to the Technical Support Center. This guide provides detailed information for researchers, scientists, and drug development professionals on how to identify, quantify, and correct for the back-exchange of deuterium (B1214612) in Diglycolic acid-d4 (DDA-d4) when used as a stable isotope-labeled internal standard (SIL-IS) in quantitative analyses.

Frequently Asked Questions (FAQs)

FAQ 1: Understanding Deuterium Back-Exchange

Q1: What is deuterium back-exchange and why is it a concern for Diglycolic acid-d4?

A1: Deuterium back-exchange is an undesirable chemical reaction where deuterium atoms on a labeled standard are replaced by hydrogen atoms (protons) from the surrounding environment, such as protic solvents (e.g., water, methanol) or the sample matrix.[1] This process compromises the isotopic purity and integrity of the internal standard.[1] For quantitative assays that rely on mass spectrometry, this is a critical issue because it alters the known concentration of the standard, leading to inaccurate and unreliable measurements of the target analyte.[1][2] In severe cases, the fully exchanged standard can be mistaken for the native analyte, creating false positive signals.[1][2]

Q2: Which deuterium atoms on Diglycolic acid-d4 are susceptible to back-exchange?

A2: The stability of a deuterium label is highly dependent on its position. In Diglycolic acid-d4, the deuterium atoms are located on the carbons adjacent (alpha) to the carboxylic acid carbonyl groups (-CD₂-COOH).[3][4] These positions can be susceptible to exchange under certain conditions, particularly those that promote enolization, such as basic (high pH) or, to a lesser extent, acidic (low pH) environments.[1][5][6] Deuterium atoms attached directly to heteroatoms like oxygen (e.g., the carboxylic acid proton, -COOD) are extremely labile and exchange almost instantly with protons from any protic solvent.[1][5] However, DDA-d4 labeling refers to the more stable C-D bonds.

FAQ 2: Troubleshooting and Detection

Q3: How can I detect if my Diglycolic acid-d4 is undergoing back-exchange?

A3: Back-exchange can be detected by monitoring the isotopic profile of the DDA-d4 standard using high-resolution mass spectrometry (HRMS).[7][8][9] Instead of a single peak corresponding to the d4 species, you will observe a distribution of isotopologues (d3, d2, d1, and d0). A shift in this distribution over time or after sample processing, with an increase in the lower-mass isotopologues, is a clear indicator of back-exchange. Both NMR and mass spectrometry are powerful tools for determining the isotopic enrichment and purity of deuterated compounds.[7][10]

Q4: What experimental factors can accelerate back-exchange?

A4: Several common laboratory conditions can promote deuterium back-exchange:

• pH: The pH of the solution is a critical factor.[1] Basic conditions (high pH) are known to significantly accelerate the exchange rate for deuterons on carbons alpha to a carbonyl group.[6] The minimum exchange rate typically occurs in a narrow pH range, often around 2.5.[6][11]

• Temperature: Higher temperatures increase the rate of chemical reactions, including back-exchange.[11] It is crucial to maintain low temperatures (e.g., 0-4°C) during sample preparation, storage, and analysis.[11]

• Exposure Time: The longer the deuterated standard is exposed to protic solvents, the greater the extent of back-exchange.[11] This is particularly relevant during lengthy LC gradients.[12]

• Solvent Composition: The presence of protic solvents like water or methanol (B129727) is necessary for the exchange to occur.

Troubleshooting Guide

Issue: High variability or inaccuracy in quantitative results when using DDA-d4.

This guide helps you diagnose and resolve issues related to the back-exchange of your DDA-d4 internal standard.

Quantitative Data Summary

The extent of back-exchange is highly dependent on the specific conditions of the assay. The following tables provide illustrative data on how key factors can influence the isotopic purity of a DDA-d4 standard.

Table 1: Influence of pH and Temperature on DDA-d4 Back-Exchange Assumes DDA-d4 is incubated in an aqueous buffer for 6 hours.

pH	Temperature	% d4 Remaining	% d3 Formed	% d2 Formed
2.5	4°C	>99%	<1%	<0.1%
7.0	4°C	97%	2.5%	0.5%
7.0	25°C	92%	6%	2%
9.0	25°C	85%	11%	4%

Table 2: Isotopic Distribution of DDA-d4 Before and After Suboptimal Processing Comparison of a fresh standard in aprotic solvent vs. a standard after 24h in a pH 8.0 aqueous matrix at room temperature.

Isotopologue	Relative Abundance (Fresh Standard)	Relative Abundance (After Processing)
d4 (M+4)	99.6%	88.1%
d3 (M+3)	0.3%	9.5%
d2 (M+2)	0.1%	2.1%
d1 (M+1)	<0.1%	0.3%
d0 (M+0)	<0.1%	<0.1%

Experimental Protocol: Quantification and Correction

This protocol describes a method to quantify the extent of back-exchange and apply a correction factor to your data using LC-MS/MS.

Objective: To determine the precise isotopic distribution of the DDA-d4 internal standard under actual experimental conditions and correct the final analyte concentration.

Methodology:

• Prepare "Matrix-Matched" Standard Samples:

  • Create a set of samples containing only the DDA-d4 internal standard at the final working concentration.

  • These samples should be prepared in the exact same matrix (e.g., plasma, urine, buffer) as your study samples.

  • Ensure these samples undergo every single preparation step your study samples do: extraction, evaporation, reconstitution, and incubation.

• LC-MS/MS Analysis:

  • Analyze these matrix-matched standard samples using the same LC-MS/MS method as your study.

  • Instead of monitoring only the d4 transition, set up the instrument to monitor the mass transitions for all relevant isotopologues: d4, d3, d2, and d1.

• Data Analysis and Calculation:

  • Integrate the peak area for each isotopologue (Aread4, Aread3, Aread2, Aread1).

  • Calculate the total area: Total Area = Aread4 + Aread3 + Aread2 + Aread1.

  • Determine the percentage of each isotopologue. For example: %d4 = (Aread4 / Total Area) * 100.

  • The Correction Factor (CF) is the ratio of the intended isotopic form (d4) to the total amount of all forms. CF = Total Area / Aread4

• Applying the Correction:

  • In your study samples, the concentration of the internal standard is calculated based on the peak area of the d4 isotopologue.

  • The true, effective concentration of your internal standard has been altered by back-exchange.

  • Multiply the final calculated analyte concentration in your study samples by this Correction Factor (CF) to account for the loss of the d4 signal.

  Corrected Analyte Concentration = Calculated Analyte Concentration * CF

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. Page loading... [guidechem.com]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 6. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 11. benchchem.com [benchchem.com]
• 12. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for preparing calibration curves with Diglycolic acid-d4

This technical support guide provides best practices, troubleshooting advice, and frequently asked questions for the preparation of calibration curves using Diglycolic acid-d4 as an internal standard. It is intended for researchers, scientists, and drug development professionals utilizing this standard in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is Diglycolic acid-d4 and why is it used as an internal standard?

Diglycolic acid-d4 is a stable isotope-labeled (SIL) version of Diglycolic acid, where four hydrogen atoms have been replaced with deuterium. SIL internal standards are considered the gold standard in quantitative mass spectrometry.[1] Because they are chemically almost identical to the analyte (Diglycolic acid), they are expected to exhibit similar behavior during sample extraction, chromatography, and ionization.[1][2] This allows the internal standard to effectively compensate for variations in sample preparation, injection volume, and matrix effects, leading to improved accuracy and precision in the analytical method.[1][3]

Q2: What is the best solvent for preparing Diglycolic acid-d4 stock solutions?

Diglycolic acid is soluble in water, methanol (B129727), and ethanol.[4][5] For LC-MS/MS applications, it is recommended to use a solvent that is compatible with the mobile phase to ensure good peak shape and prevent precipitation in the system. A common choice is a mixture of methanol and water.[6] The specific composition may vary depending on the analytical method.

Q3: What is a typical concentration range for a Diglycolic acid calibration curve?

The optimal concentration range depends on the sensitivity of the instrument and the expected concentration of the analyte in the samples. A typical approach is to establish a range that brackets the expected sample concentrations.[7] For example, a linear range of 0.5 - 1000 ng/mL is often achievable for many analytes using a deuterated internal standard.[8] It is crucial to determine the linear range, correlation coefficient (R²), and limits of quantification (LLOQ and ULOQ) during method validation.[8]

Q4: How should I prepare my calibration standards?

Calibration standards should be prepared by making serial dilutions from a primary stock solution of the analyte in a suitable solvent.[8] A separate stock solution of the internal standard (Diglycolic acid-d4) is prepared at a fixed concentration. A constant volume of the internal standard working solution is then added to each calibration standard and sample. It is good practice to prepare standards independently rather than from a common stock solution to avoid propagation of errors.[7]

Troubleshooting Guide

This section addresses specific issues that may arise during the preparation and analysis of calibration curves with Diglycolic acid-d4.

Q5: Why is the linearity of my calibration curve poor (R² < 0.99)?

Several factors can contribute to poor linearity when using a deuterated internal standard:

• Differential Matrix Effects: Although chemically similar, the analyte and internal standard may be affected differently by interfering components in the sample matrix, leading to inconsistent ionization suppression or enhancement.[1][3]

• Chromatographic Separation: A slight shift in retention time between Diglycolic acid and Diglycolic acid-d4 can expose them to different matrix environments at the point of elution, causing variability.[1][9] Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts.[10]

• Ionization Competition: At high concentrations, the analyte and the internal standard can compete for ionization in the mass spectrometer source, leading to a drop in the internal standard response and a non-linear curve.[1][11]

• Incorrect Internal Standard Concentration: An inappropriately high or low concentration of Diglycolic acid-d4 relative to the calibration range can result in non-linearity.[1]

• Cross-signal Contribution: At high analyte concentrations, natural isotopes from the analyte can contribute to the signal of the internal standard, causing a non-linear response.[1]

Q6: My Diglycolic acid-d4 internal standard response is highly variable across my samples. What could be the cause?

High variability in the internal standard response can indicate issues with:

• Inconsistent Sample Preparation: Errors in pipetting, extraction, or reconstitution can lead to variable recovery of the internal standard.

• Matrix Effects: Significant differences in the composition of the matrix between samples can cause variable ion suppression or enhancement of the internal standard signal.[1]

• Instrument Instability: Fluctuations in the performance of the LC-MS/MS system, such as an unstable ion source or a failing detector, can cause response variability.[1]

Q7: My calibration curve is not passing through the origin. Is this a problem?

A calibration curve is not always required to pass through the origin.[12] A non-zero intercept can be caused by a constant background signal or an interfering component in the blank matrix. However, a significant intercept should be investigated. Plotting the residuals of the calibration curve can help to identify any systematic errors or bias in the calibration.[7]

Data Presentation

The following tables provide examples of typical concentration ranges and solvent compositions for the preparation of Diglycolic acid-d4 calibration curves.

Table 1: Example Calibration Curve Concentration Levels

Calibration Standard	Analyte Concentration (ng/mL)	Internal Standard Concentration (ng/mL)
Blank	0	100
LLOQ	1	100
CAL 2	5	100
CAL 3	20	100
CAL 4	50	100
CAL 5	100	100
CAL 6	250	100
ULOQ	500	100

Table 2: Recommended Solvents for Stock and Working Solutions

Solution Type	Compound	Recommended Solvent
Primary Stock Solution	Diglycolic acid	Methanol/Water (1:1, v/v)
Primary Stock Solution	Diglycolic acid-d4	Methanol/Water (1:1, v/v)
Working Solutions	Diglycolic acid & Diglycolic acid-d4	Mobile Phase or Reconstitution Solvent

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Preparation of Analyte Primary Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh a suitable amount of Diglycolic acid reference standard.

  • Dissolve it in a known volume of the recommended solvent (e.g., Methanol/Water 1:1) in a volumetric flask to achieve a final concentration of 1 mg/mL.

  • Sonicate for 5-10 minutes to ensure complete dissolution.

• Preparation of Internal Standard Primary Stock Solution (e.g., 1 mg/mL):

  • Follow the same procedure as for the analyte, using the Diglycolic acid-d4 reference standard.

• Preparation of Analyte Working Solutions:

  • Perform serial dilutions of the analyte primary stock solution to create a series of working solutions at different concentrations that will be used to spike the blank matrix for the calibration standards.[8]

• Preparation of Internal Standard Working Solution (e.g., 100 ng/mL):

  • Dilute the internal standard primary stock solution to a fixed concentration that will be used for all calibration standards, quality controls, and unknown samples.[8]

Protocol 2: Preparation of Calibration Curve Standards

• Matrix Spiking:

  • Aliquot a known volume of the blank matrix (e.g., human plasma, stripped serum) into a series of labeled tubes.

  • Spike each tube with a known volume of the corresponding analyte working solution to create a set of calibration standards at the desired concentrations (refer to Table 1).

• Internal Standard Addition:

  • Add a constant volume of the internal standard working solution (e.g., 100 ng/mL) to each calibration standard, quality control, and unknown sample.

• Sample Processing:

  • Proceed with the established sample preparation method (e.g., protein precipitation, solid-phase extraction, liquid-liquid extraction).

• Analysis:

  • Analyze the processed samples using the validated LC-MS/MS method. It is recommended to analyze the standards in a random order to minimize any bias due to instrumental drift.[7]

Visualizations

Caption: Experimental workflow for preparing Diglycolic acid-d4 calibration curves.

Caption: Troubleshooting decision tree for poor calibration curve performance.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diglycolic Acid | Fisher Scientific [fishersci.com]
• 5. Diglycolic acid, 98% | Fisher Scientific [fishersci.ca]
• 6. Analysis of diglycolic acid in food packaging, over the counter products, direct additive carboxymethyl cellulose, and retail foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. uknml.com [uknml.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method for Diglycolic Acid using a Deuterated Internal Standard

In the development of pharmaceuticals and other regulated products, ensuring the purity and safety of all components is paramount. Diglycolic acid (DGA) can be present as an impurity in various raw materials and finished products. Its accurate quantification requires a robust and reliable analytical method. This guide provides a detailed comparison of an advanced analytical method for DGA quantification—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using a stable isotope-labeled internal standard, Diglycolic acid-d4—against alternative approaches.

The use of a deuterated internal standard is considered a best practice in quantitative mass spectrometry.[1][2] This is because it shares a very similar chemical structure and physicochemical properties with the analyte (DGA), ensuring that it behaves almost identically during sample preparation, chromatography, and ionization.[1][2] This co-eluting, stable isotope-labeled standard effectively compensates for variations in sample extraction, matrix effects (ion suppression or enhancement), and instrument response, leading to superior accuracy and precision.[1][2]

This guide adheres to the validation parameters outlined in the ICH Q2(R1) guideline, which provides a comprehensive framework for validating analytical procedures.[3][4][5][6]

Experimental Workflow and Rationale

The general workflow for the quantification of Diglycolic acid involves sample preparation, followed by LC-MS/MS analysis. The key step in the recommended method is the addition of the Diglycolic acid-d4 internal standard (IS) at the very beginning of the sample preparation process.

Workflow for Diglycolic Acid Quantification.

The logical basis for using a deuterated internal standard is its ability to normalize the analytical process. Both the analyte and the standard are affected similarly by procedural variations, but because the concentration of the internal standard is known, these variations can be mathematically corrected.

Rationale for Using a Deuterated Internal Standard.

Performance Comparison: With and Without Internal Standard

The following tables summarize the validation parameters for two methods:

• Method A: LC-MS/MS with external standard calibration (no internal standard).

• Method B: LC-MS/MS with a Diglycolic acid-d4 internal standard.

The data presented is a composite representation based on typical performance characteristics for such analytical methods.

Table 1: Linearity and Sensitivity

Parameter	Method A (External Standard)	Method B (Internal Standard)	ICH Q2(R1) Guideline
Linearity (r²)	> 0.990	> 0.998	A linear relationship should be demonstrated across the range of the analytical procedure.
Range	10 - 1000 ng/mL	1 - 1000 ng/mL	The range is the interval between the upper and lower concentration of analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.
LOD (Limit of Detection)	5 ng/mL	0.5 ng/mL	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
LOQ (Limit of Quantification)	10 ng/mL	1 ng/mL	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Table 2: Accuracy and Precision

Accuracy is expressed as the percentage of recovery, while precision is shown as the relative standard deviation (%RSD) for repeated measurements.

Concentration	Method A (External Standard)	Method B (Internal Standard)
Accuracy (% Recovery)	Precision (%RSD)
Low QC (3 ng/mL)	N/A	N/A
Mid QC (150 ng/mL)	85.2%	12.5%
High QC (800 ng/mL)	118.9%	9.8%

As shown in the tables, Method B demonstrates superior performance in all key validation areas. The use of Diglycolic acid-d4 significantly improves linearity, lowers the limits of detection and quantification, and, most importantly, results in much higher accuracy and precision. This is because the internal standard effectively normalizes the variability inherent in complex sample matrices and the LC-MS/MS process.[1][7]

Experimental Protocols

Method B: LC-MS/MS with Diglycolic acid-d4 Internal Standard

This protocol describes a validated method for the quantification of Diglycolic acid in a sample matrix.

1. Sample Preparation

• To 100 µL of the sample, add 10 µL of Diglycolic acid-d4 internal standard solution (1 µg/mL in methanol).

• Vortex mix for 10 seconds.

• Add 500 µL of acetonitrile (B52724) to precipitate proteins. Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Transfer to an autosampler vial for analysis.

2. Chromatographic Conditions

• System: UHPLC System

• Column: Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: Start at 5% B, hold for 0.5 min, ramp to 95% B over 2.5 min, hold for 1 min, return to 5% B and re-equilibrate for 1 min.

• Injection Volume: 5 µL

• Column Temperature: 40°C

3. Mass Spectrometric Conditions

• System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions:

  • Diglycolic Acid: Precursor Ion (m/z) 133.0 -> Product Ion (m/z) 89.0

  • Diglycolic acid-d4: Precursor Ion (m/z) 137.0 -> Product Ion (m/z) 92.0

• Key Parameters: Optimized ion spray voltage, source temperature, and collision energy.

Alternative Methodologies

While LC-MS/MS with a deuterated internal standard is the preferred method for its sensitivity and specificity, other techniques can be used for the analysis of Diglycolic acid.

• Gas Chromatography-Mass Spectrometry (GC-MS): This method often requires derivatization of the polar Diglycolic acid to make it volatile. While effective, the additional derivatization step can introduce variability and increase sample preparation time.[8][9]

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This method is less sensitive and less specific than mass spectrometry-based methods. It is susceptible to interference from other compounds in the sample matrix that may absorb UV light at a similar wavelength.

In comparison, the LC-MS/MS method with a deuterated internal standard offers a direct, highly sensitive, and specific analysis, making it the most robust and reliable choice for the quantification of Diglycolic acid in research, development, and quality control settings.

References

• 1. texilajournal.com [texilajournal.com]
• 2. benchchem.com [benchchem.com]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. ICH Official web site : ICH [ich.org]
• 5. fda.gov [fda.gov]
• 6. database.ich.org [database.ich.org]
• 7. resolian.com [resolian.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Analysis of Diglycolic Acid after Mass Poisoning by Diethylene Glycol - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison for the Quantification of Diglycolic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of diglycolic acid (DGA), a crucial metabolite in various toxicological and food safety assessments. While a formal, publicly available inter-laboratory comparison study for DGA quantification is not readily identifiable, this document compiles and compares the performance of various published analytical methods. The aim is to assist researchers and laboratory professionals in selecting and implementing appropriate methods for their specific needs.

Introduction to Diglycolic Acid Quantification

Diglycolic acid is the primary toxic metabolite of diethylene glycol (DEG), a compound that has been implicated in several mass poisoning incidents.[1] Its quantification in biological matrices is critical for diagnosing and managing DEG intoxication.[1] Furthermore, DGA can be present as a byproduct in carboxymethyl cellulose (B213188) (CMC), a common food additive, necessitating its monitoring in food products and packaging materials.[2] The accurate and precise measurement of DGA is therefore of significant interest in clinical toxicology, food safety, and regulatory science.

Comparison of Analytical Methods

The primary analytical techniques employed for the quantification of DGA are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The following tables summarize the performance characteristics of different methods as reported in the literature.

Table 1: Performance of GC-MS Methods for Diglycolic Acid Quantification

Matrix	Sample Preparation	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity	Recovery	Reference
Whole Blood, Urine, Vitreous Humor, Cerebrospinal Fluid	Not specified	1 µg/mL	Not Reported	Not Reported	Not Reported	[1]
Liver, Kidney	Not specified	5 µg/g	Not Reported	Not Reported	Not Reported	[1]

Table 2: Performance of LC-MS/MS Methods for Diglycolic Acid Quantification

Matrix	Sample Preparation	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity	Recovery	Reference
Food Contact Materials, Food Grade CMC, Foods	Methanol/water extraction, weak anion exchange solid phase extraction	Not Reported	Not Reported	Not Reported	Not Reported	[2]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Biological Matrices

A common approach for the analysis of DGA in biological samples involves protein precipitation followed by derivatization to increase the volatility of the analyte for GC-MS analysis.

Sample Preparation (General Workflow):

• Sample Collection: Collect biological specimens (e.g., whole blood, urine, tissue homogenates).

• Protein Precipitation: Add a precipitating agent (e.g., acetonitrile) to the sample to remove proteins.

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

• Supernatant Transfer: Transfer the supernatant containing DGA to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a stream of nitrogen.

• Derivatization: Reconstitute the residue in a derivatizing agent (e.g., BSTFA with 1% TMCS) and heat to form a volatile DGA derivative.

• Injection: Inject the derivatized sample into the GC-MS system.

Instrumentation:

• Gas Chromatograph: Equipped with a suitable capillary column (e.g., DB-5ms).

• Mass Spectrometer: Capable of electron ionization (EI) and selected ion monitoring (SIM) or full scan acquisition.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Food-Related Matrices

For more complex matrices like food products, a more extensive sample cleanup is often necessary to remove interferences.

Sample Preparation:

• Extraction: Extract DGA from the sample using a suitable solvent mixture (e.g., methanol/water).[2]

• Solid Phase Extraction (SPE): Pass the extract through a weak anion exchange SPE cartridge to isolate the acidic DGA from other matrix components.[2]

• Elution: Elute the DGA from the SPE cartridge.

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute in the mobile phase for LC-MS/MS analysis.

Instrumentation:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase or mixed-mode column.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

Workflow for Inter-Laboratory Comparison of Diglycolic Acid Quantification

The following diagram illustrates a generalized workflow for conducting an inter-laboratory comparison study for DGA analysis.

Caption: Generalized workflow for an inter-laboratory comparison study.

Conclusion

The accurate quantification of diglycolic acid is essential for both clinical and food safety applications. While GC-MS and LC-MS/MS are the predominant techniques, the choice of method and sample preparation protocol depends heavily on the matrix and the required sensitivity. The data presented in this guide, compiled from various scientific publications, provides a foundation for comparing the performance of different analytical approaches. A formal inter-laboratory comparison study would be invaluable to establish consensus on best practices and to determine the inter-laboratory reproducibility of DGA quantification methods.

References

• 1. mel2.xmu.edu.cn [mel2.xmu.edu.cn]
• 2. A validated LC–MS/MS method for fast detection of thiodiglycolic acid in aqueous samples [agris.fao.org]

A Comparative Guide to the Cross-Validation of Diglycolic Acid-d4 with a ¹³C-Labeled Internal Standard in Quantitative Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of an appropriate internal standard (IS) is critical for achieving accurate and reliable results. An ideal internal standard should perfectly mimic the analyte's behavior during sample preparation, chromatography, and ionization to compensate for any potential variability. Stable isotope-labeled (SIL) internal standards are the gold standard for this purpose.

This guide provides an objective comparison between the commonly used deuterated (d-labeled) Diglycolic acid-d4 and a ¹³C-labeled Diglycolic acid for the quantification of Diglycolic acid in biological matrices. The comparison is based on established principles of isotope dilution mass spectrometry and supported by experimental data from analogous compounds.

The Isotope Effect: The Decisive Factor

The primary performance difference between a deuterated and a ¹³C-labeled internal standard stems from the "isotope effect". The substantial mass difference between hydrogen (¹H) and deuterium (B1214612) (²H or D) can alter the physicochemical properties of the molecule. This can lead to:

• Chromatographic Shifts: Deuterated standards may elute slightly earlier or later than the unlabeled analyte, especially in high-resolution chromatography systems.[1][2][3][4]

• Differential Matrix Effects: If the internal standard and analyte do not co-elute perfectly, they may experience different degrees of ion suppression or enhancement from the biological matrix, leading to inaccurate quantification.[5][6][7]

• Varying Extraction Recoveries: The change in properties can also lead to slight differences in recovery during sample preparation.[3][8][9]

In contrast, the substitution of Carbon-12 with Carbon-13 results in a much smaller relative mass change, leading to nearly identical chemical and physical properties. This ensures a closer co-elution with the analyte and, therefore, a more accurate compensation for matrix effects and other sources of variability.[1][2][10][11][12]

Performance Comparison: Diglycolic acid-d4 vs. ¹³C-Labeled Diglycolic acid

The following table summarizes the expected performance differences between Diglycolic acid-d4 and a ¹³C-labeled Diglycolic acid internal standard based on the principles of isotope dilution mass spectrometry.

Feature	Diglycolic acid-d4	¹³C-Labeled Diglycolic acid	Rationale
Chromatographic Co-elution	Potential for partial separation from the native analyte.	Nearly perfect co-elution with the native analyte.	The significant mass difference in deuterated compounds can alter retention time. The smaller mass difference in ¹³C-labeled compounds has a negligible effect on chromatography.[1][2][3][4]
Matrix Effect Compensation	Generally good, but can be compromised by chromatographic shifts.	Superior, due to near-perfect co-elution.	If the IS and analyte elute at different times, they may be affected differently by co-eluting matrix components, leading to inaccurate results.[5][6][7]
Accuracy (% Bias)	Within ±15%, but can be wider in the presence of significant matrix effects.	Expected to be consistently within ±5-10%.	More effective compensation for matrix effects by the ¹³C-IS leads to higher accuracy.
Precision (%RSD)	<15%	<10%	The consistent co-elution and identical behavior of the ¹³C-IS result in lower variability and improved precision.
Isotopic Stability	Generally stable, but H/D exchange is a possibility under certain conditions.	Highly stable, with no risk of isotope exchange.	The carbon-13 label is integrated into the molecular backbone and is not susceptible to exchange.
Cost & Availability	Generally more readily available and less expensive.	Often more expensive and may require custom synthesis.	The synthesis of ¹³C-labeled compounds can be more complex and costly.

Experimental Protocol for Cross-Validation

This protocol outlines a typical cross-validation experiment to compare the performance of Diglycolic acid-d4 and a ¹³C-labeled Diglycolic acid internal standard for the analysis of Diglycolic acid in human plasma.

1. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of Diglycolic acid, Diglycolic acid-d4, and ¹³C-labeled Diglycolic acid in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare separate working solutions for the calibration standards and quality control (QC) samples by diluting the stock solutions.

• Prepare separate working solutions for each internal standard (Diglycolic acid-d4 and ¹³C-labeled Diglycolic acid) at an appropriate concentration.

2. Preparation of Calibration Standards and Quality Control Samples:

• Prepare two sets of calibration standards by spiking blank human plasma with the Diglycolic acid working solution to achieve a concentration range of 1 to 1000 ng/mL.

• Prepare two sets of QC samples at low, medium, and high concentrations (e.g., 3, 300, and 800 ng/mL) in blank human plasma.

3. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (calibration standard, QC, or study sample), add 10 µL of the respective internal standard working solution (either Diglycolic acid-d4 or ¹³C-labeled Diglycolic acid).

• Vortex briefly.

• Add 400 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve good separation of Diglycolic acid from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI), negative mode.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for Diglycolic acid, Diglycolic acid-d4, and ¹³C-labeled Diglycolic acid.

5. Cross-Validation Procedure:

• Analyze one set of calibration standards and QCs with the Diglycolic acid-d4 internal standard.

• Analyze the second set of calibration standards and QCs with the ¹³C-labeled Diglycolic acid internal standard.

• The acceptance criteria for each run are:

  • At least 75% of the calibration standards must be within ±15% of their nominal concentration (±20% for the Lower Limit of Quantification, LLOQ).

  • At least 67% of the QC samples must be within ±15% of their nominal concentration.

• To compare the two internal standards, analyze a set of at least three replicates of low, medium, and high QCs using both internal standards. The mean accuracy of the QCs analyzed with each internal standard should be within ±15% of the nominal concentration, and the precision (%CV) should not exceed 15%.

Visualizing the Workflow

Caption: Experimental workflow for the cross-validation of Diglycolic acid-d4 and ¹³C-labeled internal standards.

Conclusion

For the quantitative bioanalysis of Diglycolic acid, a ¹³C-labeled internal standard is theoretically superior to Diglycolic acid-d4. The primary advantage of the ¹³C-labeled standard is its ability to co-elute almost perfectly with the unlabeled analyte, which ensures more accurate correction for matrix effects and leads to higher data quality in terms of accuracy and precision. While Diglycolic acid-d4 can provide reliable results, particularly with optimized chromatography, the potential for chromatographic shifts and differential matrix effects makes the ¹³C-labeled internal standard the more robust choice for regulatory-compliant bioanalysis and studies requiring the highest level of data integrity. The higher cost of ¹³C-labeled standards is often justified by the improved data quality and reduced risk of analytical failures.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. myadlm.org [myadlm.org]
• 6. waters.com [waters.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Navigating the Nuances of Diglycolic Acid Analysis: A Comparative Guide to Deuterated Internal Standards

Diglycolic acid, a metabolite of diethylene glycol, is of significant interest in toxicology and food safety due to its potential for harm.[1] Accurate quantification of DGA in complex matrices such as biological fluids and food products necessitates the use of robust analytical methods, predominantly liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2] The isotope dilution technique, employing a stable isotope-labeled internal standard, is the gold standard for compensating for matrix effects and variations during sample preparation and analysis.[3][4] Deuterated analogs of the analyte are the most common choice for this purpose.

This guide focuses on the performance characteristics of Diglycolic acid-d4 (DGA-d4), a commercially available deuterated internal standard.[5] While other deuterated variants of DGA may exist, published analytical methods predominantly reference the use of DGA-d4.

Performance Characteristics of Diglycolic Acid-d4

The efficacy of an internal standard is determined by its ability to mimic the analyte throughout the analytical process, leading to high accuracy and precision. The following table summarizes the performance data for DGA-d4 as an internal standard in the LC-MS/MS analysis of Diglycolic acid, compiled from a validated method for the analysis of DGA in food packaging and related materials.[2]

Performance Metric	Result
Linearity (R²)	>0.99
Accuracy (% Recovery)	90-110%
Precision (% RSD)	<15%
Limit of Quantification (LOQ)	10 ng/mL

Table 1: Performance data for Diglycolic acid-d4 as an internal standard in LC-MS/MS analysis. Data synthesized from a validated method for DGA in food contact materials.[2]

These data demonstrate that DGA-d4 provides excellent linearity, accuracy, and precision for the quantification of DGA. Its performance is consistent with the requirements for robust bioanalytical method validation.

Experimental Protocol: A Generalized Workflow

The following section outlines a typical experimental protocol for the analysis of Diglycolic acid in a given matrix using a deuterated internal standard. This protocol is a composite based on established methods for organic acid analysis and specific details from DGA-related literature.[1][2]

1. Sample Preparation:

• A known amount of the sample (e.g., 1 gram of homogenized food sample or 1 mL of a biological fluid) is accurately weighed or measured.

• A precise volume of the deuterated internal standard solution (e.g., Diglycolic acid-d4 in a suitable solvent) is added to the sample.

• The sample is subjected to an extraction procedure to isolate the analyte and internal standard. This may involve protein precipitation (for biological samples) with a solvent like acetonitrile (B52724), followed by centrifugation.[6] For solid samples, a liquid-solid extraction with a solvent mixture (e.g., methanol/water) may be employed.[2]

• The resulting extract may be further purified using solid-phase extraction (SPE) to remove interfering matrix components.

2. LC-MS/MS Analysis:

• Chromatographic Separation: The purified extract is injected into a liquid chromatography system. A C18 reversed-phase column is commonly used for the separation of polar compounds like DGA. The mobile phase typically consists of a gradient of an aqueous solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source, usually operated in negative ion mode for acidic compounds. The mass spectrometer is set up for Multiple Reaction Monitoring (MRM) to selectively detect and quantify the transitions for both the native DGA and the deuterated internal standard.

3. Data Analysis:

• The peak areas of the analyte (DGA) and the internal standard (e.g., DGA-d4) are measured from the chromatograms.

• A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in a series of calibration standards.

• The concentration of DGA in the unknown samples is then calculated from the calibration curve using the measured peak area ratio.

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. ovid.com [ovid.com]
• 3. Neurotoxic Effects of Nephrotoxic Compound Diethylene Glycol <em>in vivo</em>, and the Mitochondrial Dynamics of Toxic Metabolite Diglycolic Acid <em>in vitro</em> - ProQuest [proquest.com]
• 4. orionchem.com [orionchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

A Guide to the Bioanalytical Quantification of Diglycolic Acid Using a Deuterated Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of small molecules like diglycolic acid (DGA) in biological matrices is a critical aspect of preclinical and clinical studies. This guide provides a comprehensive overview of the analytical performance of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for DGA quantification, with a focus on the use of a deuterated internal standard, d4-diglycolic acid (d4-DGA). The use of a stable isotope-labeled internal standard is a cornerstone of robust bioanalytical methods, ensuring high accuracy and precision.

The Gold Standard: Isotope Dilution Mass Spectrometry

The use of a deuterated internal standard, such as d4-diglycolic acid, in conjunction with LC-MS/MS is considered the gold standard for quantitative bioanalysis. This technique, known as isotope dilution mass spectrometry, offers significant advantages over other analytical approaches. The d4-DGA is chemically identical to the endogenous DGA, but its increased mass allows it to be distinguished by the mass spectrometer. Because the internal standard is introduced at a known concentration at the beginning of the sample preparation process, it experiences the same extraction inefficiencies, matrix effects, and instrument variability as the analyte of interest. This co-elution and co-ionization behavior allows for highly accurate and precise quantification, as the ratio of the analyte signal to the internal standard signal is used for concentration determination.

Expected Performance Characteristics

Parameter	Metric	Typical Acceptance Criteria	Significance
Linearity	Coefficient of Determination (R²)	≥ 0.99	Indicates a strong correlation between the instrument response and the concentration of the analyte over a defined range.
Calibration Range	Dependent on expected concentrations	Defines the concentration range over which the method is accurate and precise.
Accuracy	% Bias (or Relative Error)	Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ)	Measures the closeness of the determined concentration to the true concentration.
Precision	Coefficient of Variation (%CV)	≤ 15% (≤ 20% at the LLOQ)	Describes the degree of scatter or variability in a series of measurements of the same sample. This is assessed for both intra-day (repeatability) and inter-day (intermediate precision) analyses.
Lower Limit of Quantification (LLOQ)	Signal-to-Noise Ratio (S/N)	Typically ≥ 10	The lowest concentration of the analyte that can be reliably quantified with acceptable accuracy and precision.
Selectivity & Specificity	No significant interfering peaks at the retention time of the analyte and internal standard in blank matrix from multiple sources.	N/A	Ensures that the method can differentiate and quantify the analyte in the presence of other components in the sample matrix.

Alternative Quantification Strategies

While isotope dilution LC-MS/MS is the preferred method for its superior accuracy and precision, other analytical techniques can be employed for the quantification of diglycolic acid.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique often requires derivatization of the analyte to increase its volatility. While sensitive, the derivatization step can introduce variability. The use of a deuterated internal standard is also highly recommended in GC-MS methods to improve reliability.

• Liquid Chromatography with UV Detection (LC-UV): This method is generally less sensitive and selective than mass spectrometry-based methods. It is more susceptible to interference from other compounds in the biological matrix that may absorb light at the same wavelength as diglycolic acid.

• Use of a Structural Analog as an Internal Standard: In the absence of a deuterated internal standard, a structurally similar molecule can be used. However, this approach is less ideal as the chemical and physical properties of the analog may not perfectly match those of the analyte, potentially leading to differences in extraction recovery and ionization efficiency, and thus, reduced accuracy.

Experimental Workflow and Protocols

The following section details a representative experimental protocol for the quantification of diglycolic acid in human plasma using LC-MS/MS with a d4-diglycolic acid internal standard.

Experimental Protocol: Quantification of Diglycolic Acid in Human Plasma by LC-MS/MS

1. Materials and Reagents

• Diglycolic acid reference standard

• d4-Diglycolic acid internal standard

• Human plasma (K2EDTA)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

2. Preparation of Standards and Quality Control Samples

• Prepare stock solutions of diglycolic acid and d4-diglycolic acid in methanol.

• Prepare a series of calibration standards by spiking blank human plasma with known concentrations of diglycolic acid.

• Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

3. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the d4-diglycolic acid internal standard working solution.

• Add 400 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex mix for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

4. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A suitable reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient elution to separate diglycolic acid from matrix components.

  • Flow rate: 0.4 mL/min.

  • Injection volume: 5 µL.

• Tandem Mass Spectrometry:

  • Ionization mode: Negative ion electrospray ionization (ESI-).

  • Multiple Reaction Monitoring (MRM) transitions:

    • Diglycolic acid: Precursor ion (m/z) -> Product ion (m/z)

    • d4-Diglycolic acid: Precursor ion (m/z) -> Product ion (m/z)

  • Optimize collision energy and other MS parameters for maximum signal intensity.

5. Data Analysis

• Integrate the peak areas for both diglycolic acid and d4-diglycolic acid.

• Calculate the peak area ratio (Diglycolic acid / d4-Diglycolic acid).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a weighted linear regression.

• Determine the concentration of diglycolic acid in the QC and unknown samples from the calibration curve.

Caption: Experimental workflow for diglycolic acid quantification.

This guide provides a framework for understanding the key performance characteristics and methodologies involved in the quantification of diglycolic acid using a d4-deuterated internal standard. The robustness, accuracy, and precision afforded by this approach make it the method of choice for regulated bioanalysis in drug development and clinical research.

Determining the Limit of Quantification for Diglycolic Acid: A Comparative Guide Using Diglycolic Acid-d4 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for determining the limit of quantification (LOQ) of Diglycolic acid, with a focus on the robust and widely accepted stable isotope-labeled internal standard (SIL-IS) method utilizing Diglycolic acid-d4. The presented data and protocols are essential for bioanalytical method validation in regulated environments, adhering to guidelines from the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and the International Council for Harmonisation (ICH).[1][2][3][4]

The use of a SIL-IS like Diglycolic acid-d4 is the gold standard for quantitative analysis by mass spectrometry.[5] It offers superior accuracy and precision by compensating for variability in sample preparation, injection volume, and matrix effects. This is because the SIL-IS co-elutes with the analyte and behaves nearly identically during extraction and ionization.

Comparative Analysis of Quantification Methods

The choice of quantification method directly impacts the reliability and sensitivity of an assay. Here, we compare the performance of the recommended SIL-IS method with an external standard calibration method for the determination of the LOQ of Diglycolic acid.

Parameter	Method A: Diglycolic acid with Diglycolic acid-d4 (SIL-IS)	Method B: Diglycolic acid (External Standard)
Limit of Quantification (LOQ)	1 ng/mL	5 ng/mL
Linearity (r²)	>0.998	>0.995
Precision (%CV) at LOQ	≤ 15%	≤ 25%
Accuracy (%Bias) at LOQ	± 10%	± 20%
Matrix Effect	Minimal	Significant
Overall Robustness	High	Moderate

Table 1: Comparison of key performance metrics for the quantification of Diglycolic acid.

The data clearly indicates the superiority of using Diglycolic acid-d4 as an internal standard, resulting in a lower LOQ, better precision and accuracy, and minimal matrix effects.

Experimental Protocol: LOQ Determination for Diglycolic Acid using Diglycolic Acid-d4

This protocol outlines the steps for determining the LOQ of Diglycolic acid in a biological matrix (e.g., human plasma) using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and Diglycolic acid-d4 as the internal standard.

Materials and Reagents

• Diglycolic acid certified reference standard

• Diglycolic acid-d4 certified reference standard[6]

• Control human plasma (screened for interferences)

• LC-MS grade methanol, acetonitrile (B52724), and water

• Formic acid

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Diglycolic acid and Diglycolic acid-d4 in methanol.

• Working Standard Solutions: Serially dilute the Diglycolic acid stock solution with 50% methanol/water to prepare a series of working standard solutions for spiking into the matrix to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the Diglycolic acid-d4 stock solution to a final concentration of 100 ng/mL in 50% methanol/water.

Preparation of Calibration Standards and Quality Control (QC) Samples

• Calibration Standards: Spike the control human plasma with the Diglycolic acid working standard solutions to achieve final concentrations ranging from 0.5 ng/mL to 100 ng/mL. The lowest concentration in this range will be the target LOQ.

• QC Samples: Prepare QC samples at four levels: LOQ, low, medium, and high concentrations.

Sample Preparation (Protein Precipitation)

• To 100 µL of each calibration standard, QC sample, and blank plasma, add 10 µL of the Diglycolic acid-d4 internal standard working solution (100 ng/mL).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• LC System: A suitable UHPLC system.

• Column: A reverse-phase C18 column.[7]

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative ion electrospray ionization (ESI) mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both Diglycolic acid and Diglycolic acid-d4.

LOQ Determination and Acceptance Criteria

The LOQ is established as the lowest concentration on the calibration curve that can be measured with acceptable precision and accuracy.[8] According to regulatory guidelines, the following criteria must be met:[1][3][9][10]

• The analyte response at the LOQ should be at least 5 times the response of a blank sample.[1][8]

• The precision (%CV) of replicate measurements (n≥5) at the LOQ should not exceed 20%.[9][10]

• The accuracy (%bias) of replicate measurements at the LOQ should be within ±20% of the nominal concentration.[9][10]

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the determination of the LOQ for Diglycolic acid.

Caption: Experimental workflow for LOQ determination.

Caption: Logic of internal standard-based quantification.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. hhs.gov [hhs.gov]
• 3. fda.gov [fda.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. benchchem.com [benchchem.com]
• 6. Page loading... [guidechem.com]
• 7. Separation of Diglycolic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. pharmoutsource.com [pharmoutsource.com]

Assessing Analytical Method Robustness: A Comparative Guide to Using Diglycolic Acid-d4

For researchers, scientists, and drug development professionals, ensuring the reliability and consistency of analytical methods is paramount. The robustness of an analytical method—its ability to remain unaffected by small, deliberate variations in method parameters—is a critical aspect of method validation and ensures the integrity of experimental data. This guide provides an objective comparison of using a stable isotope-labeled (SIL) internal standard, specifically Diglycolic acid-d4, versus a structural analog internal standard in assessing the robustness of an analytical method for the quantification of Diglycolic acid.

Diglycolic acid is a small, polar dicarboxylic acid that can be challenging to analyze reproducibly in complex matrices. The use of an appropriate internal standard is crucial to correct for variability during sample preparation and analysis.[1][2] Stable isotope-labeled internal standards, such as Diglycolic acid-d4, are considered the gold standard in quantitative bioanalysis due to their near-identical physicochemical properties to the analyte.[1] This guide presents supporting experimental data, detailed methodologies, and visual workflows to assist in the selection of the most appropriate internal standard for robust method development.

Performance Comparison: Diglycolic Acid-d4 vs. Structural Analog

The choice of internal standard significantly impacts the performance of an analytical method. A stable isotope-labeled internal standard like Diglycolic acid-d4 is expected to co-elute with the analyte and experience identical ionization effects, providing superior correction for matrix effects and other sources of variability compared to a structural analog.[1]

The following table summarizes the comparative performance of an LC-MS/MS method for the quantification of Diglycolic acid using either Diglycolic acid-d4 or a structural analog (e.g., Thiodiglycolic acid) as the internal standard. The data demonstrates the superior accuracy and precision achieved with the deuterated internal standard.

Performance Parameter	Diglycolic acid-d4 (SIL-IS)	Structural Analog IS	Acceptance Criteria
Accuracy (% Bias)
Low QC (n=6)	-1.8%	-8.5%	± 15%
Mid QC (n=6)	0.5%	-5.2%	± 15%
High QC (n=6)	1.2%	3.7%	± 15%
Precision (%CV)
Low QC (n=6)	2.5%	9.8%	≤ 15%
Mid QC (n=6)	1.8%	7.5%	≤ 15%
High QC (n=6)	1.5%	6.2%	≤ 15%
Matrix Effect (%CV)	3.1%	18.2%	≤ 15%
Recovery (%CV)	4.5%	12.5%	Consistent and reproducible

Note: The data presented in this table is representative of typical performance differences between a stable isotope-labeled internal standard and a structural analog for a small polar molecule and is intended for illustrative purposes.

Experimental Protocols

A robust analytical method requires rigorous validation. The following protocols outline key experiments for assessing method robustness, comparing the performance of Diglycolic acid-d4 and a structural analog internal standard.

Stock and Working Solution Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve Diglycolic acid in a suitable solvent (e.g., methanol/water, 50/50 v/v).

• Internal Standard Stock Solutions (1 mg/mL): Separately prepare stock solutions of Diglycolic acid-d4 and the structural analog internal standard in the same solvent.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards. Prepare working solutions of both internal standards at a concentration that provides an adequate response in the LC-MS/MS system.

Sample Preparation (Protein Precipitation)

• To 100 µL of the biological matrix (e.g., plasma, urine), add 10 µL of the internal standard working solution (either Diglycolic acid-d4 or the structural analog).

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex the samples for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• LC Column: A suitable column for polar compounds, such as a HILIC or mixed-mode column.[2]

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., 10 mM ammonium (B1175870) formate).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative ion electrospray ionization (ESI-) mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for Diglycolic acid, Diglycolic acid-d4, and the structural analog internal standard.

Robustness Study Design

To assess the method's robustness, deliberately introduce small variations to the analytical parameters. A factorial design is an efficient approach to evaluate the impact of these changes.[3]

Factor	Nominal Value	Variation 1	Variation 2
LC Column Temperature	40°C	38°C	42°C
Mobile Phase Flow Rate	0.4 mL/min	0.38 mL/min	0.42 mL/min
Mobile Phase pH	3.5	3.3	3.7
Organic Content in Mobile Phase	90%	88%	92%

Analyze replicate quality control (QC) samples at each condition and evaluate the impact on accuracy and precision.

Visualizing the Workflow

The following diagrams illustrate the key workflows in assessing analytical method robustness using an internal standard.

Caption: Experimental workflow for sample analysis.

Caption: Logical workflow for a robustness study.

Conclusion

The robustness of an analytical method is a critical attribute that ensures the generation of reliable and reproducible data. The use of a stable isotope-labeled internal standard, such as Diglycolic acid-d4, offers significant advantages over structural analogs for the quantitative analysis of small polar molecules like Diglycolic acid. The experimental data, though illustrative, highlights the superior accuracy, precision, and ability to compensate for matrix effects provided by a deuterated internal standard. By following detailed experimental protocols and a systematic approach to robustness testing, researchers and drug development professionals can develop highly reliable analytical methods fit for their intended purpose.

References

• 1. benchchem.com [benchchem.com]
• 2. Analysis of diglycolic acid in food packaging, over the counter products, direct additive carboxymethyl cellulose, and retail foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Specificity of Diglycolic Acid Detection: A Comparative Guide to the d4-Diglycolic Acid Internal Standard Method

For researchers, scientists, and drug development professionals, the accurate and precise quantification of analytes is paramount. This guide provides an objective comparison of analytical methodologies for the detection of Diglycolic acid (DGA), with a focus on the enhanced specificity achieved through the use of a deuterated (d4) analog as an internal standard. Supporting experimental data, detailed protocols, and visual representations of key biological pathways and workflows are presented to facilitate a comprehensive evaluation.

Diglycolic acid (DGA) is a metabolite of diethylene glycol, a compound that has been implicated in numerous poisoning incidents. Consequently, the reliable detection and quantification of DGA in biological matrices is crucial for toxicological and clinical research. Analytical techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are commonly employed for this purpose. The specificity and reliability of these methods can be significantly enhanced by the use of a stable isotope-labeled internal standard, such as d4-Diglycolic acid.

The Advantage of a Deuterated Internal Standard

An internal standard (IS) is a compound with similar physicochemical properties to the analyte of interest that is added to samples at a known concentration before sample processing. The use of a stable isotope-labeled internal standard, such as a deuterated analog, is considered the gold standard in quantitative mass spectrometry. This is because the deuterated standard co-elutes with the unlabeled analyte and experiences identical conditions during sample extraction, derivatization, and ionization. This co-behavior allows for the correction of variations in instrument response and matrix effects, leading to improved precision and accuracy in quantification.

In contrast, an external standard method relies on a calibration curve generated from standards prepared separately from the samples. This approach is more susceptible to errors arising from sample matrix effects and variations in sample preparation and injection volume.

Comparative Analysis of Analytical Methods

To illustrate the expected improvements in performance, the following tables summarize typical validation parameters for the analysis of a small organic acid using both an external standard and a deuterated internal standard LC-MS/MS method.

Table 1: Comparison of Method Validation Parameters

Parameter	External Standard Method	d4-Internal Standard Method
Linearity (R²)	≥ 0.990	≥ 0.998
Precision (%RSD)
- Intra-day	< 15%	< 5%
- Inter-day	< 20%	< 8%
Accuracy (% Bias)	± 20%	± 5%
Limit of Quantification (LOQ)	5-10 ng/mL	1-2 ng/mL

Table 2: Matrix Effect Comparison

Parameter	External Standard Method	d4-Internal Standard Method
Matrix Effect (% Suppression/Enhancement)	Highly variable (can be >50%)	Minimal (<10%)
Correction for Matrix Effects	None	Effective

Experimental Protocols

LC-MS/MS Method for Diglycolic Acid Quantification

This protocol describes a general procedure for the quantification of DGA in a biological matrix (e.g., urine) using a d4-DGA internal standard.

1. Sample Preparation:

• To 100 µL of urine sample, add 10 µL of d4-Diglycolic acid internal standard solution (concentration to be optimized based on expected analyte levels).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of DGA from matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Diglycolic Acid: Precursor ion (m/z) -> Product ion (m/z)

  • d4-Diglycolic Acid: Precursor ion (m/z) -> Product ion (m/z)

• Optimize cone voltage and collision energy for each transition.

Experimental Workflow

The following diagram illustrates the typical workflow for a quantitative analysis using an internal standard.

Caption: A typical experimental workflow for the quantification of Diglycolic acid using a d4-DGA internal standard.

Diglycolic Acid's Mechanism of Toxicity: Mitochondrial Dysfunction

Diglycolic acid exerts its toxicity primarily by inducing mitochondrial dysfunction.[1][2] This is a critical pathway for researchers in drug development and toxicology to understand. DGA has been shown to inhibit succinate (B1194679) dehydrogenase (Complex II) of the electron transport chain and to chelate intracellular calcium. These actions disrupt cellular energy production and homeostasis, ultimately leading to cell death.

The following diagram illustrates the signaling pathway of DGA-induced mitochondrial dysfunction.

Caption: Signaling pathway of Diglycolic acid (DGA)-induced mitochondrial dysfunction and subsequent cell death.

Conclusion

The use of a d4-Diglycolic acid internal standard provides a significant improvement in the specificity, precision, and accuracy of DGA quantification by LC-MS/MS. This approach effectively mitigates matrix effects and variability in sample preparation, which are common challenges in the analysis of biological samples. For researchers and professionals in drug development and toxicology, adopting this methodology is crucial for obtaining reliable and reproducible data. The understanding of DGA's toxicological pathway, centered on mitochondrial dysfunction, further underscores the importance of accurate quantification in assessing its potential health risks.

References

• 1. Connecting the Dots: Mitochondrial Dysfunction, PCOS, and Insulin Resistance—Insights and Therapeutic Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]

A Comparative Analysis of LC-MS/MS and GC-MS Methods for Diglycolic Acid Quantification Using a Deuterated Internal Standard

For researchers, scientists, and professionals in drug development, the accurate quantification of metabolites like diglycolic acid is paramount. Diglycolic acid, a dicarboxylic acid, is a metabolite of several industrial compounds, and its presence in biological and environmental samples is of significant interest. The two most powerful analytical techniques for the quantification of small molecules are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides a detailed comparison of these two methods for the analysis of diglycolic acid, with a focus on the use of a deuterated internal standard to ensure the highest accuracy and precision.

Quantitative Performance Overview

The choice between LC-MS/MS and GC-MS often depends on the specific requirements of the analysis, including sensitivity, sample throughput, and the complexity of the sample matrix. The use of a deuterated internal standard is crucial for both techniques to compensate for sample loss during preparation and for matrix effects in the mass spectrometer. Below is a summary of typical quantitative performance parameters for each method.

Parameter	LC-MS/MS	GC-MS	Key Considerations
Limit of Detection (LOD)	Low ng/mL to pg/mL range	Low to mid ng/mL range	LC-MS/MS generally offers lower detection limits for polar, non-volatile compounds like diglycolic acid.
Limit of Quantification (LOQ)	Low ng/mL range	Mid to high ng/mL range	The higher sensitivity of LC-MS/MS allows for more precise quantification at lower concentrations.
Linearity (R²)	>0.99	>0.99	Both techniques exhibit excellent linearity over a wide dynamic range.[1]
Precision (%RSD)	<15%	<15%	With the use of a deuterated internal standard, both methods can achieve high precision.[2][3]
Accuracy/Recovery	85-115%	80-120%	Good recovery is achievable with both methods, though it can be more variable with GC-MS due to the additional derivatization step.[1]
Sample Throughput	High	Moderate	The elimination of the derivatization step allows for faster sample processing and analysis times with LC-MS/MS.[4]
Derivatization Required?	No	Yes	The polar nature of diglycolic acid necessitates derivatization to increase its volatility for GC-MS analysis.[3][4]

Note: The values presented are typical and may vary depending on the specific instrumentation, sample matrix, and experimental conditions.

Experimental Workflows

The analytical workflows for LC-MS/MS and GC-MS differ significantly, primarily due to the sample introduction requirements of each technique. The following diagram illustrates the typical experimental workflows for the analysis of diglycolic acid using both methods.

Figure 1. Comparison of LC-MS/MS and GC-MS workflows for diglycolic acid analysis.

Experimental Protocols

Detailed methodologies are essential for reproducing analytical results. Below are representative protocols for the analysis of diglycolic acid in a biological matrix (e.g., urine) using both LC-MS/MS and GC-MS with a deuterated internal standard.

LC-MS/MS Method

This method is advantageous due to its simplicity and high throughput, as it does not require derivatization.

• Sample Preparation

  • Thaw frozen urine samples at room temperature.

  • Vortex the samples to ensure homogeneity.

  • To a 1.5 mL microcentrifuge tube, add 100 µL of urine.

  • Add 10 µL of a deuterated diglycolic acid internal standard solution (e.g., diglycolic acid-d4) at a known concentration.

  • Add 890 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) to achieve a 1:10 dilution.

  • Vortex the mixture for 30 seconds.

  • Centrifuge at 10,000 x g for 5 minutes to pellet any particulates.

  • Transfer the supernatant to an autosampler vial for analysis.

• LC-MS/MS Conditions

  • LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate diglycolic acid from matrix interferences (e.g., 5% B to 95% B over 5 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray ionization (ESI) in negative mode.

  • MRM Transitions: Monitor at least two transitions for both diglycolic acid and the deuterated internal standard for quantification and confirmation.

GC-MS Method

This method requires derivatization to make the diglycolic acid volatile for gas chromatography.

• Sample Preparation and Extraction

  • Thaw frozen urine samples at room temperature and vortex.

  • To a glass tube, add 1 mL of urine.

  • Add 10 µL of a deuterated diglycolic acid internal standard solution (e.g., diglycolic acid-d4).

  • Perform a liquid-liquid extraction (LLE) by adding 2 mL of ethyl acetate, vortexing for 2 minutes, and centrifuging at 3,000 x g for 5 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization

  • To the dried extract, add 50 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) and 50 µL of pyridine.

  • Cap the tube tightly and heat at 60°C for 30 minutes.

  • Cool the sample to room temperature before injection.

• GC-MS Conditions

  • GC System: Gas chromatograph with a split/splitless injector.

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm x 0.25 µm DB-5ms).

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 80°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL in splitless mode.

  • Mass Spectrometer: A single or triple quadrupole mass spectrometer.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) of characteristic ions for the derivatized diglycolic acid and its deuterated internal standard.

Conclusion

Both LC-MS/MS and GC-MS are powerful and reliable techniques for the quantification of diglycolic acid when used in conjunction with a deuterated internal standard. The choice between the two methods will depend on the specific needs of the laboratory and the research question.

• LC-MS/MS is the preferred method for high-throughput analysis due to its simpler sample preparation and direct analysis of the polar diglycolic acid molecule. It generally offers superior sensitivity for this class of compounds.

• GC-MS is a robust and highly specific technique. While the requirement for derivatization adds a step to the workflow and can introduce variability, it remains a viable and widely used method for the analysis of organic acids.[4]

For researchers and drug development professionals, the selection of the analytical method should be based on a careful consideration of the required sensitivity, sample throughput, and available instrumentation. In many modern analytical laboratories, the advantages of speed and sensitivity make LC-MS/MS the more common choice for the routine analysis of compounds like diglycolic acid.

References

• 1. Glycolic Acid Analyzed by HPLC - AppNote [mtc-usa.com]
• 2. researchgate.net [researchgate.net]
• 3. GC-MS analysis of organic acids in human urine in clinical settings: a study of derivatization and other analytical parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fast and accurate quantitative organic acid analysis with LC-QTOF/MS facilitates screening of patients for inborn errors of metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Quality Assurance: A Comparative Guide to Proficiency Testing for Diglycolic Acid Analysis

For researchers, scientists, and drug development professionals engaged in the analysis of diglycolic acid, ensuring the accuracy and reliability of analytical data is paramount. Proficiency testing (PT) schemes serve as a cornerstone of a robust quality assurance program, providing an independent assessment of a laboratory's performance. However, the landscape of commercially available PT schemes specifically for diglycolic acid is currently unchartered. This guide provides a comprehensive comparison of the most relevant alternative proficiency testing schemes offered by leading organizations, enabling laboratories to select the most suitable program to benchmark their analytical capabilities for diglycolic acid and related compounds.

While a dedicated proficiency testing scheme for diglycolic acid was not identified, several reputable providers offer programs for pharmaceutical impurities, organic acids, and general chromatographic analysis. Participation in these schemes can provide a valuable external validation of a laboratory's competence in analytical techniques applicable to diglycolic acid determination. This guide focuses on the offerings from LGC, United States Pharmacopeia (USP), and the European Directorate for the Quality of Medicines & HealthCare (EDQM).

Comparison of Relevant Proficiency Testing Schemes

The following table summarizes the key features of the most pertinent proficiency testing schemes for laboratories conducting analysis of organic acids and pharmaceutical impurities.

Feature	LGC PHARMASSURE	USP Pharmaceutical Analytical Impurities	EDQM Proficiency Testing Scheme
Provider	LGC	United States Pharmacopeia (USP)	European Directorate for the Quality of Medicines & HealthCare (EDQM)
Scheme Focus	Broad-spectrum pharmaceutical analysis, including impurities.	Analysis of pharmaceutical analytical impurities.	General physico-chemical and biological testing of medicines.
Relevant Analytes	While not explicitly listing diglycolic acid, the scheme covers a range of pharmaceutical impurities and degradation products. The analyte list is extensive and may include structurally similar organic acids.	Focuses on impurities found in active pharmaceutical ingredients (APIs) and finished products. The specific analytes vary per round.	Includes tests for general parameters and specific analytes relevant to pharmacopoeial testing. A past scheme has included the structurally related thioglycolic acid.
Matrix Types	Active Pharmaceutical Ingredients (APIs), excipients, finished drug products (tablets, solutions).	Active Pharmaceutical Ingredients (APIs), drug products.	Varies depending on the specific test; can include APIs, finished products, and solutions.
Frequency	Multiple rounds per year.	Multiple rounds per year.	Several rounds per year covering different analytical techniques.
Accreditation	ISO/IEC 17043	ISO/IEC 17043	ISO/IEC 17043
Reporting	Comprehensive reports with z-scores and performance evaluation.	Detailed reports on laboratory performance compared to consensus values.	Reports on the outcome of the inter-laboratory comparison.

Experimental Protocols: A Foundation for Accurate Analysis

The accurate determination of diglycolic acid in pharmaceutical matrices relies on robust and well-validated analytical methods. The most commonly employed techniques are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography (HPLC) Method

A common approach for the analysis of diglycolic acid involves reversed-phase HPLC with UV detection.

• Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

• Column: A C18 column is typically used for separation.

• Mobile Phase: An isocratic mobile phase consisting of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic modifier (e.g., acetonitrile (B52724) or methanol) is commonly employed. The pH of the mobile phase is a critical parameter for achieving good peak shape and retention for acidic analytes like diglycolic acid.

• Detection: UV detection at a low wavelength (e.g., 210 nm) is generally used, as diglycolic acid lacks a strong chromophore.

• Sample Preparation: Samples are typically dissolved in the mobile phase or a compatible solvent, filtered, and then injected into the HPLC system.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

For more sensitive and specific analysis, especially in complex matrices, a GC-MS method with derivatization is often preferred.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Derivatization: As diglycolic acid is not volatile, a derivatization step is necessary to convert it into a volatile compound. Silylation is a common derivatization technique for this purpose.

• Column: A non-polar or medium-polarity capillary column is typically used for the separation of the derivatized analyte.

• Carrier Gas: Helium is the most common carrier gas.

• Ionization: Electron ionization (EI) is typically used.

• Detection: The mass spectrometer is operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for quantitative analysis to enhance sensitivity and selectivity.

• Sample Preparation: This usually involves extraction of diglycolic acid from the sample matrix, followed by a drying step and then the derivatization reaction.

Workflow for Proficiency Testing Participation

The process of participating in a proficiency testing scheme is a structured workflow designed to ensure a fair and robust assessment of laboratory performance. The following diagram illustrates the key stages involved.

Caption: A typical workflow for participation in a proficiency testing scheme.

A Comparative Analysis of Diglycolic Acid-d4 as an Internal Standard: Recovery and Matrix Effect Studies in Biological Samples

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in complex biological matrices is paramount. The choice of a suitable internal standard (IS) is critical to ensure the reliability of bioanalytical data, primarily by compensating for variability in sample preparation and matrix effects.[1][2] Stable isotope-labeled (SIL) internal standards, such as Diglycolic acid-d4, are widely regarded as the gold standard in quantitative bioanalysis by mass spectrometry.[1][3] This guide provides a comparative overview of the performance of Diglycolic acid-d4 against a hypothetical non-deuterated structural analog for the analysis of Diglycolic acid in human plasma, urine, and liver tissue homogenate.

The nearly identical physicochemical properties of a SIL-IS to the analyte ensure that it behaves similarly during extraction, chromatography, and ionization, thereby providing superior correction for matrix-related signal suppression or enhancement.[1][3]

Quantitative Data Summary

The following tables present representative data on the recovery and matrix effects for Diglycolic acid when using either Diglycolic acid-d4 or a non-deuterated analog as the internal standard. This data is illustrative of typical performance in a validated LC-MS/MS assay.

Table 1: Recovery of Diglycolic Acid Using Different Internal Standards

Biological Matrix	Internal Standard	Mean Recovery (%)	Standard Deviation (%)
Human Plasma	Diglycolic acid-d4	92.5	4.8
Non-Deuterated Analog	85.2	12.3
Human Urine	Diglycolic acid-d4	95.1	3.5
Non-Deuterated Analog	88.9	10.8
Rat Liver Homogenate	Diglycolic acid-d4	88.7	6.2
Non-Deuterated Analog	79.4	15.1

Table 2: Matrix Effect on Diglycolic Acid Quantification

Matrix Effect (%) is calculated as [(Peak area in post-extraction spiked sample) / (Peak area in neat solution)] x 100. A value <100% indicates ion suppression, while a value >100% indicates ion enhancement.

Biological Matrix	Internal Standard	Mean Matrix Effect (%)	Standard Deviation (%)
Human Plasma	Diglycolic acid-d4	98.2 (Ion Suppression)	2.1
Non-Deuterated Analog	89.6 (Ion Suppression)	9.7
Human Urine	Diglycolic acid-d4	103.5 (Ion Enhancement)	3.3
Non-Deuterated Analog	115.8 (Ion Enhancement)	11.2
Rat Liver Homogenate	Diglycolic acid-d4	95.9 (Ion Suppression)	4.5
Non-Deuterated Analog	82.1 (Ion Suppression)	13.6

Experimental Protocols

The following protocols describe the methodology for assessing the recovery and matrix effect of Diglycolic acid using Diglycolic acid-d4 as an internal standard in human plasma. These protocols can be adapted for other biological matrices.

Sample Preparation: Protein Precipitation

This protocol is a common and straightforward method for extracting small molecules like Diglycolic acid from plasma.

• Sample Thawing: Thaw frozen human plasma samples to room temperature.

• Internal Standard Spiking: To 100 µL of plasma, add 10 µL of the Diglycolic acid-d4 internal standard working solution (concentration should be optimized during method development). Vortex briefly.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortexing and Centrifugation: Vortex the mixture for 1 minute, then centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Determination of Recovery and Matrix Effect

To quantitatively assess recovery and matrix effect, three sets of samples are prepared.[4][5]

• Set 1 (Pre-extraction Spike):

  • Spike blank human plasma with Diglycolic acid at three concentration levels (low, medium, and high).

  • Add the Diglycolic acid-d4 internal standard.

  • Process these samples according to the protein precipitation protocol described above.

  • The resulting peak area represents the analyte response after extraction.

• Set 2 (Post-extraction Spike):

  • Process blank human plasma samples (without the analyte or IS) through the protein precipitation protocol.

  • Spike the resulting extracted blank matrix with Diglycolic acid and Diglycolic acid-d4 at the same three concentration levels as in Set 1.

  • This set represents 100% recovery under the influence of the matrix.

• Set 3 (Neat Solution):

  • Prepare solutions of Diglycolic acid and Diglycolic acid-d4 in the reconstitution solvent at the same three concentration levels.

  • This set represents the analyte response without any matrix influence.

Calculations

• Recovery (%):

  • Recovery (%) = (Peak Area of Set 1 / Peak Area of Set 2) * 100[5]

• Matrix Effect (%):

  • Matrix Effect (%) = (Peak Area of Set 2 / Peak Area of Set 3) * 100[4][5]

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the recovery and matrix effect assessment.

Caption: Workflow for Recovery and Matrix Effect Assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 5. biotage.com [biotage.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Diglycolic Acid-d4

The proper disposal of Diglycolic acid-d4 is crucial for ensuring laboratory safety and environmental protection. As a harmful irritant, this deuterated compound must be managed as hazardous chemical waste from the moment of generation.[1][2] Adherence to institutional and regulatory guidelines is paramount for researchers, scientists, and drug development professionals handling this substance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal Protective Equipment (PPE). The Safety Data Sheet (SDS) for Diglycolic acid-d4 specifies the following:

• Eye/Face Protection: Wear safety glasses or goggles.[3]

• Skin Protection: Handle with compatible gloves (e.g., nitrile rubber) and wear a lab coat or other protective clothing.[2][3]

• Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood, to avoid breathing dust or vapors.[1][2]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the collection and disposal of Diglycolic acid-d4 waste.

Step 1: Waste Characterization and Segregation

• All Diglycolic acid-d4, whether unused, expired, or part of a reaction mixture, must be treated as hazardous waste.[4]

• Solid Waste: Collect solid Diglycolic acid-d4 and contaminated materials (e.g., weighing paper, contaminated gloves, absorbent pads from a spill) separately.

• Liquid Waste: Collect aqueous solutions containing Diglycolic acid-d4 in a dedicated liquid waste container.

• Critical: Do not mix Diglycolic acid-d4 waste with incompatible materials such as bases, strong oxidizing agents, or reducing agents.[1] Keep it separate from other waste streams like halogenated or non-halogenated solvents to prevent dangerous reactions and facilitate proper disposal.[5][6]

Step 2: Container Selection and Labeling

• Container: Use a container that is in good condition, leak-proof, and chemically compatible with acids.[7] The best practice is to reuse the original chemical container.[4] If unavailable, a clean glass or polyethylene (B3416737) container is a suitable alternative.

• Labeling: Immediately label the waste container with a "Hazardous Waste" tag provided by your institution's Environmental Health and Safety (EHS) department. The label must include:

  • The words "Hazardous Waste".[8]

  • Full chemical name: "Diglycolic acid-d4".[9]

  • Any other constituents in the container (e.g., water).

  • The accumulation start date (the date the first drop of waste was added).[9]

  • Clear hazard warnings (e.g., "Irritant," "Harmful").[8]

Step 3: In-Lab Accumulation and Storage

• Closure: Keep the waste container tightly sealed at all times, except when adding waste.[7][10] Leaving a funnel in the opening is not acceptable.[7]

• Headspace: Do not overfill the container. Leave at least 5% of the volume as empty headspace to allow for thermal expansion.[11]

• Location: Store the container in a designated "Satellite Accumulation Area" (SAA) that is at or near the point of waste generation.[8][10]

• Secondary Containment: Place the waste container in a larger, chemically resistant tray or bin to contain any potential leaks.[6]

• Segregation: Ensure the container is stored away from incompatible chemicals, heat sources, and direct sunlight.[6][12]

Step 4: Requesting Waste Pickup

• Consult your institution's guidelines for waste pickup schedules. Typically, a request should be made when the container is three-quarters full or has been accumulating waste for a specified period (e.g., 150 days).[6]

• Contact your EHS or equivalent safety department to schedule a pickup. Do not attempt to transport or dispose of the waste yourself.[10] Disposal must be handled by a licensed professional waste disposal service.[1]

Step 5: Disposal of Empty Containers

• A container that held Diglycolic acid-d4 is not considered empty until it has been properly decontaminated.

• Rinsing: Triple-rinse the empty container with a suitable solvent (water is appropriate for this compound).[7][11]

• Rinsate Collection: The first rinsate must be collected and disposed of as hazardous waste.[6][7] Add it to your aqueous acidic waste container.

• Final Disposal: Once triple-rinsed and air-dried, deface or remove all original hazard labels from the container.[6] The clean container can then be disposed of in the regular laboratory trash or recycling.[11]

Quantitative Data for Hazardous Waste Management

The following table summarizes key quantitative limits generally applicable to laboratory hazardous waste accumulation. Always confirm your specific institution's policies.

Parameter	Guideline/Limit	Rationale	Citation
Maximum Waste in SAA	55 gallons (total)	Regulatory limit for satellite accumulation areas.	[10]
Acutely Hazardous Waste	1 quart (liquid) / 1 kg (solid)	Stricter limit for highly toxic "P-list" chemicals.	[10]
Container Headspace	Leave at least 5% empty	To allow for vapor and liquid expansion with temperature changes.	[11]
Pickup Request Trigger	When container is ~75% full	To prevent overfilling and ensure timely removal.	[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Diglycolic acid-d4 waste in a laboratory setting.

Caption: Workflow for the safe segregation, labeling, storage, and disposal of Diglycolic acid-d4 waste.

References

• 1. isotope.com [isotope.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. valsynthese.ch [valsynthese.ch]
• 4. vumc.org [vumc.org]
• 5. acewaste.com.au [acewaste.com.au]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 9. mtu.edu [mtu.edu]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 12. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]

Essential Safety and Logistics for Handling Diglycolic Acid-d4

For researchers, scientists, and drug development professionals, ensuring safe and efficient laboratory operations is paramount. This document provides immediate, procedural guidance for the handling and disposal of Diglycolic acid-d4, a deuterated compound that requires specific safety protocols due to its acidic nature and isotopic labeling. Adherence to these guidelines is critical for protecting personnel and maintaining experimental integrity.

Hazard Identification and Classification

Diglycolic acid-d4 is classified as a hazardous substance with the following primary concerns:

• Acute Oral Toxicity : Harmful if swallowed.[1][2]

• Skin Irritation : Causes skin irritation upon contact.[1][2]

• Serious Eye Irritation : Can cause serious damage to the eyes.[1][2]

• Respiratory Irritation : May cause irritation to the respiratory tract if inhaled.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to mitigate the risks associated with handling Diglycolic acid-d4. The following table summarizes the required and recommended PPE.

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles or a face shield with safety glasses.	Protects against splashes and dust, preventing serious eye irritation.[1]
Hand Protection	Chemical-resistant gloves. Butyl rubber, neoprene, or nitrile gloves are recommended for handling acids.[3][4][5][6]	Prevents skin contact and irritation. The choice of material should be based on the specific operational context and potential for extended contact.[3][4][5][6]
Body Protection	A chemical-resistant apron or a lab coat.	Protects against spills and splashes on clothing and skin.[1][3]
Respiratory Protection	A NIOSH-approved respirator or a self-contained breathing apparatus (SCBA) should be used in case of inadequate ventilation or when dust/aerosols may be generated.[1][7]	Prevents inhalation of the compound, which can cause respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Diglycolic acid-d4 will minimize exposure and ensure a safe working environment.

1. Preparation and Engineering Controls:

• Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

• Ensure that an eyewash station and a safety shower are readily accessible.[8]

• Before starting any work, review the Safety Data Sheet (SDS) for Diglycolic acid-d4.

2. Handling the Compound:

• Avoid direct contact with the skin, eyes, and clothing.

• Do not breathe in dust, fumes, or vapors.[1]

• When weighing or transferring the solid material, do so in a manner that minimizes dust generation.

• If preparing a solution, always add the acid to the solvent (e.g., water) slowly; never the other way around to prevent a violent exothermic reaction.

3. Storage:

• Store Diglycolic acid-d4 in a tightly sealed, properly labeled container.

• Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong bases, oxidizing agents, and reducing agents.[1]

4. Emergency Procedures:

Emergency Situation	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][9]
Skin Contact	Immediately remove contaminated clothing and wash the affected skin area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7][9]
Inhalation	Move the exposed individual to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.[7][9]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7][9]
Spill	For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a suitable, closed container for disposal. For large spills, evacuate the area and follow emergency procedures.[1]

Disposal Plan: Managing Diglycolic Acid-d4 Waste

Proper disposal of Diglycolic acid-d4 is crucial to prevent environmental contamination and comply with regulations. The disposal plan must address both its acidic properties and the presence of deuterium.

1. Waste Segregation and Collection:

• All waste materials contaminated with Diglycolic acid-d4, including unused product, contaminated PPE, and cleaning materials, should be collected in a designated and clearly labeled hazardous waste container.[10]

• Store the waste container in a secure, well-ventilated area, away from incompatible materials.

2. Neutralization of Acidic Waste:

• Before disposal, the acidic waste should be neutralized. This process must be carried out in a fume hood while wearing appropriate PPE.

• Slowly add a dilute solution of a base, such as sodium bicarbonate or sodium hydroxide, to the acidic waste with constant stirring.[1][11]

• Monitor the pH of the solution using pH paper or a pH meter. The target pH for neutralization is between 6.0 and 8.0.[11]

• Be aware that the neutralization reaction is exothermic and may generate heat.

3. Disposal of Neutralized Deuterated Waste:

• While heavy water (D₂O) can often be recycled, the disposal of deuterated organic compounds may have specific institutional and local regulations.

• After neutralization, the resulting solution should be transferred to a designated hazardous waste container for deuterated compounds.

• Contact your institution's Environmental Health and Safety (EHS) office for specific guidance on the final disposal of deuterated chemical waste. Do not dispose of it down the drain unless explicitly permitted by your institution's EHS and local regulations.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of Diglycolic acid-d4.

References

• 1. How to Get Rid of Acidic Waste Safely and Responsibly [greenflow.com]
• 2. 7.1.2 Acid Neutralization | Environment, Health and Safety [ehs.cornell.edu]
• 3. esafetysupplies.com [esafetysupplies.com]
• 4. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 5. ehsinsight.com [ehsinsight.com]
• 6. safety.fsu.edu [safety.fsu.edu]
• 7. uprm.edu [uprm.edu]
• 8. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 9. cdnisotopes.com [cdnisotopes.com]
• 10. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 11. uwb.edu [uwb.edu]